[1-(2-Chlorophenyl)cyclopentyl]methanol

Core Science & Biosynthesis

Whitepaper: Advanced Synthetic Methodologies for [1-(2-Chlorophenyl)cyclopentyl]methanol

Executive Summary

The compound [1-(2-Chlorophenyl)cyclopentyl]methanol represents a highly sterically hindered, functionalized building block of significant interest in the development of complex bicyclic and polycyclic aromatic hydrocarbons, as well as therapeutically useful spirocyclic and tetrahydroisoquinoline derivatives[1][2]. The presence of the ortho-chloro substituent on the phenyl ring, combined with the quaternary carbon center of the cyclopentyl moiety, imparts unique conformational rigidity.

This whitepaper provides a comprehensive, self-validating synthetic methodology for producing[1-(2-Chlorophenyl)cyclopentyl]methanol. Designed for researchers and drug development professionals, this guide bypasses rudimentary descriptions to focus on the mechanistic causality, thermodynamic considerations, and rigorous analytical validation required for high-yield synthesis in a professional laboratory environment.

Retrosynthetic Analysis & Mechanistic Strategy

The synthesis of highly substituted cyclopentyl methanols typically requires the construction of the quaternary carbon center prior to the installation of the hydroxyl group. Our optimized pathway utilizes 1-(2-Chlorophenyl)cyclopentanecarbonitrile , a commercially available intermediate[3], as the primary starting material.

The strategy involves a two-step sequence:

• Alkaline Hydrolysis: The nitrile is hydrolyzed to 1-(2-chlorophenyl)cyclopentanecarboxylic acid. Due to extreme steric hindrance at the α -carbon, standard aqueous hydrolysis is kinetically unfavorable. A high-boiling solvent (ethylene glycol) and strong base (KOH) are required to drive the reaction thermodynamically.

• Hydride Reduction: The resulting carboxylic acid is reduced to the target primary alcohol using Lithium Aluminum Hydride (LiAlH 4​ ). The robust nature of the Al-O intermediate ensures complete reduction without retro-aldol or cleavage side reactions.

Fig 1: Two-step synthetic workflow from the nitrile precursor to the target methanol derivative.

Experimental Methodologies

The following protocols are designed as self-validating systems. In-process controls (e.g., TLC monitoring) and specific quenching mechanisms (e.g., Fieser workup) are integrated to ensure safety and product integrity.

Protocol A: Synthesis of 1-(2-Chlorophenyl)cyclopentanecarboxylic acid

Causality Note: Ethylene glycol is selected as the solvent to achieve the necessary reflux temperature (>150°C) required to overcome the activation energy barrier imposed by the bulky 2-chlorophenyl and cyclopentyl groups surrounding the nitrile carbon.

• Setup: Equip a 500 mL round-bottom flask with a magnetic stir bar, a reflux condenser, and an argon inlet.

• Reagent Addition: Charge the flask with 1-(2-Chlorophenyl)cyclopentanecarbonitrile (20.5 g, 100 mmol)[3], Potassium Hydroxide pellets (28.0 g, 500 mmol, 5 equiv.), and 150 mL of ethylene glycol.

• Reaction Execution: Heat the vigorously stirring mixture to 160°C using a heating mantle. Maintain this temperature for 24 hours. Self-Validation: Monitor the disappearance of the nitrile peak via IR spectroscopy ( ∼ 2240 cm −1 ).

• Workup: Cool the mixture to room temperature. Dilute with 300 mL of distilled water. Extract the aqueous layer with diethyl ether ( 2×100 mL) to remove unreacted starting material and non-polar impurities.

• Acidification & Isolation: Carefully acidify the aqueous layer with 6M HCl to pH ∼ 2 while cooling in an ice bath. A white precipitate will form. Extract the product into ethyl acetate ( 3×150 mL). Wash the combined organic layers with brine, dry over anhydrous Na 2​ SO 4​ , and concentrate under reduced pressure to yield the carboxylic acid intermediate.

Protocol B: Reduction to [1-(2-Chlorophenyl)cyclopentyl]methanol

Causality Note: LiAlH 4​ is utilized because milder reducing agents (like NaBH 4​ ) cannot reduce carboxylic acids. The Fieser workup is strictly employed to prevent the formation of unfilterable gelatinous aluminum hydroxide emulsions, ensuring a precise and clean isolation of the product.

• Setup: Flame-dry a 500 mL three-neck round-bottom flask. Equip with a dropping funnel, reflux condenser, and continuous argon flow.

• Hydride Preparation: Suspend LiAlH 4​ (4.55 g, 120 mmol, 1.5 equiv. based on hydride content) in 100 mL of anhydrous THF at 0°C (ice bath).

• Substrate Addition: Dissolve the carboxylic acid from Protocol A (approx. 80 mmol) in 50 mL of anhydrous THF. Add this solution dropwise via the dropping funnel over 30 minutes to control the exothermic hydrogen gas evolution.

• Reaction Execution: Remove the ice bath and gradually heat the reaction to reflux (66°C) for 4 hours. Self-Validation: TLC (Hexanes:EtOAc 7:3) should indicate complete consumption of the acid (R f​∼0.1 ) and formation of the alcohol (R f​∼0.4 ).

• Fieser Workup (Critical Step): Cool the reaction to 0°C. Vigorously stir and sequentially add:

  • 4.55 mL of distilled water (dropwise, extreme caution).

  • 4.55 mL of 15% aqueous NaOH solution.

  • 13.65 mL of distilled water.

• Isolation: Stir the resulting mixture for 30 minutes until the aluminum salts form a granular white precipitate. Filter the suspension through a pad of Celite, washing the filter cake thoroughly with hot THF. Concentrate the filtrate under reduced pressure to afford the crude [1-(2-Chlorophenyl)cyclopentyl]methanol. Purify via flash column chromatography if analytical grade is required.

Quantitative Data & Analytical Characterization

The following tables summarize the stoichiometric parameters and the expected analytical profile for the validation of the synthesized compound.

Table 1: Stoichiometric and Reaction Parameters

Step	Substrate	Reagent	Solvent	Temp / Time	Expected Yield
A (Hydrolysis)	1-(2-Chlorophenyl)cyclopentanecarbonitrile (1.0 eq)	KOH (5.0 eq)	Ethylene Glycol	160°C / 24h	82 - 88%
B (Reduction)	1-(2-Chlorophenyl)cyclopentanecarboxylic acid (1.0 eq)	LiAlH 4​ (1.5 eq)	Anhydrous THF	Reflux / 4h	85 - 92%

Table 2: Expected Analytical Signatures for [1-(2-Chlorophenyl)cyclopentyl]methanol

Analytical Method	Key Signatures / Shifts	Diagnostic Value
1 H NMR (400 MHz, CDCl 3​ )	δ 7.4 - 7.1 (m, 4H, Ar-H), δ 3.8 (s, 2H, -CH 2​ OH), δ 2.4 - 1.6 (m, 8H, cyclopentyl-H)	Disappearance of acid -OH ( ∼ 11 ppm); appearance of methylene protons adjacent to hydroxyl.
13 C NMR (100 MHz, CDCl 3​ )	δ 142.1, 133.5, 131.2, 128.4, 127.1, 68.5 (-CH 2​ OH), 54.2 (quaternary C), 36.1, 23.4	Confirmation of the quaternary carbon and the primary alcohol carbon ( ∼ 68.5 ppm).
IR Spectroscopy	∼ 3350 cm −1 (broad, O-H stretch), ∼ 2950 cm −1 (C-H stretch)	Absence of C=O stretch ( ∼ 1700 cm −1 ) confirms complete reduction.
High-Resolution MS (ESI)	Calculated for C 12​ H 15​ ClO [M+Na] + : 233.0709	Exact mass confirmation of the target molecule.

Safety & Handling Protocols

The procedures outlined herein involve highly reactive reagents and must only be conducted in a professional, legitimate laboratory setting equipped with proper engineering controls.

• Lithium Aluminum Hydride (LiAlH 4​ ): Highly pyrophoric. Reacts violently with water to release flammable hydrogen gas. Must be handled under an inert atmosphere (argon or nitrogen). The Fieser workup must be followed exactly as described to safely quench unreacted hydride.

• Ethylene Glycol & KOH: High-temperature alkaline solutions are extremely corrosive. Use appropriate PPE, including heavy-duty thermal and chemical-resistant gloves, and ensure the heating mantle is connected to a variable autotransformer (Variac) for precise temperature control.

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Technical Whitepaper: Chemical Properties and Synthetic Utility of[1-(2-Chlorophenyl)cyclopentyl]methanol

Executive Summary

The arylcycloalkylamine scaffold represents a privileged structure in neuropharmacology, serving as the foundational pharmacophore for numerous NMDA receptor antagonists and central nervous system (CNS) active agents. [1-(2-Chlorophenyl)cyclopentyl]methanol (CAS: 1519524-19-6) is a critical, sterically hindered intermediate utilized in the synthesis and structural exploration of these compounds[1].

As a Senior Application Scientist, I have structured this technical guide to move beyond basic specifications. This whitepaper details the physicochemical baseline, the mechanistic causality behind its synthesis, robust analytical validation protocols, and downstream derivatization pathways essential for drug development professionals.

Physicochemical Profiling & Structural Dynamics

The chemical behavior of[1-(2-Chlorophenyl)cyclopentyl]methanol is heavily dictated by its three-dimensional conformation. The 1-position of the cyclopentane ring is a quaternary carbon, bonded simultaneously to a 2-chlorophenyl group and a hydroxymethyl moiety. The steric bulk of the ortho-chlorine atom forces the phenyl ring out of coplanarity with the cyclopentane ring, restricting bond rotation and locking the molecule into a defined trajectory. This restricted conformation is critical for maintaining target binding affinity in downstream active pharmaceutical ingredients (APIs).

Quantitative Physicochemical Data

Property	Value	Structural Significance
Chemical Name	[1-(2-Chlorophenyl)cyclopentyl]methanol	Features a primary alcohol attached to a sterically hindered quaternary center.
CAS Registry Number	1519524-19-6	Unique identifier for regulatory compliance and sourcing[2].
Molecular Formula	C₁₂H₁₅ClO	Indicates a high degree of lipophilicity, ideal for CNS penetration.
Molecular Weight	210.70 g/mol	Falls well within Lipinski's Rule of 5 for optimal oral bioavailability.
Hydrogen Bond Donors	1 (-OH group)	Capable of targeted interactions or acting as a nucleophile in derivatizations.

Synthetic Methodologies: A Mechanistic Approach

The synthesis of [1-(2-Chlorophenyl)cyclopentyl]methanol requires overcoming significant steric and entropic barriers. A highly validated, convergent approach utilizes the cycloalkylation of 2-chlorophenylacetonitrile, followed by a rigorous hydride reduction.

Step-by-Step Experimental Protocol

Phase 1: Cycloalkylation to 1-(2-Chlorophenyl)cyclopentanecarbonitrile

• Preparation: Flame-dry a 500 mL round-bottom flask. Add anhydrous tetrahydrofuran (THF, 200 mL) and sodium hydride (NaH, 60% dispersion in mineral oil, 2.2 eq). Cool the suspension to 0°C under an inert argon atmosphere.

• Deprotonation: Slowly add 2-chlorophenylacetonitrile (1.0 eq) dropwise.

  • Causality: The strong base abstracts the acidic alpha-protons. The ortho-chlorine atom provides essential inductive stabilization to the resulting carbanion.

• Alkylation: Introduce 1,4-dibromobutane (1.1 eq) dropwise. Heat the reaction mixture to reflux (approx. 66°C) for 12 hours.

  • Causality: While the first Sₙ2 substitution is intermolecular and rapid, the second is intramolecular. Refluxing provides the necessary activation energy to overcome the entropic penalty of closing the sterically strained cyclopentane ring.

• Workup: Cool to 0°C and quench dropwise with saturated aqueous NH₄Cl to safely neutralize unreacted NaH. Extract with ethyl acetate (3 x 100 mL), wash with brine, dry over anhydrous MgSO₄, and concentrate in vacuo.

Phase 2: Hydride Reduction to the Target Alcohol 5. Reduction Setup: In a separate flame-dried flask, suspend Lithium Aluminum Hydride (LiAlH₄, 2.0 eq) in anhydrous THF at 0°C. 6. Addition: Dissolve the crude 1-(2-chlorophenyl)cyclopentanecarbonitrile in THF and add it slowly to the LiAlH₄ suspension.

• Causality: The nitrile is attached to a bulky quaternary carbon. LiAlH₄ is strictly required because milder agents (e.g., NaBH₄) lack the nucleophilic strength to attack this highly hindered electrophilic center.

• Reflux: Heat the mixture to reflux for 8 hours to ensure complete reduction to the primary alcohol[1].

• Fieser Quench (Critical Step): Cool to 0°C. For every x grams of LiAlH₄ used, sequentially add x mL of distilled water, x mL of 15% NaOH (aq), and 3x mL of distilled water.

  • Causality: Direct aqueous quenching forms a gelatinous aluminum hydroxide emulsion that traps the product. The Fieser method generates a granular, easily filterable inorganic aluminate precipitate, maximizing the yield of the target alcohol.

• Isolation: Filter the mixture through a pad of Celite. Concentrate the filtrate and purify via silica gel flash chromatography to isolate pure [1-(2-Chlorophenyl)cyclopentyl]methanol.

Caption: Synthetic workflow for[1-(2-Chlorophenyl)cyclopentyl]methanol via cycloalkylation and reduction.

Analytical Characterization (HPLC Profiling)

To ensure protocol trustworthiness, the purity of the synthesized alcohol must be rigorously validated. Drawing parallels from the purity analysis of related intermediates like 2-chlorophenyl cyclopentyl ketone and 1-(2-Chlorophenyl)cyclopentanecarboxylic acid[], a robust reverse-phase High-Performance Liquid Chromatography (RP-HPLC) method is employed[4].

HPLC Method Parameters

Parameter	Specification	Causality / Rationale
Stationary Phase	C18 Reverse-Phase (4.6 x 150 mm, 5 µm)	Optimal for retaining and resolving highly hydrophobic arylcycloalkyl scaffolds[4].
Mobile Phase A	0.1% Phosphoric Acid in Water	Suppresses ionization of potential acidic precursors (e.g., unreacted carboxylic acids), preventing peak tailing[4].
Mobile Phase B	Acetonitrile (HPLC Grade)	Provides sufficient elution strength to mobilize the non-polar cyclopentyl moiety.
Elution Mode	Gradient (50% to 90% B over 20 mins)	Effectively resolves the main alcohol peak from both polar and non-polar synthetic byproducts.
Detection	UV at 220 nm and 254 nm	Leverages the strong chromophoric nature of the ortho-chlorophenyl group for high-sensitivity detection.

Pharmacological & Synthetic Applications

In drug development, [1-(2-Chlorophenyl)cyclopentyl]methanol is rarely the final API. Instead, its chemical properties are exploited to synthesize complex arylcycloalkylamines[5]. The primary hydroxyl group serves as a versatile synthetic handle:

• Oxidation: Treatment with Dess-Martin periodinane or Swern conditions smoothly oxidizes the sterically hindered alcohol to 1-(2-chlorophenyl)cyclopentanecarbaldehyde without risking over-oxidation to the carboxylic acid.

• Leaving Group Activation: The hydroxyl group can be converted into a potent leaving group via tosylation (using TsCl and pyridine) or mesylation.

• Nucleophilic Amination: The resulting tosylate/mesylate can undergo nucleophilic substitution with primary or secondary amines to yield novel arylcycloalkylamine derivatives, which are heavily investigated for their binding kinetics at the NMDA receptor complex.

Caption: Downstream derivatization pathways for drug development applications.

References

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Spectroscopic Characterization of [1-(2-Chlorophenyl)cyclopentyl]methanol: An In-depth Technical Guide

This guide provides a comprehensive overview of the spectroscopic characterization of the organic compound [1-(2-Chlorophenyl)cyclopentyl]methanol. Designed for researchers, scientists, and professionals in drug development, this document delves into the theoretical and practical aspects of elucidating the structure and purity of this compound using key analytical techniques. As a Senior Application Scientist, the following sections synthesize technical accuracy with field-proven insights, emphasizing the causality behind experimental choices and ensuring a self-validating system of protocols.

Introduction to [1-(2-Chlorophenyl)cyclopentyl]methanol and its Spectroscopic Importance

[1-(2-Chlorophenyl)cyclopentyl]methanol is a tertiary alcohol containing a cyclopentyl ring and a 2-chlorophenyl group attached to the same carbon atom that bears the hydroxymethyl group. Its chemical structure is a key determinant of its physical, chemical, and biological properties. The unambiguous confirmation of its molecular structure is paramount for its use in research and development, particularly in medicinal chemistry where precise molecular architecture is critical for biological activity.

Spectroscopic techniques are indispensable tools for the structural elucidation of organic molecules. By probing the interactions of molecules with electromagnetic radiation, we can glean detailed information about the connectivity of atoms, the types of functional groups present, and the overall molecular framework. This guide will focus on the application of Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C), Infrared (IR) spectroscopy, and Mass Spectrometry (MS) for the comprehensive characterization of [1-(2-Chlorophenyl)cyclopentyl]methanol.

Molecular Structure of [1-(2-Chlorophenyl)cyclopentyl]methanol

Caption: 2D representation of the [1-(2-Chlorophenyl)cyclopentyl]methanol molecule.

Proton Nuclear Magnetic Resonance (¹H NMR) Spectroscopy

¹H NMR spectroscopy provides detailed information about the number of different types of protons, their chemical environments, and their proximity to other protons in the molecule.

Experimental Protocol for ¹H NMR

• Sample Preparation: Dissolve 5-10 mg of [1-(2-Chlorophenyl)cyclopentyl]methanol in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃) in a standard 5 mm NMR tube. The use of a deuterated solvent is crucial to avoid a large solvent proton signal that would obscure the analyte signals.[1]

• Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal standard for chemical shift referencing (δ = 0.00 ppm).[2]

• Instrument Setup: Place the NMR tube in the spectrometer. The instrument is typically a high-field NMR spectrometer (e.g., 400 or 500 MHz).

• Data Acquisition: Acquire the ¹H NMR spectrum using standard acquisition parameters. This includes setting the appropriate spectral width, acquisition time, and number of scans to achieve an adequate signal-to-noise ratio.

• Data Processing: Process the raw data (Free Induction Decay - FID) by applying a Fourier transform, phasing the spectrum, and integrating the signals.

Predicted ¹H NMR Spectral Data

Based on the structure of [1-(2-Chlorophenyl)cyclopentyl]methanol and analysis of similar compounds, the following ¹H NMR signals are predicted in CDCl₃:

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Justification
~ 7.2-7.5	Multiplet	4H	Ar-H	Protons on the 2-chlorophenyl ring are expected in the aromatic region. The substitution pattern will lead to a complex multiplet.
~ 3.8	Singlet	2H	-CH ₂OH	The two protons of the methylene group adjacent to the hydroxyl are diastereotopic and may appear as two doublets if rotation is restricted, but are often seen as a singlet.
~ 2.0	Singlet (broad)	1H	-OH	The hydroxyl proton is exchangeable and its chemical shift can vary with concentration and temperature. It often appears as a broad singlet.
~ 1.6-1.9	Multiplet	8H	Cyclopentyl-H	The eight protons on the cyclopentyl ring are in different chemical environments and will give rise to a complex multiplet in the aliphatic region.[2]

¹H NMR Analysis Workflow

Caption: Workflow for ¹H NMR spectroscopic analysis.

Carbon-13 Nuclear Magnetic Resonance (¹³C NMR) Spectroscopy

¹³C NMR spectroscopy provides information about the number of non-equivalent carbon atoms and their chemical environments.

Experimental Protocol for ¹³C NMR

The experimental protocol for ¹³C NMR is similar to that of ¹H NMR, with the primary difference being the observation frequency and the use of proton decoupling to simplify the spectrum to single lines for each carbon.

• Sample Preparation: A more concentrated sample (20-50 mg in ~0.6 mL of CDCl₃) is often required due to the lower natural abundance of the ¹³C isotope.

• Data Acquisition: Acquire a proton-decoupled ¹³C NMR spectrum. This involves irradiating the sample at proton frequencies while observing the carbon frequencies.

• Data Processing: Process the FID as described for ¹H NMR.

Predicted ¹³C NMR Spectral Data

The predicted ¹³C NMR chemical shifts for [1-(2-Chlorophenyl)cyclopentyl]methanol in CDCl₃ are as follows:

Chemical Shift (δ, ppm)	Assignment	Justification
~ 145	Quaternary Ar-C -Cl	The carbon atom bearing the chlorine atom is deshielded.
~ 125-135	Ar-C H	Aromatic carbons will appear in this region. The exact shifts depend on their position relative to the substituents.
~ 80	Quaternary C -OH	The quaternary carbon atom attached to the hydroxyl group and the cyclopentyl and phenyl rings is expected to be significantly downfield.
~ 70	-C H₂OH	The carbon of the hydroxymethyl group.
~ 25-40	Cyclopentyl C H₂	The carbon atoms of the cyclopentyl ring will appear in the aliphatic region.[3][4]

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by detecting the absorption of infrared radiation corresponding to molecular vibrations.

Experimental Protocol for IR Spectroscopy

• Sample Preparation: A common method is to prepare a thin film of the liquid sample between two salt plates (e.g., NaCl or KBr). If the sample is a solid, it can be ground with KBr powder and pressed into a thin pellet.

• Data Acquisition: Place the sample in the IR spectrometer and acquire the spectrum, typically over the range of 4000-400 cm⁻¹. A background spectrum of air is usually taken first and subtracted from the sample spectrum.

Expected IR Absorption Bands

Wavenumber (cm⁻¹)	Vibration	Functional Group
3600-3200 (broad)	O-H stretch	Alcohol (-OH)
3100-3000	C-H stretch	Aromatic C-H
2980-2850	C-H stretch	Aliphatic C-H (cyclopentyl and CH₂)
1600-1450	C=C stretch	Aromatic ring
1465	C-H bend	Aliphatic CH₂
1260-1000	C-O stretch	Alcohol (C-O)
800-600	C-Cl stretch	Aryl chloride (C-Cl)

IR Spectroscopy Workflow

Caption: Workflow for Infrared (IR) spectroscopic analysis.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which aids in confirming its identity and structure.

Experimental Protocol for Mass Spectrometry

• Sample Introduction: The sample is introduced into the mass spectrometer, often via direct infusion or after separation by gas chromatography (GC-MS).

• Ionization: The molecules are ionized, for example, by electron ionization (EI), where high-energy electrons bombard the sample, causing the loss of an electron to form a molecular ion (M⁺).

• Mass Analysis: The ions are separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., a quadrupole).

• Detection: The separated ions are detected, and a mass spectrum is generated, which is a plot of ion intensity versus m/z.

Predicted Mass Spectrum Data

• Molecular Ion (M⁺): The molecular weight of [1-(2-Chlorophenyl)cyclopentyl]methanol (C₁₂H₁₅ClO) is approximately 210.70 g/mol .[5] The mass spectrum should show a molecular ion peak at m/z 210. Due to the natural isotopic abundance of chlorine (³⁵Cl and ³⁷Cl in a ~3:1 ratio), an M+2 peak at m/z 212 with about one-third the intensity of the M⁺ peak is expected.[6]

• Major Fragmentation Patterns:

  • Loss of H₂O (m/z 192) from the molecular ion.

  • Loss of the CH₂OH group (m/z 179).

  • Cleavage of the cyclopentyl ring.

  • Fragments corresponding to the 2-chlorophenyl group.

Conclusion

The comprehensive spectroscopic characterization of [1-(2-Chlorophenyl)cyclopentyl]methanol requires a multi-faceted approach. ¹H and ¹³C NMR provide the carbon-hydrogen framework, IR spectroscopy confirms the presence of key functional groups, and mass spectrometry establishes the molecular weight and fragmentation patterns. The combined interpretation of data from these techniques allows for the unambiguous confirmation of the molecule's structure, which is a critical step in any research or development endeavor involving this compound. The protocols and predicted data presented in this guide serve as a valuable resource for scientists and researchers in the field.

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An In-depth Technical Guide to the Potential Research Applications of [1-(2-Chlorophenyl)cyclopentyl]methanol

Abstract

[1-(2-Chlorophenyl)cyclopentyl]methanol is a structurally distinct chemical intermediate with considerable, yet largely unexplored, potential in synthetic and medicinal chemistry. This guide provides a comprehensive analysis of its synthesis, chemical reactivity, and prospective research applications. By examining its core structure—a 1-arylcycloalkane moiety—we extrapolate its utility as a precursor for novel chemical entities. This document serves as a technical resource for researchers, scientists, and drug development professionals, offering detailed experimental protocols and outlining logical pathways for future investigation. We will delve into its potential as a building block for CNS-active agents and other pharmacologically relevant molecules, supported by established chemical principles and analogies to known compounds.

Introduction and Molecular Overview

[1-(2-Chlorophenyl)cyclopentyl]methanol is an organic compound featuring a cyclopentyl ring substituted at the 1-position with both a 2-chlorophenyl group and a hydroxymethyl group. Its chemical structure suggests significant versatility as a synthetic intermediate. The primary alcohol functional group is a key site for a wide array of chemical transformations, allowing for the introduction of diverse functionalities and the construction of more complex molecular architectures.

The 1-(2-chlorophenyl)cyclopentyl core is of particular interest due to its structural similarity to the core of several known pharmacologically active compounds. For instance, the structurally related compound (2-chlorophenyl)cyclopentylmethanone is a known intermediate in the synthesis of Ketamine, a dissociative anesthetic.[1] This structural analogy provides a strong rationale for exploring the potential of [1-(2-Chlorophenyl)cyclopentyl]methanol as a precursor for novel central nervous system (CNS) active agents and other therapeutic molecules.

Synthesis and Characterization

The most direct and logical synthetic route to [1-(2-Chlorophenyl)cyclopentyl]methanol is via a Grignard reaction. This classic carbon-carbon bond-forming reaction involves the nucleophilic addition of a cyclopentyl Grignard reagent to 2-chlorobenzaldehyde.[2][3]

Synthesis Pathway

The overall synthetic scheme can be visualized as a two-step process:

• Formation of the Grignard Reagent: Cyclopentyl bromide is reacted with magnesium metal in an anhydrous ether solvent, such as diethyl ether or tetrahydrofuran (THF), to form cyclopentylmagnesium bromide.[4][5]

• Nucleophilic Addition: The freshly prepared Grignard reagent is then reacted with 2-chlorobenzaldehyde. The nucleophilic cyclopentyl group attacks the electrophilic carbonyl carbon of the aldehyde. Subsequent acidic workup protonates the resulting alkoxide to yield the desired product, [1-(2-Chlorophenyl)cyclopentyl]methanol.[6]

Caption: Synthetic pathway for [1-(2-Chlorophenyl)cyclopentyl]methanol.

Detailed Experimental Protocol: Synthesis

Materials:

• Magnesium turnings

• Iodine crystal (as initiator)

• Cyclopentyl bromide[7]

• Anhydrous diethyl ether or THF

• 2-Chlorobenzaldehyde

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Anhydrous magnesium sulfate (MgSO₄)

• Standard laboratory glassware for anhydrous reactions

Procedure:

• Grignard Reagent Preparation: a. In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, dropping funnel, and a nitrogen inlet, place magnesium turnings. b. Add a small crystal of iodine. c. Add a solution of cyclopentyl bromide in anhydrous diethyl ether dropwise via the dropping funnel. The reaction is initiated when the color of the iodine disappears and bubbling is observed. d. Once the reaction has started, add the remaining cyclopentyl bromide solution at a rate that maintains a gentle reflux. e. After the addition is complete, reflux the mixture for an additional 30 minutes to ensure complete formation of the Grignard reagent.[8]

• Reaction with Aldehyde: a. Cool the Grignard reagent solution to 0 °C in an ice bath. b. Add a solution of 2-chlorobenzaldehyde in anhydrous diethyl ether dropwise with stirring. c. After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2 hours.

• Workup and Purification: a. Cool the reaction mixture to 0 °C and quench by slowly adding saturated aqueous NH₄Cl solution. b. Separate the organic layer and extract the aqueous layer with diethyl ether. c. Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄. d. Filter and concentrate the solution under reduced pressure to obtain the crude product. e. Purify the crude product by column chromatography on silica gel.

Characterization

The structure and purity of the synthesized [1-(2-Chlorophenyl)cyclopentyl]methanol should be confirmed using standard analytical techniques:

Technique	Expected Observations
¹H NMR	Signals corresponding to the aromatic protons, the carbinol proton (-CHOH), the methylene protons of the hydroxymethyl group, and the cyclopentyl protons.
¹³C NMR	Resonances for the aromatic carbons, the carbinol carbon, the methylene carbon, and the cyclopentyl carbons.
FT-IR	A broad absorption band in the region of 3200-3600 cm⁻¹ characteristic of the O-H stretch of the alcohol.
Mass Spec	A molecular ion peak corresponding to the molecular weight of the compound (C₁₂H₁₅ClO).[9]

Potential Research Applications: A Gateway to Novel Molecules

The true value of [1-(2-Chlorophenyl)cyclopentyl]methanol lies in its potential as a versatile precursor for a variety of novel compounds with potential applications in medicinal chemistry and materials science. The primary alcohol is a key functional handle for derivatization.

Derivatization Pathways

The hydroxyl group can be readily converted into other functional groups, opening up a multitude of synthetic possibilities.

Caption: Key derivatization reactions of [1-(2-Chlorophenyl)cyclopentyl]methanol.

Application in Medicinal Chemistry: Precursor to CNS-Active Agents

The structural similarity of the 1-(2-chlorophenyl)cyclopentyl core to that of ketamine suggests that derivatives of [1-(2-Chlorophenyl)cyclopentyl]methanol could exhibit interesting CNS activity. A key transformation in this regard is the conversion of the primary alcohol to a primary amine.

3.2.1. Synthesis of [1-(2-Chlorophenyl)cyclopentyl]methanamine

A robust method for converting the primary alcohol to a primary amine involves a two-step sequence: conversion to an alkyl halide followed by azide substitution and reduction. This method avoids the polyalkylation often seen in direct amination methods.[10]

Detailed Experimental Protocol: Alcohol to Amine Conversion

Materials:

• [1-(2-Chlorophenyl)cyclopentyl]methanol

• Thionyl chloride (SOCl₂) or Phosphorus tribromide (PBr₃)

• Sodium azide (NaN₃)

• Lithium aluminum hydride (LiAlH₄) or other suitable reducing agent

• Anhydrous solvents (e.g., DMF, THF)

Procedure:

• Conversion to Alkyl Halide: a. Dissolve [1-(2-Chlorophenyl)cyclopentyl]methanol in a suitable solvent and cool to 0 °C. b. Slowly add thionyl chloride or phosphorus tribromide. c. Stir the reaction at room temperature until completion (monitored by TLC). d. Carefully quench the reaction with water and extract the product with an organic solvent. e. Dry and concentrate the organic phase to yield the crude alkyl halide.

• Azide Substitution and Reduction: a. Dissolve the crude alkyl halide in DMF and add sodium azide. b. Heat the mixture to facilitate the Sₙ2 reaction. c. After completion, extract the resulting azide. d. Reduce the azide to the primary amine using a suitable reducing agent like LiAlH₄ in THF.[10] e. Perform an aqueous workup to isolate the final amine product.

Further derivatization of the resulting primary amine could lead to a library of novel compounds for screening as potential CNS agents.

Application in Organic Synthesis: A Chiral Building Block

Asymmetric synthesis or chiral resolution of [1-(2-Chlorophenyl)cyclopentyl]methanol could provide access to enantiomerically pure building blocks. These chiral synthons could be valuable in the synthesis of complex, stereochemically defined molecules, including natural products and pharmaceuticals.

Oxidation to Aldehyde and Further Reactions

Mild oxidation of the primary alcohol using reagents such as Pyridinium chlorochromate (PCC) would yield the corresponding aldehyde, [1-(2-Chlorophenyl)cyclopentyl]carbaldehyde.[11][12][13] This aldehyde can then serve as an electrophile in a variety of subsequent reactions, including Wittig reactions, aldol condensations, and reductive aminations, further expanding the synthetic utility of the parent alcohol.

Detailed Experimental Protocol: PCC Oxidation

Materials:

• [1-(2-Chlorophenyl)cyclopentyl]methanol

• Pyridinium chlorochromate (PCC)

• Anhydrous dichloromethane (CH₂Cl₂)

• Celite or silica gel[14]

Procedure:

• Suspend PCC and Celite in anhydrous CH₂Cl₂ in a round-bottom flask.[11]

• Add a solution of [1-(2-Chlorophenyl)cyclopentyl]methanol in CH₂Cl₂ to the suspension.

• Stir the mixture at room temperature for 2-4 hours, monitoring the reaction by TLC.[11]

• Upon completion, filter the mixture through a pad of silica gel to remove the chromium byproducts.

• Concentrate the filtrate to obtain the crude aldehyde, which can be used directly or purified further.

Conclusion and Future Outlook

While direct research on [1-(2-Chlorophenyl)cyclopentyl]methanol is limited, its chemical structure strongly suggests its potential as a valuable and versatile intermediate in organic synthesis. Its straightforward synthesis via the Grignard reaction and the reactivity of its primary alcohol group make it an attractive starting material for the creation of diverse molecular architectures.

The most promising avenue for future research lies in the synthesis and pharmacological evaluation of amine derivatives, given the structural analogy to known CNS-active compounds. Furthermore, the development of asymmetric syntheses of this compound would provide access to valuable chiral building blocks for the pharmaceutical industry. This guide has laid out a logical and experimentally supported framework for unlocking the synthetic potential of this intriguing molecule.

References

• Chemistry Steps. (2023, December 21). Alcohols to Amines. Retrieved from [Link]

• Fujita, K., et al. (2008). Cp*Ir-catalyzed N-alkylation of amines with alcohols. A versatile and atom economical method for the synthesis of amines. Tetrahedron, 64(8), 1943-1954.
• Kabalka, G. W., et al. (2006). A new protocol for converting alcohols into amines.

• Organic Synthesis. (n.d.). Alcohol to Aldehyde/Ketone using PCC (Pyridinium Chlorochromate). Retrieved from [Link]

• Google Patents. (2013). WO2013102480A1 - Method for preparing di-organo-dialkoxysilanes.

• Organic Chemistry Portal. (n.d.). Pyridinium Chlorochromate (PCC) Corey-Suggs Reagent. Retrieved from [Link]

• Corey, E. J., & Suggs, J. W. (1975). Pyridinium chlorochromate. An efficient reagent for oxidation of primary and secondary alcohols to carbonyl compounds. Tetrahedron Letters, 16(31), 2647-2650.

• Master Organic Chemistry. (2011, September 9). Reagent Friday: PCC (Pyridinium Chlorochromate). Retrieved from [Link]

• Organic Syntheses. (n.d.). Aldehydes from 1,1,3,3-tetramethylbutyl isonitrile and organometallic reagents. Retrieved from [Link]

• Mutti, F. G., et al. (2015). Conversion of alcohols to enantiopure amines through dual enzyme hydrogen-borrowing cascades.
• Google Patents. (1988). EP0281417A2 - Process for making amines from alcohols and catalysts therefor.
• Hill, C. L., & Whitesides, G. M. (1974). Mechanism of Formation of Grignard Reagents. The Rate of Reaction of Cyclopentyl Bromide with Magnesium Is Transport Limited in Diethyl Ether. Journal of the American Chemical Society, 96(3), 870-876.

• PubChem. (n.d.). Cyclopentanol, 1-((2-chlorophenyl)(methylimino)methyl)-, hydrochloride (1:1). Retrieved from [Link]

• Master Organic Chemistry. (2015, December 10). Reactions of Grignard Reagents. Retrieved from [Link]

• PubChem. (n.d.). (2-Chlorophenyl)(cyclopentyl)methanol. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Grignard Reaction. Retrieved from [Link]

• Journal of Chemical Education. (2016). Investigating a Chemoselective Grignard Reaction in an Undergraduate Discovery Lab To Predict Reactivity and Final Products. Retrieved from [Link]

• Chemguide. (n.d.). Reaction of aldehydes and ketones with Grignard reagents. Retrieved from [Link]

• Organic Chemistry and Chemical Biology for the Students by the Students! (and the Profs…). (n.d.). 3.4.2 – Grignard Reactions with Carbonyls. Retrieved from [Link]

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Mechanism and Synthesis of [1-(2-Chlorophenyl)cyclopentyl]methanol: A Comprehensive Technical Guide

Executive Summary

[1-(2-Chlorophenyl)cyclopentyl]methanol (CAS: 1519524-19-6) is a structurally complex arylcycloalkylamine precursor and a highly valued intermediate in the synthesis of neuroactive pharmaceuticals . Characterized by a cyclopentyl ring bearing both an ortho-chlorophenyl group and a hydroxymethyl moiety at the C1 position, its synthesis requires precise control over steric hindrance and regioselectivity. This whitepaper details a robust, three-step synthetic pathway from commercially available starting materials, providing mechanistic insights and self-validating protocols designed for high-yield laboratory scale-up.

Retrosynthetic Strategy & Pathway Design

The target molecule is disconnected at the hydroxymethyl group, leading back to a carboxylic acid precursor. The cyclopentyl ring itself is constructed via a double alkylation of an activated benzylic methylene group. This functional group interconversion (FGI) sequence—from nitrile to carboxylic acid to primary alcohol—is highly reliable for sterically encumbered quaternary centers.

Fig 1. Three-step synthetic pathway from 2-chlorophenylacetonitrile.

Mechanistic Insights & Causality

Step 1: Phase-Transfer Catalyzed Cycloalkylation

The synthesis initiates with the cycloalkylation of 2-chlorophenylacetonitrile using 1,4-dibromobutane. Because the organic reactants are immiscible with the aqueous base (50% NaOH) required for deprotonation, a phase-transfer catalyst (PTC) such as benzyltriethylammonium chloride (TEBAC) is strictly required 1.

• Causality: The PTC shuttles the hydroxide ion into the organic phase, enabling a sequential double SN​2 nucleophilic substitution. The ortho-chloro substitution on the phenyl ring provides significant steric bulk, which suppresses unwanted intermolecular dimerization and thermodynamically favors intramolecular ring closure to form the cyclopentyl moiety.

Step 2: Acid-Catalyzed Nitrile Hydrolysis

The resulting 1-(2-chlorophenyl)cyclopentanecarbonitrile features a highly sterically hindered quaternary carbon. Standard basic hydrolysis often stalls at the intermediate amide stage. Therefore, harsh acidic conditions (concentrated H2​SO4​ at reflux) are utilized 1.

• Causality: Protonation of the nitrile nitrogen drastically increases the electrophilicity of the nitrile carbon, forcing nucleophilic attack by water despite the steric shielding of the cyclopentyl and ortho-chlorophenyl groups. The reaction is driven to absolute completion by the irreversible formation of the carboxylic acid and ammonium bisulfate.

Step 3: Hydride Reduction of Carboxylic Acid

Direct reduction of the sterically encumbered 1-(2-chlorophenyl)cyclopentanecarboxylic acid to the primary alcohol requires a powerful, unhindered hydride source. Lithium aluminum hydride ( LiAlH4​ ) in anhydrous THF is the reagent of choice 2.

• Causality: Milder agents (like NaBH4​ ) are incapable of reducing carboxylic acids. The mechanism proceeds via an initial deprotonation to form a lithium carboxylate salt. Subsequent hydride transfer yields a tetrahedral aluminate complex, which collapses to a transient aldehyde. A second, rapid hydride transfer produces the lithium alkoxide salt, which is quenched with aqueous acid to yield the final primary alcohol.

Fig 2. Mechanistic sequence of LiAlH4-mediated carboxylic acid reduction.

Self-Validating Experimental Protocols

Protocol 1: Synthesis of 1-(2-Chlorophenyl)cyclopentanecarbonitrile

• Setup: Equip a 500 mL 3-neck round-bottom flask with a mechanical stirrer, reflux condenser, and internal thermometer.

• Reagents: Charge the flask with 2-chlorophenylacetonitrile (0.1 mol), 1,4-dibromobutane (0.11 mol), and toluene (100 mL). Add TEBAC (0.005 mol) as the phase-transfer catalyst 1.

• Reaction: Vigorously stir the mixture (to ensure phase mixing) while dropwise adding 50% aqueous NaOH (40 mL). Maintain the internal temperature at 45°C for 3 hours.

• System Validation: Monitor via TLC (Hexane:EtOAc 9:1). The complete disappearance of the starting material spot ( Rf​≈0.4 ) confirms the double alkylation is complete.

• Workup: Separate the organic layer, wash with distilled water (3 x 50 mL) until the aqueous wash reaches a neutral pH, dry over anhydrous MgSO4​ , and concentrate under reduced pressure.

Protocol 2: Synthesis of 1-(2-Chlorophenyl)cyclopentanecarboxylic acid

• Setup: Use a 250 mL round-bottom flask with a reflux condenser and a basic gas scrubber (to neutralize any trace HCN emissions).

• Reaction: Dissolve the crude nitrile (0.1 mol) in a mixture of concentrated H2​SO4​ (30 mL) and water (30 mL) [[1]](). Heat the mixture to a gentle reflux (approx. 120°C) for 4-5 hours.

• System Validation: The reaction mixture will visually transition from a biphasic suspension to a more homogeneous solution as the polar carboxylic acid forms.

• Workup: Pour the cooled mixture over 200 g of crushed ice. Filter the resulting dense white precipitate, wash extensively with cold water, and recrystallize from an ethanol/water gradient.

Protocol 3: Synthesis of[1-(2-Chlorophenyl)cyclopentyl]methanol

• Setup: Flame-dry a 500 mL 3-neck flask under a strict argon atmosphere. Equip with an addition funnel and a low-temperature thermometer.

• Reaction: Suspend LiAlH4​ (0.15 mol) in anhydrous THF (100 mL) at 0°C. Dissolve the carboxylic acid (0.1 mol) in anhydrous THF (50 mL) and add dropwise via the addition funnel over 30 minutes, keeping the internal temperature below 10°C.

• System Validation: The initial addition will cause vigorous bubbling ( H2​ gas evolution from the acidic proton). The cessation of bubbling upon complete addition validates the successful formation of the intermediate carboxylate salt.

• Reflux: Remove the ice bath and gently reflux the mixture for 3 hours to drive the reduction of the carbonyl 2.

• Quench (Fieser Method): Cool to 0°C. Carefully add 5.7 mL water, 5.7 mL 15% NaOH, and 17.1 mL water sequentially. Stir until a granular white precipitate forms.

• Workup: Filter the aluminum salts through a Celite pad, concentrate the THF filtrate, and purify the residue via vacuum distillation to yield the pure primary alcohol.

Process Optimization & Quantitative Metrics

Reaction Step	Chemical Transformation	Key Reagents	Temp / Time	Typical Yield	In-Process Control
1. Cycloalkylation	Nitrile → Cyclopentyl Nitrile	1,4-Dibromobutane, 50% NaOH, TEBAC	45°C / 3h	75-85%	TLC (Hexane:EtOAc 9:1)
2. Hydrolysis	Cyclopentyl Nitrile → Carboxylic Acid	Conc. H2​SO4​ , H2​O	120°C / 4-5h	80-90%	Phase homogenization
3. Reduction	Carboxylic Acid → Primary Alcohol	LiAlH4​ , Anhydrous THF	Reflux / 3h	85-95%	Cessation of H2​ evolution

References

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• 1. pdf.benchchem.com [pdf.benchchem.com]
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reactivity of the hydroxyl group in [1-(2-Chlorophenyl)cyclopentyl]methanol

An In-depth Technical Guide to the Reactivity of the Hydroxyl Group in [1-(2-Chlorophenyl)cyclopentyl]methanol

Authored by a Senior Application Scientist

This technical guide provides a comprehensive analysis of the chemical reactivity of the hydroxyl group in [1-(2-Chlorophenyl)cyclopentyl]methanol. This molecule, characterized by a sterically hindered tertiary alcohol moiety, presents unique challenges and opportunities in synthetic chemistry. We will dissect the interplay of steric and electronic factors that govern its reaction pathways, moving beyond simple procedural lists to explain the underlying causality of experimental choices. This document is intended for researchers, scientists, and drug development professionals, offering field-proven insights, detailed experimental protocols for key transformations, and a robust framework for predicting and controlling its chemical behavior.

Introduction and Molecular Overview

[1-(2-Chlorophenyl)cyclopentyl]methanol is a tertiary alcohol of interest in synthetic organic chemistry, particularly as a potential precursor or intermediate in the development of pharmaceutical compounds. Its structure is analogous to intermediates used in the synthesis of ketamine and related anesthetic agents, highlighting its relevance in medicinal chemistry.[1][2] The central feature of this molecule is the tertiary alcohol, where the hydroxyl-bearing carbon is attached to a cyclopentyl ring, a 2-chlorophenyl ring, and a hydroxymethyl group. This unique arrangement results in significant steric congestion, which is the single most important factor dictating the reactivity of the hydroxyl group.

This guide will explore the practical implications of this structure, focusing on common and synthetically useful transformations of the hydroxyl group, including esterification, etherification, oxidation, and substitution reactions.

Caption: Molecular structure of [1-(2-Chlorophenyl)cyclopentyl]methanol, highlighting the key functional groups influencing its reactivity.

The Decisive Influence of Molecular Architecture

The reactivity of an alcohol is not an intrinsic property of the -OH group alone; it is profoundly influenced by its molecular environment. In this case, two primary factors are at play: steric hindrance and electronic effects.

The Dominant Role of Steric Hindrance

The carbon atom attached to the hydroxyl group (the α-carbon) is a quaternary center, bonded to two large substituents: a cyclopentyl ring and a 2-chlorophenyl ring. This creates a highly congested environment around the reaction center.

• Impact on Nucleophilic Attack: Any reaction requiring a nucleophile to attack the α-carbon (such as an Sₙ2 substitution) is effectively blocked. The bulky groups act as molecular shields, preventing the necessary backside approach of the nucleophile.[3][4]

• Transition State Destabilization: In reactions like acid-catalyzed esterification, a tetrahedral intermediate is formed. The steric strain in this intermediate is significantly higher for a hindered tertiary alcohol compared to a primary or secondary alcohol, which increases the activation energy and dramatically slows the reaction rate.[5][6]

Caption: Influence of steric hindrance on potential reaction pathways for the hydroxyl group.

Electronic Effects of the 2-Chlorophenyl Group

The 2-chlorophenyl group exerts a modest electronic influence:

• Inductive Effect: Chlorine is an electronegative atom, and it pulls electron density away from the phenyl ring through the sigma bond (an inductive, or -I, effect). This effect is weakly transmitted to the α-carbon, making it slightly more electron-deficient.

• Resonance Effect: The chlorine atom has lone pairs that can be donated to the phenyl ring (+R effect), but this is generally weaker than its inductive pull for halogens.

The net result is a mild electron-withdrawing character. This slightly increases the acidity of the hydroxyl proton but can also destabilize a carbocation intermediate if one were to form at the α-carbon, making Sₙ1/E1 pathways less favorable than for a similar tertiary alcohol with an electron-donating group.

Key Transformation Strategies and Protocols

Given the molecular constraints, standard protocols for alcohol reactions must be carefully selected or modified.

Esterification: Overcoming Steric Barriers

Direct acid-catalyzed Fischer esterification with a carboxylic acid is notoriously difficult for sterically hindered tertiary alcohols due to the unfavorable equilibrium and high-energy tetrahedral intermediate.[7][8] A more effective strategy is to use a highly reactive acylating agent.

Protocol: Acylation with Acetyl Chloride and Pyridine

This method bypasses the need for acid catalysis and the formation of water, driving the reaction to completion.

• Preparation: In a flame-dried, three-necked flask under a nitrogen atmosphere, dissolve [1-(2-Chlorophenyl)cyclopentyl]methanol (1.0 eq) in anhydrous dichloromethane (DCM) or diethyl ether. Cool the solution to 0 °C in an ice bath.

• Addition of Base: Add anhydrous pyridine (1.5 eq) to the solution with stirring. Pyridine acts as a non-nucleophilic base to neutralize the HCl byproduct.

• Acylation: Add acetyl chloride (1.2 eq) dropwise via a syringe over 10-15 minutes. Maintain the temperature at 0 °C.

• Reaction: Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Workup: Quench the reaction by slowly adding a saturated aqueous solution of sodium bicarbonate. Transfer the mixture to a separatory funnel, separate the organic layer, and wash successively with 1M HCl (to remove pyridine), water, and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the resulting crude ester by column chromatography on silica gel.

Scientist's Note: The choice of an acyl chloride is critical as it is much more electrophilic than a carboxylic acid. Pyridine is not just a base; it can also form a highly reactive acylpyridinium intermediate, which accelerates the acylation of the hindered alcohol. For extremely hindered cases, 4-dimethylaminopyridine (DMAP) can be used as a superior acylation catalyst in small quantities alongside a stoichiometric base like triethylamine.[9]

Oxidation: The Limits of Transformation

Tertiary alcohols are resistant to oxidation reactions that require the presence of an α-hydrogen, such as those using PCC, PDC, or Swern conditions.[10] Applying forcing conditions with strong oxidants like potassium permanganate or chromic acid does not yield a ketone but instead leads to the cleavage of carbon-carbon bonds, resulting in the degradation of the molecule.

Substitution: Navigating Sₙ1 and E1 Pathways

While Sₙ2 reactions are impossible, substitution via an Sₙ1 mechanism is feasible, as it proceeds through a tertiary carbocation intermediate. However, this pathway is always in competition with E1 elimination.

Protocol: Conversion to [1-(2-Chlorophenyl)cyclopentyl]methyl Bromide via Sₙ1

• Setup: In a round-bottom flask equipped with a reflux condenser, place the alcohol (1.0 eq).

• Reagent Addition: Add a 48% aqueous solution of hydrobromic acid (HBr) (3-5 eq).

• Reaction: Heat the biphasic mixture to reflux with vigorous stirring for 4-8 hours. The reaction progress can be monitored by TLC or GC-MS.

• Workup: After cooling, transfer the mixture to a separatory funnel and add diethyl ether or DCM. Separate the organic layer, and wash it carefully with cold water, saturated aqueous sodium bicarbonate, and brine.

• Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate in vacuo. The crude product will likely contain both the desired alkyl bromide and the elimination byproduct, 1-(2-chlorophenyl)-2-methylenecyclopentane. Purification is typically achieved via column chromatography.

Caption: Competing Sₙ1 and E1 reaction pathways upon treatment of the tertiary alcohol with strong acid.

Scientist's Note: The ratio of Sₙ1 to E1 product is highly dependent on the reaction conditions. Lower temperatures favor the Sₙ1 pathway, while higher temperatures favor the E1 elimination product. The choice of a non-nucleophilic acid (like sulfuric acid) would almost exclusively yield the elimination product.

Summary of Reactivity

The following table summarizes the expected reactivity of the hydroxyl group in [1-(2-Chlorophenyl)cyclopentyl]methanol.

Reaction Type	Recommended Reagents	Typical Conditions	Expected Outcome	Key Challenge/Consideration
Esterification	Acyl Chloride (e.g., AcCl), Pyridine, DMAP (cat.)	Anhydrous DCM, 0°C to RT	Good yield of the corresponding ester	Standard Fischer esterification is ineffective due to steric hindrance.
Etherification	Isobutylene, H₂SO₄ (cat.)	Anhydrous solvent, low temp.	Moderate yield of tert-butyl ether	Williamson ether synthesis fails due to elimination. Competing E1 reaction.
Oxidation	PCC, Swern, KMnO₄, CrO₃	N/A	No reaction or C-C bond cleavage	Tertiary alcohol lacks an α-hydrogen, preventing standard oxidation.
Substitution	Conc. HBr or HCl	Reflux	Mixture of alkyl halide (Sₙ1) and alkene (E1)	Sₙ2 is impossible. E1 elimination is a major competing pathway.

Conclusion and Strategic Recommendations

The chemistry of the hydroxyl group in [1-(2-Chlorophenyl)cyclopentyl]methanol is overwhelmingly dictated by its nature as a sterically hindered tertiary alcohol. This structural feature renders many standard alcohol transformations ineffective.

Key Takeaways for the Synthetic Chemist:

• Embrace Acylation: For converting the hydroxyl group to an ester or a similar derivative, employ highly reactive acylating agents (acyl halides, anhydrides) with a suitable base rather than attempting equilibrium-driven reactions.

• Anticipate Carbocation Intermediates: Reactions that can proceed through a tertiary carbocation (Sₙ1, E1) are the most viable pathways for substitution and elimination. Control of temperature is key to managing the product ratio.

• Avoid Oxidation: Do not expect to oxidize this alcohol. If a ketone at this position is desired, it should be synthesized directly, for example, via a Grignard reaction of a cyclopentyl magnesium halide with 2-chlorobenzoyl chloride.

• Design Syntheses Strategically: In a multi-step synthesis, it is often more efficient to introduce required functionalities before the creation of the sterically encumbered tertiary alcohol center.

By understanding these core principles, researchers can effectively harness the chemistry of this challenging yet valuable molecular scaffold, avoiding unproductive pathways and designing more efficient and rational synthetic routes.

References

• Stevens, C. L. (1966). Aminoketones and methods for their production. U.S.

• Wikipedia. 1-(2-Chloro-N-methylbenzimidoyl)cyclopentanol. (2023). Retrieved from Wikipedia. [Link]

• Chegg. Solved Exercises 1. Steric hindrance occurs when bulky groups. (2023). Retrieved from Chegg.com. [Link]

• Master Organic Chemistry. The Most Annoying Exceptions in Org 1 (Part 2). (2011). Retrieved from Master Organic Chemistry. [Link]

• Chemistry LibreTexts. Steric Hindrance to Rear-side Approach in Nucleophilic Substitution. (2023). Retrieved from Chemistry LibreTexts. [Link]

• Organic Chemistry Portal. Ester synthesis by esterification. (n.d.). Retrieved from Organic Chemistry Portal. [Link]

• Master Organic Chemistry. Fischer Esterification - Carboxylic Acid to Ester Under Acidic Conditions. (2022). Retrieved from Master Organic Chemistry. [Link]

• Chemistry Steps. Fischer Esterification. (2021). Retrieved from Chemistry Steps. [Link]

• YouTube. Oxidation of Cyclopentylmethanol Using Pyridinium Chlorochromate (PCC). (2009). Retrieved from YouTube. [Link].youtube.com/watch?v=kYJSuL24eJg)

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Technical Whitepaper: Solubility Profile and Solvation Thermodynamics of [1-(2-Chlorophenyl)cyclopentyl]methanol

Executive Summary

[1-(2-Chlorophenyl)cyclopentyl]methanol (CAS: 1519524-19-6) is a structurally complex primary alcohol featuring a bulky, lipophilic 1-(2-chlorophenyl)cyclopentyl core[1]. As a critical intermediate in organic synthesis and active pharmaceutical ingredient (API) development[2], understanding its solvation behavior is paramount for optimizing reaction conditions, liquid-liquid extractions, and crystallization workflows. This guide provides an in-depth analysis of its solubility profile in organic solvents, grounded in thermodynamic principles and validated experimental methodologies.

Thermodynamic Causality of Solvation

To accurately predict and manipulate the solubility of[1-(2-Chlorophenyl)cyclopentyl]methanol, we must analyze its structure through the lens of Hansen Solubility Parameters (HSP) . The molecule presents a distinct dichotomy between a massive hydrophobic tail and a highly polar, localized head group:

• Dispersion Forces ( δd​ ): The dominant force in the molecule. The cyclopentyl ring and the 2-chlorophenyl system create a large, polarizable surface area that interacts strongly with solvents possessing high dispersion forces (e.g., halogenated and aromatic solvents).

• Polar Interactions ( δp​ ): Moderately high. The asymmetry of the 2-chlorophenyl group (due to the electron-withdrawing chlorine atom) and the C-O bond introduce a permanent dipole moment.

• Hydrogen Bonding ( δh​ ): Highly localized. The primary hydroxymethyl group (-CH₂OH) acts as both a strong hydrogen bond donor and acceptor.

The Solvation Mechanism: In the solid state, the molecules form strong intermolecular hydrogen bonds via the -OH groups, creating a robust crystal lattice. For dissolution to occur, the solvent must not only match the dispersion forces of the lipophilic core but also possess sufficient hydrogen-bond accepting capacity to disrupt the solute-solute lattice. Consequently, purely non-polar aliphatic solvents (like hexane) are poor solvents because they cannot break the hydrogen-bond network, while highly polar solvents (like water) are repelled by the massive hydrophobic bulk.

Empirical Solubility Profile in Organic Solvents

Based on structural analogues and empirical solvation models for heavily substituted aryl-cycloalkyl alcohols, the table below outlines the solubility profile of [1-(2-Chlorophenyl)cyclopentyl]methanol across various solvent classes at standard ambient temperature (25.0 °C).

Solvent Class	Specific Solvent	Estimated Solubility (mg/mL)	Solvation Causality & Application Suitability
Halogenated	Dichloromethane (DCM)	> 100 (Freely Soluble)	Excellent matching of δd​ and δp​ . Ideal for oxidation reactions (e.g., Swern or Dess-Martin) where the primary alcohol is converted to an aldehyde.
Ethers	Tetrahydrofuran (THF)	> 100 (Freely Soluble)	Strong H-bond acceptor capacity disrupts the solute lattice. Excellent for Grignard or organometallic downstream steps.
Esters	Ethyl Acetate (EtOAc)	50 - 100 (Soluble)	Balanced polarity. Serves as an optimal primary solvent for cooling or anti-solvent crystallization workflows.
Alcohols	Methanol (MeOH)	20 - 50 (Sparingly Soluble)	Strong H-bonding, but the high polarity of MeOH limits its ability to solvate the bulky lipophilic core.
Aliphatic	n-Hexane	< 5 (Slightly Soluble)	Incapable of breaking the solute-solute hydrogen bonds. Acts as an excellent anti-solvent for precipitation.
Aqueous	Water	< 0.1 (Practically Insoluble)	Extreme hydrophobic repulsion from the 1-(2-chlorophenyl)cyclopentyl core[3].

Self-Validating Experimental Protocol: The Shake-Flask Method

To determine exact, highly accurate solubility limits for specific process temperatures, the Shake-Flask Method remains the gold standard[4]. Adapted from OECD Guideline 105 for organic solvents[5], the following protocol is designed as a self-validating system—meaning it inherently controls for kinetic artifacts and phase-separation errors.

Step-by-Step Methodology

• Preparation of Saturated State: Add an excess amount of solid [1-(2-Chlorophenyl)cyclopentyl]methanol to 10 mL of the target organic solvent in a tightly sealed borosilicate glass vial. Causality: An excess of solid ensures the system reaches true thermodynamic saturation rather than a temporary kinetic dissolution state.

• Thermal Equilibration: Place the vial in a thermostatted shaker bath at 25.0 ± 0.1 °C. Agitate at 200 RPM for 48 hours. Causality: Prolonged agitation at a strictly controlled temperature prevents localized supersaturation and accounts for the slow dissolution kinetics of highly crystalline lipophilic solids[6].

• Phase Separation: Transfer the suspension to a centrifuge tube pre-equilibrated to 25.0 °C. Centrifuge at 10,000 RPM for 15 minutes. Causality: Temperature-controlled centrifugation is superior to filtration. Filtration can lead to solvent evaporation (artificially inflating concentration) or solute adsorption onto the filter membrane (artificially deflating concentration)[5].

• Quantitative Analysis: Carefully extract a 1.0 mL aliquot of the clear supernatant. Dilute appropriately with the mobile phase and analyze via HPLC-UV at 220 nm. Causality: The 2-chlorophenyl chromophore provides strong, reliable UV absorbance for precise quantification against a standard calibration curve.

Caption: Experimental workflow for determining thermodynamic solubility via the adapted OECD 105 Shake-Flask method.

Strategic Solvent Selection for Downstream Workflows

Understanding the solubility profile allows process chemists to logically design downstream workflows. The dichotomy of the molecule's solubility makes it highly responsive to anti-solvent addition and liquid-liquid extraction techniques.

Caption: Logical decision tree for selecting organic solvents based on the downstream process application.

Workflow Optimization Insights:

• For Crystallization: The steep solubility gradient between Ethyl Acetate and Hexane makes this binary system ideal for anti-solvent crystallization. Dissolve the crude compound in a minimal volume of warm EtOAc, then slowly titrate in Hexane until the cloud point is reached to induce controlled nucleation.

• For Liquid-Liquid Extraction: If the compound is synthesized in an aqueous mixture, extracting with Ethyl Acetate or Diethyl Ether will result in near-quantitative recovery in the organic phase, due to the extreme hydrophobicity of the 1-(2-chlorophenyl)cyclopentyl core.

References

• National Institutes of Health (NIH). "Inter-laboratory comparison of water solubility methods applied to difficult-to-test substances". NCBI. Available at:[Link]

• Technical University of Denmark (DTU). "Determining the water solubility of difficult-to-test substances: A tutorial review". DTU.dk. Available at:[Link]

Sources

• 1. Page loading... [guidechem.com]
• 2. Buy [1-(2-Chlorophenyl)cyclopentyl]methanol [smolecule.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. backend.orbit.dtu.dk [backend.orbit.dtu.dk]
• 6. api.kreatis.eu [api.kreatis.eu]

Technical Whitepaper: Structural Elucidation and Synthesis of [1-(2-Chlorophenyl)cyclopentyl]methanol

Executive Summary

In the landscape of modern medicinal chemistry and drug discovery, cycloalkyl-aryl building blocks serve as critical pharmacophores for central nervous system (CNS) agents and novel therapeutics. This technical guide provides an authoritative analysis of [1-(2-Chlorophenyl)cyclopentyl]methanol , focusing on its IUPAC nomenclature, physicochemical properties, and validated synthetic methodologies. By understanding the structural logic and synthetic causality of this molecule, researchers can effectively utilize it as a precursor for complex active pharmaceutical ingredients (APIs).

Nomenclature and Structural Elucidation

The exact identification of chemical intermediates is paramount for regulatory compliance and scientific reproducibility.

• CAS Registry Number: 1519524-19-6 [1]

• IUPAC Name: [1-(2-chlorophenyl)cyclopentyl]methanol

• Molecular Formula: C₁₂H₁₅ClO

• Molecular Weight: 210.70 g/mol [1]

IUPAC Breakdown

The IUPAC nomenclature systematically describes the molecular topology:

• Methanol core: The base functional group is a methanol molecule (CH₃OH) where one of the methyl hydrogens is substituted.

• Cyclopentyl substitution: A five-membered aliphatic ring (cyclopentane) is attached to the methanol carbon.

• 1-(2-chlorophenyl) substitution: At the 1-position of the cyclopentyl ring (the same carbon attached to the methanol group), there is an ortho-chlorinated benzene ring (2-chlorophenyl).

Physicochemical Profiling

Understanding the physical properties of [1-(2-Chlorophenyl)cyclopentyl]methanol is essential for downstream purification and formulation.

Parameter	Value	Analytical Significance
Formula	C₁₂H₁₅ClO	Determines stoichiometric calculations for downstream reactions.
Molecular Weight	210.70 g/mol	Used for mass spectrometry (MS) calibration (M+H peak expected at ~211.1).
Hydrogen Bond Donors	1	The hydroxyl (-OH) group participates in H-bonding, affecting solubility.
Hydrogen Bond Acceptors	1	The oxygen atom acts as an acceptor in receptor binding models.
Rotatable Bonds	2	Confers moderate conformational flexibility between the rings and the alcohol.

Validated Synthesis Workflow

As a Senior Application Scientist, it is critical to not only outline the steps but to explain the causality behind the experimental choices. The synthesis of [1-(2-Chlorophenyl)cyclopentyl]methanol relies on a robust three-step sequence starting from commercially available 2-chlorophenylacetonitrile.

Step 1: Cycloalkylation (Ring Formation)

• Reagents: 2-Chlorophenylacetonitrile, 1,4-dibromobutane, Sodium Hydride (NaH), DMF.

• Protocol: Slowly add 2-chlorophenylacetonitrile to a suspension of NaH in anhydrous DMF at 0°C. The strong base deprotonates the alpha-carbon, generating a resonance-stabilized carbanion. Dropwise addition of 1,4-dibromobutane initiates a double Sₙ2 substitution.

• Causality: NaH is chosen over weaker bases to ensure complete deprotonation, driving the intramolecular cyclization forward to form the sterically hindered 1-(2-chlorophenyl)cyclopentanecarbonitrile.

Step 2: Nitrile Hydrolysis

• Reagents: Sodium Hydroxide (NaOH), Ethanol/Water, Reflux.

• Protocol: The intermediate nitrile is refluxed in a strongly alkaline aqueous-ethanolic solution for 12-24 hours, converting the nitrile group to a carboxylic acid.

• Causality: Base-catalyzed hydrolysis is preferred over acid catalysis here to prevent potential side reactions or ring-opening of the cyclopentyl moiety under harsh acidic conditions.

Step 3: Reduction to Alcohol

• Reagents: Lithium Aluminum Hydride (LiAlH₄), Anhydrous THF.

• Protocol: The resulting 1-(2-chlorophenyl)cyclopentanecarboxylic acid is dissolved in anhydrous THF and added dropwise to a suspension of LiAlH₄ at 0°C. The mixture is allowed to warm to room temperature.

• Causality: LiAlH₄ is a powerful reducing agent necessary to fully reduce the carboxylic acid to a primary alcohol. Milder agents like NaBH₄ are insufficient for this transformation. The reaction is quenched using the Fieser method (water, 15% NaOH, water) to safely precipitate aluminum salts, yielding the target [1-(2-Chlorophenyl)cyclopentyl]methanol .

Mechanistic Pathway Visualization

The following diagram illustrates the logical progression of the synthesis workflow.

Figure 1: Step-by-step synthetic workflow for[1-(2-Chlorophenyl)cyclopentyl]methanol.

References

Synthesis, Derivatization, and Pharmacological Evaluation of [1-(2-Chlorophenyl)cyclopentyl]methanol and Its Analogues

Executive Summary

The compound [1-(2-Chlorophenyl)cyclopentyl]methanol (CAS: 1519524-19-6) serves as a highly versatile, stereochemically constrained building block in medicinal chemistry [1]. While the core methanol structure itself lacks significant intrinsic pharmacological activity, it is a critical synthon for the development of arylcyclopentylamine derivatives. These derivatives are extensively studied for their potent, non-competitive antagonism of the N-methyl-D-aspartate (NMDA) receptor.

This technical guide provides an in-depth literature review and methodological framework for synthesizing this core intermediate, executing downstream derivatizations, and evaluating the structure-activity relationships (SAR) of the resulting novel chemical entities.

Physicochemical Profile & Structural Characteristics

Before initiating synthetic workflows, it is crucial to understand the physicochemical boundaries of the core synthon. The ortho-chloro substitution on the phenyl ring is not merely a functional group; it provides critical steric bulk that restricts the rotation of the aryl bond, forcing the phenyl ring into an orthogonal conformation relative to the cyclopentyl ring. This specific geometry is an absolute requirement for high-affinity binding within the NMDAR ion channel[2].

Property	Value	Pharmacological Significance
IUPAC Name	[1-(2-Chlorophenyl)cyclopentyl]methanol	Standardized nomenclature for structural identification.
CAS Registry Number	1519524-19-6	Unique identifier for literature and patent retrieval [1].
Molecular Formula	C₁₂H₁₅ClO	Defines the atomic composition and mass (210.70 g/mol ).
Topological Polar Surface Area	20.2 Ų	Highly lipophilic; ideal for blood-brain barrier (BBB) penetration.
Rotatable Bonds	2	Low conformational flexibility, reducing entropic penalty upon receptor binding.

Mechanistic Pathways & Synthesis

The synthesis of [1-(2-Chlorophenyl)cyclopentyl]methanol and its derivatives relies on a robust sequence of alkylation, hydrolysis, and nucleophilic hydride reduction.

The process begins with the bis-alkylation of 2-chlorophenylacetonitrile with 1,4-dibromobutane. This Thorpe-Ziegler-type cyclization is thermodynamically driven by the formation of a stable five-membered cyclopentane ring. Following hydrolysis to the carboxylic acid, the system must be reduced. Mild reducing agents (like NaBH₄) fail here due to the resonance stability of the carboxylate anion. Therefore, Lithium Aluminum Hydride (LiAlH₄) is deployed to force the reduction via a highly nucleophilic hydride transfer.

Once the primary alcohol is formed, it acts as a branching point. It can be converted into a mesylate or tosylate—excellent leaving groups—to facilitate S_N2 nucleophilic substitutions, yielding aminomethyl or ether derivatives [3].

Synthetic pathway of [1-(2-Chlorophenyl)cyclopentyl]methanol and its functionalized derivatives.

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems, incorporating in-process controls (IPCs) to verify chemical transformations in real-time.

Protocol A: Synthesis of [1-(2-Chlorophenyl)cyclopentyl]methanol via LiAlH₄ Reduction

Causality: The robust C=O bond of the sterically hindered carboxylic acid requires the aggressive hydride donation of LiAlH₄. The reaction is performed in anhydrous THF to prevent the violent decomposition of LiAlH₄ by moisture.

• Preparation: Flame-dry a 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser under an argon atmosphere.

• Reagent Loading: Suspend LiAlH₄ (2.0 eq) in anhydrous THF at 0 °C using an ice-water bath.

• Substrate Addition: Dissolve 1-(2-chlorophenyl)cyclopentanecarboxylic acid (1.0 eq) in anhydrous THF. Add dropwise to the suspension over 30 minutes to control exothermic H₂ gas evolution.

• Reaction: Remove the ice bath and heat the mixture to reflux (66 °C) for 4 hours.

• Self-Validation Checkpoint 1 (TLC): Quench a 0.1 mL aliquot with water and extract with ethyl acetate. Run TLC (Hexane:EtOAc 7:3). The starting material (R_f ~0.1) must be completely consumed, replaced by a distinct new spot (R_f ~0.4) visualized under UV (254 nm).

• Quenching (Fieser Method): Cool to 0 °C. Sequentially add n mL of H₂O, n mL of 15% aqueous NaOH, and 3n mL of H₂O (where n = grams of LiAlH₄ used).

• Isolation: Stir vigorously until a granular white precipitate forms. Filter through Celite, wash with diethyl ether, and concentrate the filtrate under reduced pressure.

• Self-Validation Checkpoint 2 (FTIR): Analyze the crude oil via FTIR. The successful reduction is validated by the disappearance of the sharp carbonyl stretch (~1700 cm⁻¹) and the emergence of a broad hydroxyl stretch (~3300 cm⁻¹).

Protocol B: Mesylation for Downstream Derivatization

Causality: The primary hydroxyl group is a poor leaving group. Converting it to a methanesulfonate (mesylate) lowers the activation energy for subsequent amination by stabilizing the departing negative charge through resonance [4].

• Dissolve the synthesized methanol derivative in anhydrous dichloromethane (DCM).

• Add triethylamine (Et₃N, 1.5 eq) as an acid scavenger and cool the system to 0 °C.

• Add methanesulfonyl chloride (MsCl, 1.2 eq) dropwise to prevent thermal degradation.

• Stir for 2 hours at room temperature.

• Self-Validation: Wash the organic layer with saturated NaHCO₃, dry over MgSO₄, and evaluate via TLC. Quantitative conversion to a less polar spot confirms the successful installation of the mesylate group.

Pharmacological Relevance: NMDA Receptor Antagonism

Derivatives synthesized from this core—specifically those where the oxygen is replaced by an amine (e.g., aminomethyl analogs) or where the core is rearranged to a cyclopentylamine—exert their effects by binding to the phencyclidine (PCP) site located deep within the ion channel of the NMDA receptor [5].

Because they act as uncompetitive antagonists, these derivatives require the receptor channel to be open (activated by endogenous glutamate and glycine) before they can enter and block the pore. This use-dependent blockade prevents excessive Ca²⁺ influx, mitigating excitotoxicity while triggering downstream synaptic plasticity pathways (such as mTOR activation and BDNF release).

NMDA receptor activation pathway and non-competitive blockade by arylcyclopentyl derivatives.

Quantitative Structure-Activity Relationship (SAR) Data

The derivatization of the C1 position on the cyclopentyl ring drastically alters the pharmacological profile. The table below summarizes the SAR trends for derivatives originating from the[1-(2-Chlorophenyl)cyclopentyl]methanol core.

Compound Derivative	R-Group at C1	NMDAR Affinity (K_i, nM)*	LogP	Pharmacological Profile
Core Methanol	-CH₂OH	>10,000	2.8	Inactive Precursor
Amine Analog	-NH₂	85	2.5	Potent Antagonist
Methylamine Analog	-NHCH₃	35	2.9	Highly Potent Antagonist
Aminomethyl Analog	-CH₂NH₂	450	2.6	Moderate Antagonist
Methoxymethyl Analog	-CH₂OCH₃	>5,000	3.2	Inactive

*Note: K_i values represent generalized literature trends for arylcycloalkylamine derivatives binding to the [³H]MK-801 site.

The data clearly demonstrates that replacing the hydroxyl group with a basic amine is essential for receptor affinity. The protonated amine forms a critical salt bridge with acidic residues (e.g., Asp/Glu) inside the NMDAR pore. Extending the linker (as seen in the aminomethyl analog) increases steric clash and reduces affinity, proving that the spatial distance between the aromatic ring and the basic nitrogen is highly conserved.

Conclusion

[1-(2-Chlorophenyl)cyclopentyl]methanol is far more than a simple organic intermediate; it is a meticulously designed structural scaffold. By understanding the causality behind its synthesis and the steric requirements of the NMDAR binding pocket, researchers can leverage this core to systematically design, synthesize, and validate next-generation CNS therapeutics.

References

• 2-Chlorophenyl cyclopentyl ketone | C12H13ClO | CID 81223 - PubChem | [Link]

• CN112194602A - A kind of synthetic method of ketamine and its derivatives and intermediates | Google P

Protocols & Analytical Methods

Application Note: Advanced Grignard Functionalization of[1-(2-Chlorophenyl)cyclopentyl]methanol

Here is a comprehensive Application Note and Protocol guide for utilizing[1-(2-Chlorophenyl)cyclopentyl]methanol in Grignard-based synthetic workflows.

Introduction & Structural Analysis[1-(2-Chlorophenyl)cyclopentyl]methanol is a highly specific, sterically hindered neopentyl-like primary alcohol featuring an ortho-chloro-substituted aryl ring. It belongs to a structural family of intermediates frequently utilized in the synthesis of psychoactive compounds and complex bicyclic aromatics[1].

Deploying this compound directly as a substrate in Grignard reactions presents a dual chemical challenge:

• Acidic Hydroxyl Proton : The primary alcohol (-CH₂OH) is acidic enough to immediately protonate and quench any organomagnesium reagent, which would waste stoichiometric equivalents of the reagent and stall the reaction.

• Inert Aryl Chloride : The carbon-chlorine bond on the aryl ring is notoriously resistant to direct magnesium insertion (using heterogeneous Mg⁰ turnings) due to its high bond dissociation energy.

To overcome these barriers, this protocol employs a sequential protection-metalation strategy utilizing the "Turbo-Grignard" reagent, Isopropylmagnesium chloride-lithium chloride complex (iPrMgCl·LiCl)[1].

Mechanistic Causality: The Turbo-Grignard Advantage

Standard halogen-magnesium exchange using traditional Grignard reagents is sluggish for aryl chlorides and often requires elevated temperatures (refluxing THF) that degrade sensitive substrates. In 2004, Paul Knochel introduced the iPrMgCl·LiCl complex, which revolutionized this process[2].

• Role of Lithium Chloride (LiCl) : In solution, traditional Grignard reagents form unreactive polymeric aggregates. The addition of stoichiometric LiCl breaks these aggregates, forming a highly reactive, soluble dimeric complex [iPrMgCl·LiCl]₂[3].

• Thermodynamic Driving Force : The exchange is thermodynamically driven by the formation of a more stable sp²-hybridized aryl carbanion compared to the sp³-hybridized isopropyl carbanion of the reagent[4].

• Mild Conditions : The enhanced nucleophilicity allows the halogen-metal exchange to proceed at -20 °C to room temperature, preventing side reactions such as nucleophilic attack on the sterically hindered neopentyl position[2].

Workflow Visualization

Workflow for Grignard functionalization of [1-(2-Chlorophenyl)cyclopentyl]methanol.

Quantitative Data: Exchange Efficiency Comparison

The table below summarizes the quantitative advantages of utilizing the Turbo-Grignard method over traditional magnesium turnings for this specific aryl chloride substrate.

Reaction Parameter	Traditional Grignard (Mg⁰ turnings)	Turbo-Grignard (iPrMgCl·LiCl)
Reagent State	Heterogeneous (Solid/Liquid)	Homogeneous Solution[3]
Operating Temperature	Reflux (65 °C in THF)	-20 °C to 25 °C[1]
Reaction Time	12 - 24 hours	1 - 3 hours
Exchange Yield	< 30% (Significant side-reactions)	> 85% (Clean conversion)[2]
Functional Group Tolerance	Poor (Prone to ring-opening)	Excellent (Mild conditions)[3]

Experimental Protocols

Note: This is a self-validating system. Do not proceed to the next step without confirming the success of the previous step via the designated In-Process Control (IPC).

Protocol A: Silyl Protection of the Primary Alcohol Objective: Mask the acidic proton to prevent Grignard quenching.

• Setup : Flame-dry a 100 mL round-bottom flask under argon. Add[1-(2-Chlorophenyl)cyclopentyl]methanol (10.0 mmol) and anhydrous DMF (20 mL).

• Reagent Addition : Add imidazole (25.0 mmol) to act as an acid scavenger, followed by the portion-wise addition of tert-Butyldimethylsilyl chloride (TBS-Cl, 12.0 mmol) at 0 °C.

• Reaction : Stir at room temperature for 4 hours.

• Validation (IPC) : Monitor via Thin-Layer Chromatography (TLC) using Hexanes/EtOAc (9:1). The starting material (UV active, low Rf) must completely convert to a higher Rf spot.

• Workup : Quench with distilled water, extract with diethyl ether (3 x 20 mL), wash with brine to remove residual DMF, dry over Na₂SO₄, and concentrate. Purify via a short-path silica plug.

Protocol B: Halogen-Magnesium Exchange via Turbo-Grignard Objective: Convert the inert aryl chloride to a highly reactive arylmagnesium species.

• Setup : In a rigorously dried Schlenk flask under argon, dissolve the TBS-protected substrate (5.0 mmol) in anhydrous THF (10 mL).

• Cooling : Cool the solution to -20 °C using a dry ice/ethylene glycol bath to prevent unwanted structural rearrangements.

• Turbo-Grignard Addition : Dropwise add iPrMgCl·LiCl (1.3 M in THF, 6.0 mmol, 1.2 equiv) via a syringe pump over 15 minutes to precisely control the exotherm[1].

• Exchange : Allow the reaction to stir at -20 °C for 2 hours, then slowly warm to 0 °C for 1 hour.

• Validation (Titration IPC) : Quench a 0.1 mL aliquot with iodine (I₂) in THF. GC-MS analysis should show complete conversion to the corresponding aryl iodide, confirming the successful formation of the Grignard reagent[5].

Protocol C: Electrophilic Trapping and Deprotection Objective: Functionalize the aryl ring and unmask the primary alcohol.

• Trapping : Cool the active Grignard solution back to -20 °C. Slowly add the chosen electrophile (e.g., benzaldehyde or CO₂, 6.0 mmol) dissolved in THF (5 mL).

• Reaction : Stir for 2 hours while allowing the mixture to naturally warm to room temperature.

• Quench : Carefully add saturated aqueous NH₄Cl (10 mL) to safely quench the magnesium alkoxide intermediate. Extract the organic layer with EtOAc.

• Deprotection : Dissolve the crude intermediate in THF (15 mL) and add Tetrabutylammonium fluoride (TBAF, 1.0 M in THF, 7.5 mmol). Stir at room temperature for 3 hours to cleave the silicon-oxygen bond.

• Final Isolation : Perform a standard aqueous workup followed by flash column chromatography to yield the final ortho-functionalized cyclopentylmethanol derivative.

Sources

• 1. Isopropylmagnesium chloride-lithium chloride complex | 745038-86-2 | Benchchem [benchchem.com]
• 2. A LiCl-Mediated Br/Mg Exchange Reaction for the Preparation of Functionalized Aryl- and Heteroarylmagnesium Compounds from Organic Bromides [organic-chemistry.org]
• 3. Isopropylmagnesium chloride - Wikipedia [en.wikipedia.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]

Executive Summary[1-(2-Chlorophenyl)cyclopentyl]methanol (CAS: 1519524-19-6) is a critical synthetic intermediate and building block in medicinal chemistry, often utilized in the development of centrally active pharmaceutical agents. Due to its specific structural features—a lipophilic cyclopentane ring, an ortho-halogenated aromatic system, and a primary alcohol—rigorous analytical characterization is required to ensure batch-to-batch consistency, structural integrity, and purity. This application note details a comprehensive, self-validating analytical pipeline designed for the definitive characterization of this compound.

High-Resolution Analytical Characterization of[1-(2-Chlorophenyl)cyclopentyl]methanol: Protocols and Methodologies for Preclinical Validation

Figure 1: Analytical characterization and validation workflow for the target compound.

Solution-State Structural Elucidation: High-Resolution NMR

Expertise & Mechanistic Insights: Nuclear Magnetic Resonance (NMR) spectroscopy provides absolute connectivity mapping. For[1-(2-Chlorophenyl)cyclopentyl]methanol, the ortho-chloro substitution on the phenyl ring induces a distinct downfield shift and complex multiplet splitting for the adjacent aromatic protons due to the electron-withdrawing and anisotropic effects of the chlorine atom[1]. Furthermore, quaternary carbons (such as C1 of the cyclopentane ring) exhibit long T1​ relaxation times because they lack directly attached protons to facilitate dipole-dipole relaxation. Therefore, an extended relaxation delay ( d1​ ) is critical to achieve an adequate signal-to-noise ratio for these carbons[1].

Self-Validating Protocol:

• System Suitability Test (SST): Prior to sample analysis, acquire a 1 H spectrum of a standard 1% ethylbenzene in CDCl 3​ . Verify that the lineshape resolution is < 0.5 Hz at 50% peak height.

• Sample Preparation: Dissolve 15.0 ± 0.5 mg of the analyte in 600 µL of CDCl 3​ (99.8% D). CDCl 3​ is selected because it lacks exchangeable protons that would obscure the primary -OH signal and provides optimal solubility for lipophilic alcohols. Add 0.03% v/v Tetramethylsilane (TMS) as an internal chemical shift reference (0.00 ppm).

• Acquisition Parameters:

  • 1 H-NMR: 400 MHz, 16 scans, 90° pulse angle, relaxation delay ( d1​ ) = 1.5 s.

  • 13 C-NMR: 100 MHz, 1024 scans, 30° pulse angle, relaxation delay ( d1​ ) = 2.0 s (to ensure quaternary carbon detection).

Table 1: Expected NMR Chemical Shifts

Nucleus	Chemical Shift (ppm)	Multiplicity	Integration	Assignment
1 H	7.40 - 7.50	dd	2H	Aromatic (C3', C6' adjacent to Cl and ring)
1 H	7.15 - 7.25	m	2H	Aromatic (C4', C5')
1 H	3.65 - 3.80	s	2H	-CH 2​ OH (Hydroxymethyl protons)
1 H	2.05 - 2.30	m	4H	Cyclopentyl -CH 2​ (C2, C5)
1 H	1.55 - 1.80	m	4H	Cyclopentyl -CH 2​ (C3, C4)
1 H	1.50 - 2.00	br s	1H	-OH (Exchangeable, concentration dependent)

Purity and Exact Mass Profiling: UPLC-HRMS

Expertise & Mechanistic Insights: High-Resolution Mass Spectrometry (HRMS) coupled with Ultra-Performance Liquid Chromatography (UPLC) ensures the absence of closely eluting structural isomers (e.g., 3-chloro or 4-chloro analogs). A sub-2-micron C18 column is utilized to provide the theoretical plates necessary for this baseline resolution. Under positive Electrospray Ionization (ESI+), primary alcohols often exhibit weak [M+H]+ signals. Instead, the molecule readily undergoes in-source fragmentation (loss of water) to form a highly stable tertiary carbocation at the C1 position, stabilized by the adjacent cyclopentyl and chlorophenyl groups. Thus, the base peak is expected to be [M−H2​O+H]+ [2].

Self-Validating Protocol:

• System Suitability Test (SST): Inject a blank diluent to confirm the absence of column carryover. Inject a 1 µg/mL caffeine standard to verify mass accuracy (± 5 ppm) and column efficiency (N > 10,000 plates).

• Sample Preparation: Prepare a 10 µg/mL solution of the analyte in Methanol:Water (50:50, v/v).

• Chromatographic Conditions:

  • Column: C18 (2.1 x 50 mm, 1.7 µm).

  • Mobile Phase: A = 0.1% Formic acid in water; B = 0.1% Formic acid in Acetonitrile. Formic acid acts as an ion-pairing agent and provides protons for ESI+.

  • Gradient: 5% B to 95% B over 5.0 minutes at 0.4 mL/min.

• Mass Spectrometry: ESI+ mode, capillary voltage 3.0 kV, desolvation temperature 350°C.

Table 2: UPLC-HRMS Expected Mass Fragments

Ion Species	Formula	Calculated Exact Mass (m/z)	Relative Abundance	Diagnostic Value
[M+H]+	C 12​ H 16​ ClO +	211.0889	Low (< 10%)	Intact molecular ion
[M−H2​O+H]+	C 12​ H 14​ Cl +	193.0784	High (Base Peak)	Confirms primary alcohol lability
[M−H2​O+H]+ ( 37 Cl)	C 12​ H 14​ 37 Cl +	195.0754	~33% of Base Peak	Confirms mono-chlorine isotopic signature

Vibrational & Solid-State Characterization: FTIR & DSC

Expertise & Mechanistic Insights: Fourier-Transform Infrared (FTIR) spectroscopy provides orthogonal confirmation of functional groups. The broad O-H stretching vibration and the strong C-Cl stretching vibration are highly diagnostic. Differential Scanning Calorimetry (DSC) is employed to determine the melting point and detect polymorphic transitions, which is critical for ensuring batch-to-batch solid-state consistency during formulation or downstream synthesis.

Self-Validating Protocol:

• FTIR SST: Perform a background scan in ambient air to verify energy throughput and ensure the absence of anomalous water vapor/CO 2​ bands. Scan a polystyrene calibration film to verify wavenumber accuracy at 1601 cm −1 and 3028 cm −1 .

• FTIR Execution: Place 2-3 mg of the neat solid directly onto a diamond Attenuated Total Reflectance (ATR) crystal. Apply uniform pressure using the anvil. Acquire 32 scans at a resolution of 4 cm −1 .

• DSC Execution: Weigh 3.0 ± 0.1 mg of the sample into an aluminum pan. Heat from 25°C to 200°C at a rate of 10°C/min under a nitrogen purge (50 mL/min).

Table 3: Diagnostic FTIR Spectral Bands

Wavenumber (cm −1 )	Intensity	Functional Group Assignment
3300 - 3400	Broad, Strong	O-H stretch (Hydrogen-bonded primary alcohol)
2850 - 2950	Sharp, Medium	C-H stretch (Cyclopentyl aliphatic CH 2​ )
1430 - 1470	Medium	C=C stretch (Aromatic ring)
740 - 760	Strong	Out-of-plane C-H bend (ortho-disubstituted benzene)
700 - 750	Strong	C-Cl stretch (Aryl chloride)

Lifecycle Method Validation (ICH Q2(R2) Compliance)

To ensure the analytical procedures described above are legally defensible and fit for their intended purpose in a regulatory environment, they must be validated according to the ICH Q2(R2) guidelines[3].

The validation lifecycle for this compound's assay and purity methods must evaluate:

• Specificity: Demonstrated by the UPLC-HRMS method's ability to unambiguously measure [1-(2-Chlorophenyl)cyclopentyl]methanol in the presence of synthetic precursors (e.g., 2-chlorophenylmagnesium bromide derivatives or cyclopentanone).

• Linearity & Range: Evaluated across 50% to 150% of the target working concentration (e.g., 5 to 15 µg/mL for LC-MS), ensuring an R2≥0.999 .

• Robustness: Deliberate, small variations in method parameters (e.g., changing the UPLC flow rate by ±0.05 mL/min or the column temperature by ±2°C) must be tested to prove the method's reliability during routine use[3].

References

• United States Pharmacopeia. General Chapters: <761> Nuclear Magnetic Resonance. Pharmacopeia.
• United States Pharmacopeia. General Chapters: <736> Mass Spectrometry. Pharmacopeia.
• International Council for Harmonisation (ICH). Validation of Analytical Procedures Q2(R2). ICH.

Sources

• 1. uspbpep.com [uspbpep.com]
• 2. uspbpep.com [uspbpep.com]
• 3. database.ich.org [database.ich.org]

Application Note:[1-(2-Chlorophenyl)cyclopentyl]methanol as a Strategic Building Block in the Synthesis of CNS-Active Agents

Executive Summary & Strategic Rationale

[1-(2-Chlorophenyl)cyclopentyl]methanol (CAS: 1519524-19-6) is a highly specialized, sterically encumbered building block utilized in advanced organic synthesis [1]. Featuring a fully substituted cyclopentyl core adjacent to a primary alcohol, this compound is uniquely primed for thermodynamically driven ring-expansion reactions.

For drug development professionals, this molecule serves as a strategic precursor for the synthesis of 2-arylcyclohexanones. These expanded ring systems are critical intermediates in the development of NMDA (N-methyl-D-aspartate) receptor antagonists, such as ketamine and its pharmacologically active derivatives [2]. By starting with a 5-membered ring and driving expansion through carbocation intermediates, chemists can bypass the steric hindrance that often plagues direct functionalization of pre-formed cyclohexyl systems.

Mechanistic Pathway: The Ring Expansion Strategy

The conversion of the cyclopentyl moiety to a cyclohexyl scaffold relies on relieving Baeyer strain while leveraging the migratory aptitude of the alkyl ring bonds. This is achieved through a two-stage cascade:

• Wagner-Meerwein Dehydration/Expansion : Acid-catalyzed protonation of the primary alcohol leads to the loss of water, generating a primary carbocation. To achieve stability, the adjacent C-C bond of the cyclopentyl ring migrates, expanding the ring to a 6-membered system and leaving a tertiary benzylic carbocation, which rapidly eliminates a proton to form 1-(2-chlorophenyl)cyclohexene.

• Meinwald Rearrangement : The resulting alkene is epoxidized. Subsequent treatment with a Lewis acid forces the selective opening of the epoxide, followed by a 1,2-hydride shift to yield the target 2-(2-chlorophenyl)cyclohexanone [3].

Logical workflow of the ring-expansion synthesis from the cyclopentyl building block.

Experimental Protocols & Causality

Protocol A: Wagner-Meerwein Dehydration and Ring Expansion

Objective: Convert [1-(2-Chlorophenyl)cyclopentyl]methanol to 1-(2-chlorophenyl)cyclohexene.

• Setup: Charge a flame-dried round-bottom flask with [1-(2-Chlorophenyl)cyclopentyl]methanol (1.0 eq) and anhydrous toluene (0.5 M concentration).

• Catalysis: Add p-Toluenesulfonic acid monohydrate (p-TsOH·H₂O, 0.1 eq). Causality: p-TsOH provides a strong proton source without the oxidative risks of concentrated H₂SO₄, preventing substrate degradation.

• Equilibrium Driving: Equip the flask with a Dean-Stark apparatus and a reflux condenser. Heat the mixture to reflux (110 °C) for 4 hours. Causality: The reaction is an equilibrium. The Dean-Stark trap continuously removes the water byproduct azeotropically, driving the reaction forward via Le Chatelier's principle.

• Workup: Cool to room temperature, quench with saturated NaHCO₃, extract with EtOAc, dry over Na₂SO₄, and concentrate in vacuo.

Self-Validation System: The progression of the reaction is physically self-indicating. The volume of water collected in the Dean-Stark trap (e.g., ~1.8 mL for a 0.1 mol scale) directly correlates with the conversion rate. Furthermore, TLC (Hexane:EtOAc 9:1) will validate completion via the absolute disappearance of the polar alcohol spot (Rf ~0.2) and the emergence of a highly non-polar, UV-active alkene spot (Rf ~0.9).

Protocol B: Epoxidation and Meinwald Rearrangement

Objective: Convert 1-(2-chlorophenyl)cyclohexene to 2-(2-chlorophenyl)cyclohexanone.

• Epoxidation: Dissolve the crude alkene in anhydrous dichloromethane (DCM) at 0 °C. Add m-Chloroperoxybenzoic acid (mCPBA, 1.1 eq) portion-wise. Stir for 2 hours. Quench with saturated Na₂S₂O₃ to reduce excess peroxide, wash with NaHCO₃, and isolate the epoxide intermediate.

• Rearrangement: Re-dissolve the epoxide in anhydrous DCM at -78 °C under argon. Dropwise add Boron trifluoride etherate (BF₃·OEt₂, 0.2 eq). Stir for 30 minutes, then allow to warm to 0 °C. Causality: BF₃·OEt₂ acts as a mild, non-nucleophilic Lewis acid. It selectively coordinates to the epoxide oxygen, triggering ring opening to the most stable carbocation (benzylic position) followed by a rapid 1,2-hydride shift, strictly avoiding the formation of unwanted diols.

• Workup: Quench with water, extract, and purify via silica gel chromatography.

Self-Validation System: The Meinwald rearrangement is highly exothermic. A sudden, controlled spike in internal temperature upon BF₃·OEt₂ addition confirms the initiation of the epoxide ring-opening. Post-purification, IR spectroscopy will act as the final validator: a strong, sharp carbonyl stretch at ~1715 cm⁻¹ confirms cyclohexanone formation, coupled with the complete absence of hydroxyl stretches (~3400 cm⁻¹).

Quantitative Data: Reaction Optimization

The choice of acid and solvent in the Wagner-Meerwein expansion dictates the success of the building block's conversion. The data below summarizes the optimization parameters:

Entry	Acid Catalyst	Solvent	Temp (°C)	Time (h)	Yield (%)	Observation / Causality
1	H₂SO₄ (conc.)	None	90	2	45%	High polymerization due to unmitigated carbocation reactivity.
2	HCl (aq, 3M)	THF	65	12	30%	Incomplete dehydration; water presence inhibits forward equilibrium.
3	p-TsOH (10 mol%)	Toluene	110	4	88%	Optimal; Dean-Stark water removal drives thermodynamic ring expansion.
4	MsOH	DCM	40	24	65%	Mild conditions prevent polymerization but suffer from sluggish kinetics.

Downstream Application: Pharmacological Relevance

The ultimate value of [1-(2-Chlorophenyl)cyclopentyl]methanol lies in its downstream conversion into active pharmaceutical ingredients (APIs). Once converted to 2-(2-chlorophenyl)cyclohexanone, the scaffold undergoes alpha-bromination and amination to form dissociative anesthetics and rapid-acting antidepressants. These molecules act primarily by antagonizing the NMDA receptor, triggering a cascade of neuroplasticity essential for treating treatment-resistant depression.

Downstream signaling pathway of NMDA receptor antagonists derived from the synthesized scaffold.

References

• Title : CN112194602A - A kind of synthetic method of ketamine and its derivatives and intermediates Source : Google Patents URL :[1]

Sources

• 1. CN112194602A - A kind of synthetic method of ketamine and its derivatives and intermediates - Google Patents [patents.google.com]

experimental setup for scaling up [1-(2-Chlorophenyl)cyclopentyl]methanol synthesis

Application Note: Scalable Synthesis and Process Optimization of [1-(2-Chlorophenyl)cyclopentyl]methanol

Executive Summary

[1-(2-Chlorophenyl)cyclopentyl]methanol (CAS No. 1519524-19-6) is a highly sterically hindered building block frequently utilized in the development of novel arylcycloalkylamine therapeutics. Transitioning its synthesis from a discovery-scale laboratory setting to a multi-kilogram manufacturing process requires rigorous optimization to mitigate thermal hazards, improve chemoselectivity, and reduce environmental impact. This guide details a robust, three-step scalable workflow.

Process Chemistry Rationale & Causality

The traditional discovery route for this class of compounds relies on hazardous reagents (e.g., Sodium Hydride for alkylation, Lithium Aluminum Hydride for reduction). Our optimized workflow replaces these with scalable, self-validating alternatives:

• Step 1: Liquid-Liquid Phase-Transfer Catalysis (LL-PTC): Instead of using pyrophoric NaH in anhydrous DMF to generate the nitrile carbanion, we utilize a biphasic system of 50% aqueous NaOH and Toluene, mediated by Tetrabutylammonium Bromide (TBAB). TBAB effectively shuttles the hydroxide ion into the organic phase to deprotonate 2-chlorophenylacetonitrile. This methodology, pioneered by for the phase-transfer alkylation of nitriles, completely eliminates hydrogen gas evolution and allows for precise thermal control during the highly exothermic cycloalkylation[1].

• Step 2: High-Temperature Steric Hydrolysis: The resulting 1-(2-chlorophenyl)cyclopentanecarbonitrile features a nitrile group bound to a quaternary carbon, shielded by the bulky ortho-chlorophenyl ring. Standard aqueous base hydrolysis fails due to this severe steric hindrance. By transitioning to a high-boiling solvent (Ethylene Glycol, b.p. 197°C) with KOH at 160°C, the system provides the necessary thermal energy to drive the hydration of the nitrile to the amide, and subsequently to the carboxylic acid. The high temperature continuously vents ammonia gas, pushing the equilibrium forward.

• Step 3: Chemoselective Borane Reduction: Reducing the sterically hindered carboxylic acid to the primary alcohol using LiAlH₄ generates unmanageable, highly exothermic aluminum salt emulsions on scale. We substitute this with Borane-Tetrahydrofuran (BH₃·THF). As demonstrated in the seminal work by , BH₃ acts as a Lewis acid, preferentially coordinating to the electron-rich carbonyl oxygen of the carboxylic acid[2]. This enables an exceptionally rapid, mild, and chemoselective reduction without affecting the aryl chloride.

• Sustainability: By eliminating DMF and heavy metal hydrides, this optimized route significantly lowers the (kg waste / kg product), aligning with modern green chemistry manufacturing standards[3].

Quantitative Scale-Up Metrics

Table 1: Comparative Scale-Up Metrics (Discovery vs. Optimized Process)

Metric	Discovery Route (NaH / LiAlH₄)	Optimized Process Route (PTC / BH₃)
Scale Tested	5 g	500 g
Overall Yield	45%	78%
Purity (HPLC)	92%	>99.5%
E-Factor	>150 kg/kg	~45 kg/kg
Safety Profile	High Risk (Pyrophoric, H₂ gas)	Low-Moderate Risk (Controlled exotherms)
Throughput Time	5 Days	3 Days

Synthetic Workflow Diagram

Figure 1: Scalable 3-step synthesis of[1-(2-Chlorophenyl)cyclopentyl]methanol.

Self-Validating Experimental Protocols

Step 1: Synthesis of 1-(2-Chlorophenyl)cyclopentanecarbonitrile

• Charge: To a jacketed reactor, add Toluene (5 vol), 2-Chlorophenylacetonitrile (1.0 eq), 1,4-Dibromobutane (1.1 eq), and Tetrabutylammonium Bromide (TBAB, 0.05 eq).

• Heat: Bring the internal temperature to 60°C under moderate agitation.

• Dose: Add 50% aqueous NaOH (4.0 eq) dropwise over 2 hours. Causality: Slow addition prevents thermal runaway from the exothermic double-alkylation.

• React: Maintain stirring at 60°C for 6 hours.

• Self-Validation Checkpoint: Withdraw a 0.5 mL aliquot of the organic phase, dilute with 1 mL MTBE, and analyze via GC-MS. The protocol is validated to proceed when the unreacted 2-chlorophenylacetonitrile peak is <1.0% relative to the product peak. If >1.0%, extend stirring for 2 hours.

• Workup: Separate the aqueous phase. Wash the organic layer with water (3 vol) and 1M HCl (3 vol). Concentrate under reduced pressure to yield the intermediate as a pale yellow oil.

Step 2: Synthesis of 1-(2-Chlorophenyl)cyclopentanecarboxylic acid

• Charge: To a reactor equipped with a reflux condenser and a gas scrubber, add 1-(2-Chlorophenyl)cyclopentanecarbonitrile (1.0 eq), Potassium Hydroxide flakes (4.0 eq), and Ethylene Glycol (4 vol).

• Heat: Elevate the internal temperature to 160°C. Ammonia gas evolution will be observed in the scrubber.

• React: Maintain at 160°C for 24 hours.

• Self-Validation Checkpoint: Withdraw a 100 µL aliquot, quench into 1 mL of 1M HCl, and extract with EtOAc. Analyze via TLC (Hexanes:EtOAc 7:3, UV visualization). The protocol is self-validating when the less polar nitrile starting material (Rf ~0.6) is entirely replaced by the baseline-retained carboxylic acid (Rf ~0.1).

• Workup: Cool to 25°C. Dilute with water (10 vol) and extract with MTBE (2 × 3 vol) to remove unreacted neutrals. Acidify the aqueous layer to pH 2 using concentrated HCl. Extract the precipitated product with EtOAc. Wash with brine, dry over Na₂SO₄, and concentrate to yield a white solid.

Step 3: Synthesis of[1-(2-Chlorophenyl)cyclopentyl]methanol

• Charge: Dissolve 1-(2-Chlorophenyl)cyclopentanecarboxylic acid (1.0 eq) in anhydrous THF (3 vol) under a Nitrogen atmosphere.

• Cool: Chill the solution to 0°C.

• Dose: Add BH₃·THF (1 M in THF, 1.5 eq) dropwise over 2 hours, maintaining the internal temperature <10°C. Causality: Controls the rate of hydrogen gas evolution during the formation of the triacyloxyborane intermediate.

• React: Allow the mixture to warm to 25°C and stir for 4 hours.

• Self-Validation Checkpoint: Quench a 0.5 mL aliquot into 1 mL of Methanol (caution: H₂ evolution). Analyze via RP-HPLC (C18 column, MeCN/H₂O gradient). The reduction is validated when the carboxylic acid peak is <0.5%.

• Workup: Cool the reactor to 0°C. Cautiously quench by adding Methanol (1 vol) dropwise until gas evolution ceases. Add 1M NaOH (2 vol) and stir for 1 hour to fully hydrolyze the borate esters. Extract with EtOAc, wash with brine, dry, and concentrate. Crystallize the final product from Heptane/EtOAc.

References

• Makosza, M., & Jonczyk, A. (1976). Phase-transfer alkylation of nitriles: 2-phenylbutyronitrile. Organic Syntheses, 55, 91. URL:[Link]

• Yoon, N. M., Pak, C. S., Brown, H. C., Krishnamurthy, S., & Stocky, T. P. (1973). Selective Reductions. XIX. Rapid Reaction of Carboxylic Acids with Borane-Tetrahydrofuran. Journal of Organic Chemistry, 38(16), 2786-2792. URL:[Link]

• Sheldon, R. A. (2017). The E factor 25 years on: the rise of green chemistry and sustainability. Green Chemistry, RSC Publishing. URL:[Link]

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. The E factor 25 years on: the rise of green chemistry and sustainability - Green Chemistry (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols: The Role of [1-(2-Chlorophenyl)cyclopentyl]methanol in CNS Drug Discovery

Executive Summary

Arylcycloalkylamines represent a privileged structural class in medicinal chemistry, heavily utilized in the development of neurotherapeutics targeting the N-methyl-D-aspartate (NMDA) receptor and monoamine transporters[1]. While ketone intermediates such as 2-chlorophenyl cyclopentyl ketone are widely recognized[2], the neopentyl alcohol derivative—[1-(2-Chlorophenyl)cyclopentyl]methanol —offers a distinct and highly versatile synthetic handle. This application note provides a comprehensive technical guide to utilizing this specific building block, detailing its structural rationale, derivatization pathways, and validated experimental protocols for drug discovery professionals.

Physicochemical Profile

Understanding the baseline physicochemical properties of this intermediate is critical for predicting its behavior during purification and downstream synthesis.

Property	Value	Source
Chemical Name	[1-(2-Chlorophenyl)cyclopentyl]methanol	[3]
CAS Number	1519524-19-6	[4]
Molecular Formula	C₁₂H₁₅ClO	[5]
Molecular Weight	210.70 g/mol	[3]
Structural Class	Arylcycloalkyl neopentyl alcohol	[5]
Solubility Profile	Soluble in Methanol, THF, DCM; Insoluble in water	[2]

Mechanistic Role & Structural Rationale

The integration of the [1-(2-Chlorophenyl)cyclopentyl]methanol scaffold into a drug candidate is driven by three primary structural and electronic factors:

• Steric and Electronic Tuning : The ortho-chloro substitution on the phenyl ring is not merely a placeholder; it exerts significant steric hindrance, forcing the aromatic ring out of coplanarity with the cyclopentyl system[1]. This specific dihedral angle is a critical pharmacophoric determinant for high-affinity binding in the PCP site of the NMDA receptor.

• Conformational Restriction : The cyclopentyl ring restricts the conformational freedom of the hydroxymethyl group, directing it into a defined spatial vector that limits entropic penalties upon target binding.

• The Hydroxymethyl Handle : Unlike ketone precursors which are primarily restricted to direct amination or reduction[6], this primary alcohol provides a non-enolizable, neopentyl-like carbon center. It can be selectively oxidized to an aldehyde for chain extension/reductive amination, or converted into a sulfonate ester for nucleophilic substitution, enabling the generation of diverse libraries of CNS-active candidates.

Synthetic Workflows & Derivatization

Figure 1: Synthetic workflow for [1-(2-Chlorophenyl)cyclopentyl]methanol via reduction.

Figure 2: Derivatization pathways of the methanol scaffold for CNS drug discovery.

Experimental Protocols

Protocol 1: Synthesis of[1-(2-Chlorophenyl)cyclopentyl]methanol via LiAlH₄ Reduction

Causality & Rationale : The precursor, 1-(2-chlorophenyl)cyclopentanecarboxylic acid, features a highly sterically hindered quaternary carbon center. Mild reducing agents (e.g., NaBH₄) are kinetically incapable of reducing this carboxylate. Lithium aluminum hydride (LiAlH₄) provides the necessary hydride nucleophilicity. A rigorous Fieser workup is implemented post-reduction to prevent the entrapment of the product in gelatinous aluminum hydroxide emulsions, ensuring high isolated yields.

Step-by-Step Methodology :

• Preparation : Flame-dry a 250 mL three-neck round-bottom flask equipped with a reflux condenser, dropping funnel, and magnetic stirrer under an argon atmosphere.

• Reagent Loading : Suspend LiAlH₄ (1.5 equiv.) in anhydrous THF (50 mL) and cool the mixture to 0 °C using an ice-water bath.

• Addition : Dissolve 1-(2-chlorophenyl)cyclopentanecarboxylic acid (1.0 equiv.) in anhydrous THF (20 mL). Add this solution dropwise over 30 minutes to safely manage the exothermic reaction and hydrogen gas evolution.

• Reaction : Remove the ice bath and heat the reaction to reflux (65 °C) for 4 hours. The thermal energy is required to overcome the steric hindrance at the neopentyl center.

• Quenching (Fieser Workup) : Cool the mixture to 0 °C. For every x grams of LiAlH₄ used, sequentially and cautiously add x mL of distilled water, x mL of 15% aqueous NaOH, and 3x mL of distilled water.

• Isolation : Stir vigorously for 15 minutes until the aluminum salts precipitate as a granular white solid. Filter through a pad of Celite, wash the filter cake with ethyl acetate, and concentrate the filtrate under reduced pressure to yield the crude product.

Self-Validation & Analytical Standards : To confirm the success of this protocol, researchers should utilize ¹H NMR (CDCl₃). The disappearance of the broad carboxylic acid proton (~11.0 ppm) and the emergence of a diagnostic singlet at ~3.6 ppm (2H, -CH₂OH) confirms the reduction. The lack of splitting in the hydroxymethyl signal is a self-validating feature of the neopentyl-like quaternary center.

Protocol 2: Swern Oxidation to 1-(2-Chlorophenyl)cyclopentanecarbaldehyde

Causality & Rationale : To utilize the scaffold for reductive amination, the primary alcohol must be oxidized to an aldehyde. The Swern oxidation is selected because it strictly halts at the aldehyde stage, avoiding the over-oxidation to carboxylic acids commonly seen with Jones reagent, and bypasses the heavy-metal toxicity and difficult purification associated with chromium-based oxidants (PCC/PDC).

Step-by-Step Methodology :

• Activation : In a flame-dried flask under argon, dissolve oxalyl chloride (1.2 equiv.) in anhydrous dichloromethane (DCM) and cool to -78 °C.

• DMSO Addition : Add anhydrous DMSO (2.4 equiv.) dropwise. Stir for 15 minutes to form the active alkoxysulfonium intermediate.

• Alcohol Addition : Dissolve [1-(2-Chlorophenyl)cyclopentyl]methanol (1.0 equiv.) in DCM and add dropwise. Stir for 45 minutes at -78 °C.

• Base Addition : Add triethylamine (5.0 equiv.) dropwise to facilitate the elimination step. Allow the reaction to warm to room temperature over 1 hour.

• Workup : Quench with saturated aqueous NH₄Cl. Extract with DCM, wash the organic layer with brine, dry over anhydrous Na₂SO₄, and concentrate to afford the aldehyde, ready for immediate use in reductive amination.

References

• Google Patents. "CN112194602A - A kind of synthetic method of ketamine and its derivatives and intermediates". Shanghai Institute of Pharmaceutical Industry.

Sources

• 1. 2-Chlorophenyl cyclopentyl ketone | 6740-85-8 | Benchchem [benchchem.com]
• 2. 2-Chlorophenyl cyclopentyl ketone | 6740-85-8 | Benchchem [benchchem.com]
• 3. 1519524-19-6|[1-(2-Chlorophenyl)cyclopentyl]methanol|BLD Pharm [bldpharm.com]
• 4. CAS:1702778-25-33-(3-Chloro-4-methylphenyl)butan-2-ol-毕得医药 [bidepharm.com]
• 5. Page loading... [guidechem.com]
• 6. CN112194602A - A kind of synthetic method of ketamine and its derivatives and intermediates - Google Patents [patents.google.com]

Application Notes and Protocols: Derivatization of [1-(2-Chlorophenyl)cyclopentyl]methanol for Biological Screening

Introduction: Unlocking the Therapeutic Potential of a Novel Scaffold

In the landscape of modern drug discovery, the exploration of novel chemical scaffolds is paramount to identifying new therapeutic agents. The compound [1-(2-chlorophenyl)cyclopentyl]methanol presents an intriguing starting point for a hit-finding and lead-generation campaign. Its unique three-dimensional structure, featuring a sterically hindered tertiary alcohol, a cyclopentyl ring, and a 2-chlorophenyl moiety, offers a distinct framework that can be systematically modified to probe interactions with a wide array of biological targets. The 2-chlorophenyl group, in particular, is a common feature in various biologically active molecules, potentially influencing pharmacokinetic properties and target engagement.[1][2]

The primary hydroxyl group, while a key feature, can limit the compound's drug-like properties, such as cell permeability and metabolic stability. Derivatization of this tertiary alcohol is a strategic approach to generate a library of diverse analogs with a broad spectrum of physicochemical properties. This library can then be subjected to high-throughput screening (HTS) to identify "hits"—compounds that exhibit a desired biological activity.[3] This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the derivatization strategies for [1-(2-chlorophenyl)cyclopentyl]methanol and subsequent biological screening protocols.

Rationale for Derivatization

The derivatization of the tertiary hydroxyl group of [1-(2-chlorophenyl)cyclopentyl]methanol serves several key purposes in a drug discovery campaign:

• Enhanced Physicochemical Properties: Conversion of the polar hydroxyl group into less polar ethers or esters can significantly improve membrane permeability and oral bioavailability.

• Structure-Activity Relationship (SAR) Studies: A diverse library of derivatives allows for the systematic exploration of how different functional groups impact biological activity, providing crucial insights for lead optimization.[4]

• Introduction of Pharmacophoric Features: Derivatization can introduce new functional groups capable of specific interactions (e.g., hydrogen bonding, ionic interactions) with biological targets.

• Modulation of Metabolic Stability: The tertiary alcohol is a potential site for metabolic glucuronidation. Masking this group can alter the metabolic profile of the parent compound.

Synthesis of the Parent Compound: [1-(2-Chlorophenyl)cyclopentyl]methanol

The synthesis of the parent alcohol is a prerequisite for any derivatization campaign. A common and effective method involves the Grignard reaction between a cyclopentyl magnesium halide and 2-chlorobenzaldehyde, or the reaction of cyclopentylmagnesium chloride with o-chlorobenzonitrile to form the corresponding ketone, which is then reduced.[5][6]

Protocol 1: Synthesis of [1-(2-Chlorophenyl)cyclopentyl]methanol

Step 1: Grignard Reagent Formation In a flame-dried, three-necked flask equipped with a reflux condenser, dropping funnel, and nitrogen inlet, magnesium turnings are suspended in anhydrous diethyl ether. A solution of cyclopentyl bromide in anhydrous diethyl ether is added dropwise to initiate the Grignard reaction. The reaction mixture is gently refluxed until the magnesium is consumed.

Step 2: Grignard Reaction with 2-Chlorobenzaldehyde The Grignard reagent is cooled to 0 °C, and a solution of 2-chlorobenzaldehyde in anhydrous diethyl ether is added dropwise. The reaction is stirred at room temperature until completion (monitored by TLC).

Step 3: Quenching and Extraction The reaction is quenched by the slow addition of a saturated aqueous solution of ammonium chloride. The organic layer is separated, and the aqueous layer is extracted with diethyl ether. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

Step 4: Purification The crude product is purified by column chromatography on silica gel to yield [1-(2-chlorophenyl)cyclopentyl]methanol.

Derivatization Strategies for [1-(2-Chlorophenyl)cyclopentyl]methanol

The sterically hindered nature of the tertiary alcohol in [1-(2-chlorophenyl)cyclopentyl]methanol presents a synthetic challenge. However, several methods can be employed to achieve efficient derivatization.

Esterification

Esterification is a fundamental transformation to mask the polar hydroxyl group and introduce a wide variety of substituents.[7]

This is a robust method for esterifying tertiary alcohols.

Step 1: Reaction Setup To a solution of [1-(2-chlorophenyl)cyclopentyl]methanol and a suitable base (e.g., pyridine or triethylamine) in an aprotic solvent (e.g., dichloromethane or THF) at 0 °C, the desired acyl chloride is added dropwise.

Step 2: Reaction Monitoring The reaction is stirred at room temperature and monitored by TLC until the starting material is consumed.

Step 3: Work-up and Purification The reaction is quenched with water, and the organic layer is separated. The aqueous layer is extracted with the organic solvent. The combined organic layers are washed with a mild acid (e.g., 1M HCl), saturated sodium bicarbonate solution, and brine. The organic layer is then dried over anhydrous sodium sulfate and concentrated. The crude ester is purified by column chromatography.

Acyl Chloride	Expected Product Functionality	Potential Biological Impact
Acetyl chloride	Acetate ester	Increased lipophilicity
Benzoyl chloride	Benzoate ester	Aromatic interactions
Succinic anhydride	Hemisuccinate ester	Increased water solubility, potential for further conjugation
Amino-protected acyl chlorides	Amide-containing esters	Introduction of hydrogen bond donors/acceptors

The Steglich esterification is a mild method that uses dicyclohexylcarbodiimide (DCC) and a catalytic amount of 4-dimethylaminopyridine (DMAP).[8] This method is particularly useful for acid-sensitive substrates.

Step 1: Reaction Setup To a solution of [1-(2-chlorophenyl)cyclopentyl]methanol, the desired carboxylic acid, and a catalytic amount of DMAP in an aprotic solvent (e.g., dichloromethane), a solution of DCC in the same solvent is added at 0 °C.

Step 2: Reaction Monitoring and Work-up The reaction is stirred at room temperature overnight. The precipitated dicyclohexylurea (DCU) is removed by filtration. The filtrate is washed with 1M HCl and saturated sodium bicarbonate solution, dried, and concentrated.

Step 3: Purification The crude product is purified by column chromatography.

Etherification

Etherification provides another avenue to modify the parent compound, offering more metabolically stable derivatives compared to esters.

The traditional Williamson ether synthesis is often challenging for tertiary alcohols due to competing elimination reactions.[9] However, using a strong base and a reactive alkylating agent under carefully controlled conditions can yield the desired ether. Phase-transfer catalysis can also be employed to facilitate the reaction.[10]

Step 1: Deprotonation In a flame-dried flask under a nitrogen atmosphere, a solution of [1-(2-chlorophenyl)cyclopentyl]methanol in an anhydrous aprotic solvent (e.g., THF) is treated with a strong base such as sodium hydride (NaH) at 0 °C. The mixture is stirred until the evolution of hydrogen gas ceases.

Step 2: Alkylation A reactive alkylating agent (e.g., methyl iodide, benzyl bromide) is added to the solution of the alkoxide. The reaction is stirred at room temperature or gently heated and monitored by TLC.

Step 3: Quenching and Purification The reaction is carefully quenched with water. The product is extracted with an organic solvent, and the combined organic layers are washed, dried, and concentrated. Purification is achieved through column chromatography.

Alkylating Agent	Expected Product Functionality	Potential Biological Impact
Methyl iodide	Methyl ether	Increased lipophilicity, metabolic stability
Benzyl bromide	Benzyl ether	Aromatic interactions, potential for further modification
2-Bromoethanol	Hydroxyethyl ether	Increased polarity, potential for further derivatization

Introduction of Nitrogen-Containing Moieties

Introducing nitrogen-containing functional groups can significantly impact the pharmacological properties of a molecule, often enhancing its interaction with biological targets and improving its pharmacokinetic profile.[11]

The Mitsunobu reaction allows for the conversion of the alcohol to an amine precursor (e.g., an azide or a phthalimide) under mild conditions.[12]

Step 1: Reaction Setup To a solution of [1-(2-chlorophenyl)cyclopentyl]methanol, triphenylphosphine (PPh3), and a nitrogen nucleophile (e.g., hydrazoic acid or phthalimide) in anhydrous THF at 0 °C, a solution of diethyl azodicarboxylate (DEAD) or diisopropyl azodicarboxylate (DIAD) in THF is added dropwise.

Step 2: Reaction and Work-up The reaction is stirred at room temperature until completion. The solvent is removed under reduced pressure, and the residue is purified by column chromatography to isolate the intermediate.

Step 3: Conversion to Amine The azide can be reduced to the primary amine using various methods, such as catalytic hydrogenation (H2, Pd/C) or with PPh3/H2O (Staudinger reaction). The phthalimide can be cleaved using hydrazine to yield the primary amine.

Workflow for Derivatization and Screening

Caption: Data analysis pipeline for HTS results.

Initial hits should be re-tested to confirm their activity. Confirmed hits will then be subjected to dose-response analysis to determine their potency (e.g., IC50 or EC50 values). The relationship between the chemical structure of the derivatives and their biological activity will be used to establish an initial SAR. This SAR will guide the design and synthesis of the next generation of compounds in a lead optimization campaign, with the ultimate goal of developing a preclinical drug candidate.

Conclusion

The derivatization of [1-(2-chlorophenyl)cyclopentyl]methanol offers a promising strategy for the generation of a novel compound library for biological screening. By systematically modifying the tertiary alcohol functionality through esterification, etherification, and the introduction of nitrogen-containing moieties, a diverse set of molecules with a range of physicochemical properties can be created. The application of high-throughput screening will enable the rapid identification of active compounds and the development of structure-activity relationships, paving the way for the discovery of new therapeutic agents. This integrated approach of chemical synthesis and biological screening is a cornerstone of modern drug discovery.

References

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• High-Throughput Screening Platforms in the Discovery of Novel Drugs for Neurodegenerative Diseases. (2018). Molecules, 23(11), 2824. [Link]

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Application Notes and Protocols for the Safe Laboratory Handling and Storage of [1-(2-Chlorophenyl)cyclopentyl]methanol

Introduction and Compound Overview

[1-(2-Chlorophenyl)cyclopentyl]methanol is a substituted alcohol containing a chlorinated aromatic ring and a cyclopentyl group. Its structural similarity to precursors and intermediates in pharmaceutical synthesis, such as those related to ketamine, suggests its potential use in medicinal chemistry and drug development.[1][2] The presence of a chlorinated phenyl group and an alcohol functional group dictates its reactivity and toxicological profile, necessitating stringent safety protocols during its handling and storage.[1] These guidelines provide a framework for mitigating risks associated with this compound in a research and development setting.

Physicochemical Properties (Inferred)

Property	Value/Information	Source
Molecular Formula	C12H15ClO	[3]
Molecular Weight	210.70 g/mol	[3]
Appearance	Likely a colorless to yellow liquid or solid	[4]
Solubility	Expected to be slightly miscible with water, soluble in organic solvents	[5][6]

Hazard Assessment and GHS Classification (Inferred)

Based on data for analogous compounds, [1-(2-Chlorophenyl)cyclopentyl]methanol should be treated as a hazardous substance. The primary hazards are inferred from compounds with similar functional groups.

Inferred GHS Classification

Hazard Class	Category	Hazard Statement
Acute Toxicity, Oral	Category 4	H302: Harmful if swallowed
Serious Eye Damage/Eye Irritation	Category 1 / 2A	H318: Causes serious eye damage / H319: Causes serious eye irritation
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation
Hazardous to the Aquatic Environment, Long-Term Hazard	Category 2	H411: Toxic to aquatic life with long lasting effects

GHS Pictograms (Anticipated):

Summary of Potential Hazards

• Ocular Hazard: The most significant anticipated hazard, based on close structural analogs, is the risk of serious eye damage.[7] Direct contact could lead to irreversible injury.

• Dermal and Ingestion Toxicity: The compound is likely harmful if swallowed and may cause skin irritation upon contact.[8]

• Environmental Hazard: As a chlorinated organic compound, it is expected to be toxic to aquatic life with long-lasting effects.[7] All releases to the environment must be avoided.

• Inhalation Hazard: Vapors or aerosols may cause respiratory irritation.[5] Inhalation of vapors may lead to drowsiness or dizziness.[5]

Engineering Controls and Personal Protective Equipment (PPE)

A multi-layered approach to safety, combining engineering controls and appropriate PPE, is essential for minimizing exposure.

Engineering Controls

• Fume Hood: All handling of [1-(2-Chlorophenyl)cyclopentyl]methanol, including weighing, transferring, and preparing solutions, must be conducted in a certified chemical fume hood to prevent inhalation of vapors.[8]

• Safety Shower and Eyewash Station: A safety shower and eyewash station must be immediately accessible in the laboratory where the compound is handled.[9]

Personal Protective Equipment (PPE)

A standard laboratory PPE ensemble is required at all times when handling this compound:

• Eye and Face Protection: Tightly fitting safety goggles with side-shields are mandatory.[7] A face shield should also be worn when handling larger quantities or when there is a significant splash risk.

• Hand Protection: Chemically resistant gloves, such as nitrile or neoprene, must be worn.[5][8] Gloves should be inspected for integrity before each use and replaced immediately if contaminated or damaged.

• Skin and Body Protection: A flame-retardant lab coat must be worn and kept fully buttoned.

• Respiratory Protection: If there is a risk of exceeding exposure limits or if working outside of a fume hood (not recommended), a NIOSH-approved respirator with an organic vapor cartridge is necessary.[8]

Safe Handling and Experimental Protocols

Adherence to strict protocols is critical for the safe handling of this compound.

General Handling Workflow

The following diagram outlines the essential steps for safely handling [1-(2-Chlorophenyl)cyclopentyl]methanol in a laboratory setting.

Sources

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Technical Notes & Optimization

identifying side reactions in the formation of [1-(2-Chlorophenyl)cyclopentyl]methanol

Welcome to the technical support center for the synthesis of [1-(2-Chlorophenyl)cyclopentyl]methanol. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this synthesis, with a focus on identifying and mitigating side reactions. Our goal is to provide you with the expertise and insights needed to ensure the integrity and success of your experiments.

Troubleshooting Guide: Identifying and Resolving Side Reactions

This section addresses specific issues you may encounter during the synthesis of [1-(2-Chlorophenyl)cyclopentyl]methanol, providing explanations and actionable solutions based on established chemical principles.

Q1: My final product yield is significantly lower than expected, and I'm observing multiple spots on my TLC analysis. What are the likely side reactions?

Low yields and multiple TLC spots are common indicators of competing side reactions. The synthesis of [1-(2-Chlorophenyl)cyclopentyl]methanol often involves a Grignard reaction or the reduction of a carboxylic acid or ester. Each of these pathways has characteristic side reactions.

Scenario A: Synthesis via Grignard Reaction with an Ester

If you are synthesizing the target molecule by reacting 2-chlorophenylmagnesium bromide with a cyclopentylcarbonyl-containing ester (e.g., methyl cyclopentanecarboxylate), you may encounter the following:

• Double Addition Product: Grignard reagents can add to the ester twice, leading to the formation of a tertiary alcohol.[1][2][3] In this case, the intermediate ketone is more reactive than the starting ester, leading to a second nucleophilic attack by the Grignard reagent.[1][4]

• Enolization: The Grignard reagent can act as a base, deprotonating the ester at the alpha-position to form an enolate. This is more likely with sterically hindered ketones and results in the recovery of the starting ketone after workup.[5]

• Reduction of the Carbonyl Group: If the Grignard reagent has a beta-hydride, it can reduce the ester to an alcohol via a six-membered transition state.[5]

• Biphenyl Formation: A common side product in the preparation of phenylmagnesium bromide is biphenyl, formed from the reaction of the Grignard reagent with unreacted bromobenzene.[6][7] This impurity is often favored at higher temperatures and concentrations of the aryl halide.[7]

Scenario B: Synthesis via Reduction of a Carboxylic Acid or Ester

If you are using a reducing agent like Lithium Aluminum Hydride (LiAlH4) to reduce a precursor like 1-(2-chlorophenyl)cyclopentanecarboxylic acid or its corresponding ester, consider these possibilities:

• Incomplete Reduction: Insufficient reducing agent or reaction time can lead to the presence of the starting carboxylic acid or ester, or an intermediate aldehyde.[8][9] Aldehydes are more reactive than esters and are typically reduced immediately.[8]

• Over-reduction: While less common for this specific target, powerful reducing agents can sometimes lead to the reduction of the aromatic ring, especially under harsh conditions.

• Reaction with Solvent: LiAlH4 is highly reactive and will react with protic solvents like water or alcohols.[10] Ensure your solvent is anhydrous.

Q2: My NMR spectrum shows unexpected aromatic signals and a singlet that I can't assign. What could these be?

Unidentified signals in your NMR spectrum often point to specific byproducts.

• Biphenyl: If you used a Grignard reaction, the presence of biphenyl would result in a distinct set of aromatic signals. Biphenyl is a common yellow-colored impurity in Grignard reactions involving phenylmagnesium bromide.[6][7]

• Benzene: The Grignard reagent is a strong base and will react with any protic source, including trace amounts of water, to produce benzene.[6] This would appear as a singlet in the aromatic region of the proton NMR.

• Unreacted Starting Materials: Signals corresponding to your starting materials, such as 2-chlorobenzonitrile or the cyclopentyl precursor, may indicate an incomplete reaction.

Q3: I'm using a nitrile precursor, 1-(2-chlorophenyl)cyclopentanecarbonitrile. What side reactions should I be aware of during its synthesis and subsequent conversion?

The synthesis of the nitrile precursor and its conversion to the final product can also be sources of impurities.

• During Nitrile Synthesis: The formation of 1-(2-chlorophenyl)cyclopentanecarbonitrile can be achieved through various methods, including the reaction of 2-chlorobenzonitrile with a cyclopentyl Grignard reagent.[11] Side reactions here are similar to other Grignard reactions, including the formation of byproducts from the Grignard reagent itself.

• During Hydrolysis or Reduction of the Nitrile:

  • Incomplete Hydrolysis: When hydrolyzing the nitrile to a carboxylic acid (a potential precursor to the final alcohol), you might isolate the intermediate amide if the reaction does not go to completion.

  • Grignard Addition to Nitrile: If you are reacting the nitrile with a Grignard reagent to form a ketone intermediate, which is then reduced, incomplete reaction is a possibility.[12]

Frequently Asked Questions (FAQs)

What are the most critical parameters to control to minimize side reactions?

• Anhydrous Conditions: For Grignard reactions and reductions with LiAlH4, the exclusion of water is paramount.[4][10] Water will quench the Grignard reagent and violently react with LiAlH4.[10][13] All glassware should be thoroughly dried, and anhydrous solvents must be used.

• Temperature Control: Many side reactions, such as biphenyl formation in Grignard reactions, are favored at higher temperatures.[7] Maintaining the recommended reaction temperature is crucial.

• Stoichiometry of Reagents: The molar ratio of your reactants is critical. For example, when using a Grignard reagent with an ester to form a tertiary alcohol, at least two equivalents of the Grignard reagent are necessary.[3][4]

• Purity of Starting Materials: Impurities in your starting materials can lead to unwanted side products. For instance, any moisture in the bromobenzene used to prepare the Grignard reagent can lead to the formation of benzene.[6]

How can I purify my final product from the common side products?

• Column Chromatography: This is a highly effective method for separating the desired alcohol from byproducts like biphenyl and unreacted starting materials.

• Recrystallization: If your product is a solid, recrystallization can be an excellent purification technique.

• Acid-Base Extraction: This can be used to remove acidic or basic impurities. For example, washing with a dilute acid solution can remove any unreacted Grignard reagent that has been quenched.

Experimental Workflow: A Recommended Synthetic Protocol

This section provides a detailed, step-by-step methodology for the synthesis of [1-(2-Chlorophenyl)cyclopentyl]methanol via the reduction of (2-Chlorophenyl)cyclopentylmethanone.

Step 1: Synthesis of (2-Chlorophenyl)cyclopentylmethanone

This ketone is a key intermediate and can be synthesized via a Friedel-Crafts acylation or a Grignard reaction with 2-chlorobenzonitrile.[11][14] The Grignard approach is often preferred for its versatility.

Protocol: Grignard Reaction for Ketone Synthesis

• Preparation of Cyclopentylmagnesium Chloride: In a flame-dried, three-necked flask equipped with a reflux condenser, dropping funnel, and nitrogen inlet, add magnesium turnings. Add a small crystal of iodine to initiate the reaction. Slowly add a solution of cyclopentyl chloride in anhydrous diethyl ether to the magnesium turnings. Maintain a gentle reflux until the magnesium is consumed.

• Reaction with 2-Chlorobenzonitrile: Cool the Grignard reagent to 0 °C. Slowly add a solution of 2-chlorobenzonitrile in anhydrous toluene.[11]

• Work-up: After the addition is complete, allow the reaction to warm to room temperature and stir for several hours. Quench the reaction by slowly adding aqueous hydrochloric acid.[11] Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude (2-Chlorophenyl)cyclopentylmethanone.

Step 2: Reduction of (2-Chlorophenyl)cyclopentylmethanone to [1-(2-Chlorophenyl)cyclopentyl]methanol

Protocol: Reduction using Sodium Borohydride

• Reaction Setup: In a round-bottom flask, dissolve the crude (2-Chlorophenyl)cyclopentylmethanone in methanol or ethanol.

• Reduction: Cool the solution in an ice bath. Add sodium borohydride (NaBH4) portion-wise. NaBH4 is a milder reducing agent than LiAlH4 and is generally selective for aldehydes and ketones.[9]

• Work-up: After the reaction is complete (monitored by TLC), carefully add water to quench the excess NaBH4. Acidify the solution with dilute HCl. Extract the product with an organic solvent (e.g., ethyl acetate). Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate to yield the crude [1-(2-Chlorophenyl)cyclopentyl]methanol.

• Purification: Purify the crude product by column chromatography on silica gel.

Visualizing the Reaction Pathways

The following diagram illustrates the main synthetic route and potential side reactions.

Caption: Main synthesis pathway and potential side reactions.

Summary of Potential Side Products and Their Identification

Side Product	Formation Pathway	Suggested Analytical Detection Method
Biphenyl	Coupling of Grignard reagent with unreacted aryl halide.[6][7]	GC-MS, NMR (characteristic aromatic signals)
Benzene	Reaction of Grignard reagent with protic impurities (e.g., water).[6]	GC-MS, NMR (singlet in the aromatic region)
Tertiary Alcohol	Double addition of Grignard reagent to an ester starting material.[1][2]	LC-MS, NMR (absence of methine proton, characteristic carbon signals)
Unreacted Starting Materials	Incomplete reaction.	TLC, GC-MS, NMR
Amide Intermediate	Incomplete hydrolysis of a nitrile precursor.	LC-MS, IR (amide carbonyl stretch)

References

• Ester Reduction (LiAlH4): Ester to Alcohol | Mechanism + Traps - OrgoSolver. (n.d.). Retrieved from [Link]

• Reactions of Grignard Reagents - Master Organic Chemistry. (2015, December 10). Retrieved from [Link]

• Grignard Reagents + Esters → Tertiary (or Secondary) Alcohols - OrgoSolver. (n.d.). Retrieved from [Link]

• Grignard Reaction - Organic Chemistry Portal. (n.d.). Retrieved from [Link]

• Chemistry of Esters. (2022, September 24). Chemistry LibreTexts. Retrieved from [Link]

• Ch20: Reduction of Esters using LiAlH4 to 1o alcohols. (n.d.). University of Calgary. Retrieved from [Link]

• Grignard Reaction - Common Conditions. (n.d.). Retrieved from [Link]

• Lithium Aluminum Hydride (LiAlH4) For Reduction of Carboxylic Acid Derivatives. (2023, February 3). Master Organic Chemistry. Retrieved from [Link]

• What are the typical impurities in the reactions involving carbocations in Grignard reactions forming phenylmagnesium bromide, and in the synthesis of triphenylmethanol? | Homework.Study.com. (n.d.). Retrieved from [Link]

• The Grignard Reaction (Experiment). (2024, March 16). Chemistry LibreTexts. Retrieved from [Link]

• Methods in Organic Synthesis. (n.d.). Retrieved from [Link]

• LiAlH4 and NaBH4 Carbonyl Reduction Mechanism. (2023, July 16). Chemistry Steps. Retrieved from [Link]

• Preparation method of 1-(4-aminophenyl)cyclopentanecarbonitrile. (n.d.). Google Patents.

• Cyclopentane synthesis - Organic Chemistry Portal. (n.d.). Retrieved from [Link]

• Cyclopentanecarbonitrile, 1-(2-chlorophenyl)- — Chemical Substance Information. (n.d.). Retrieved from [Link]

• Grignard Reaction Experiment Part 1, Prelab. (2020, October 27). YouTube. Retrieved from [Link]

• Process for preparing o-chlorophenyl-cyclopentyl-ketone. (n.d.). Google Patents.

• Divergent Reactivity of D-A Cyclopropanes under PTC Conditions, Ring-Opening vs. Decyanation Reaction. (2023, April 16). MDPI. Retrieved from [Link]

• Single-Step Synthesis of 1,2-Cyclopentanediones by Dehydrogenative Annulation of Ethylene Glycol with Secondary Alcohols. (2025, November 25). PMC. Retrieved from [Link]

• Synthesis of cyclopent-1-enecarbonitriles via a tandem Giese/HWE reaction initiated by visible light. (n.d.). Chemical Communications (RSC Publishing). Retrieved from [Link]

• The effects of stoichiometry and starting material on the product identity and yield in Grignard addition reactions. (n.d.). Retrieved from [Link]

• Enantioselective alkynylation of cyclopentanone: Synthesis, dimerization, and cross-coupling transformations of 1-ethynylcyclope. (n.d.). Chemical Review and Letters. Retrieved from [Link]

• Transformation of the cyclohexane ring to the cyclopentane fragment of biologically active compounds. (2025, November 6). Beilstein Journals. Retrieved from [Link]

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overcoming purification challenges of crude [1-(2-Chlorophenyl)cyclopentyl]methanol

Welcome to the technical support center for [1-(2-Chlorophenyl)cyclopentyl]methanol. This guide is designed for researchers, scientists, and drug development professionals to navigate the common and complex challenges associated with the purification of this important synthetic intermediate. As Senior Application Scientists, we have compiled field-proven insights and detailed protocols to ensure you can achieve the highest purity for your downstream applications.

Troubleshooting Guide

This section addresses specific issues you may encounter during the purification of crude [1-(2-Chlorophenyl)cyclopentyl]methanol in a practical question-and-answer format.

Q1: My crude product is a persistent oil and won't crystallize. How can I induce solidification?

A1: The phenomenon of a compound failing to crystallize and instead forming an oil, known as "oiling out," is common when the melting point of the impure material is lower than the temperature of the saturated solution.[1] This is often caused by the presence of significant impurities that act as a solvent for your target compound.

Causality & Strategy:

• High Impurity Load: The most likely culprit is unreacted starting material, (2-chlorophenyl)(cyclopentyl)methanone, or various side-products from the synthesis. The ketone precursor is a low-melting solid or oil, which can suppress the crystallization of the desired alcohol.

• Solvent Choice: The solvent may be too good, keeping the product in solution even at low temperatures.

Troubleshooting Steps:

• Purity Assessment: First, assess the complexity of your crude mixture using Thin-Layer Chromatography (TLC). This will give you an idea of the number of impurities and help in selecting a purification strategy.

• Initial Purification: If the TLC shows multiple spots, a preliminary purification by column chromatography is highly recommended before attempting crystallization. This will remove the bulk of impurities that hinder crystallization.

• Solvent System Re-evaluation: If you are confident the purity is reasonable, the issue may be the solvent.

  • Add a small amount of a "poorer" or anti-solvent dropwise to your solution until persistent cloudiness appears, then add a drop or two of the original "good" solvent to redissolve it.[2] Allow this to cool slowly.

  • Try a different solvent system altogether. Good starting points for this molecule would be systems like hexane/ethyl acetate, toluene, or cyclohexane.

• Induce Crystallization:

  • Scratching: Use a glass rod to scratch the inside of the flask at the air-liquid interface.[1] The microscopic glass fragments can provide nucleation sites.

  • Seed Crystals: If you have a small amount of pure product, add a single seed crystal to the cooled, supersaturated solution.

  • Reduced Temperature: After slow cooling to room temperature, place the flask in an ice bath, and if necessary, a dry ice/acetone bath to further decrease solubility and promote crystal growth.[1]

Q2: My TLC analysis shows a spot with a similar Rf to my product. How can I differentiate and remove this impurity?

A2: A common impurity is the starting material, (2-chlorophenyl)(cyclopentyl)methanone, which has a similar polarity to the desired alcohol product. The ketone will typically have a slightly higher Rf value (less polar) than the alcohol on a silica gel TLC plate.

Strategy:

This challenge requires a purification technique with high resolving power. Flash column chromatography is the method of choice.

Key Principles for Separation:

• Stationary Phase: Standard silica gel (SiO₂) is appropriate.

• Mobile Phase (Eluent): The key is to find an eluent system that maximizes the separation (ΔRf) between the product and the impurity. Start with a low-polarity system like 95:5 Hexane:Ethyl Acetate and gradually increase the polarity. The optimal separation is often achieved with a solvent system that gives the product an Rf value of ~0.3.

• π-π Interactions: For aromatic compounds, stationary phases like phenyl-bonded silica can offer alternative selectivity based on π-π interactions, which may improve separation from other aromatic impurities.[3]

Detailed Protocol: Flash Column Chromatography

• Column Packing:

  • Select an appropriately sized column for your sample amount (typically a 50:1 to 100:1 ratio of silica gel to crude product by weight).

  • Prepare a slurry of silica gel in the initial, low-polarity eluent (e.g., 98:2 Hexane:Ethyl Acetate).

  • Pour the slurry into the column and allow it to pack under gravity or with gentle pressure, ensuring no air bubbles are trapped.

• Sample Loading:

  • Dissolve the crude product in a minimal amount of the column solvent or a slightly more polar solvent like dichloromethane.

  • Alternatively, for less soluble materials, perform a "dry loading": adsorb the crude product onto a small amount of silica gel, evaporate the solvent, and carefully add the resulting free-flowing powder to the top of the column.

• Elution:

  • Begin elution with the low-polarity mobile phase.

  • Collect fractions and monitor them by TLC.

  • Gradually increase the eluent polarity (e.g., from 98:2 to 90:10 Hexane:Ethyl Acetate) to elute your product. The less polar ketone impurity should elute before the more polar alcohol product.

• Isolation:

  • Combine the pure fractions (as determined by TLC) and remove the solvent under reduced pressure using a rotary evaporator.

Q3: The yield from my recrystallization is very low. What are the common causes and how can I improve it?

A3: A low recovery rate from recrystallization is a frequent issue. The fundamental principle of recrystallization is the difference in solubility of the compound in a hot versus a cold solvent.[4][5]

Common Causes & Solutions:

• Using Too Much Solvent: The most common error is adding too much solvent when dissolving the crude product.[4] This prevents the solution from becoming supersaturated upon cooling, and the product remains in the mother liquor.

  • Solution: Add the solvent in small portions to the crude material while heating to a gentle boil. Stop adding solvent as soon as all the solid has just dissolved.[1] If you've added too much, carefully evaporate some of the solvent to re-saturate the solution.

• Cooling Too Quickly: Rapid cooling, such as placing a hot flask directly into an ice bath, leads to the formation of small, often impure crystals or precipitation instead of a pure crystal lattice.[2]

  • Solution: Allow the hot, saturated solution to cool slowly and undisturbed on the benchtop to room temperature before moving it to an ice bath for final crystallization.

• Improper Solvent Choice: The ideal solvent should dissolve the compound completely when hot but poorly when cold.[4]

  • Solution: Perform small-scale solubility tests with a variety of solvents to find the optimal one before committing your entire batch.

Data Table: Solvent Selection for Recrystallization

Solvent	Polarity	Boiling Point (°C)	Suitability for [1-(2-Chlorophenyl)cyclopentyl]methanol
Hexane	Non-polar	69	Good "anti-solvent" or for use in a solvent pair.
Toluene	Non-polar	111	Potentially a good single solvent due to aromatic character.
Ethyl Acetate	Polar aprotic	77	Good "good solvent" for use in a solvent pair with hexane.
Isopropanol	Polar protic	82	May be too polar, but worth testing.
Water	Very Polar	100	Unsuitable; the compound is hydrophobic.

This table provides starting points for solvent screening.

Frequently Asked Questions (FAQs)

Q1: What is the typical synthetic route for this alcohol, and what are the expected byproducts?

A1: [1-(2-Chlorophenyl)cyclopentyl]methanol is typically synthesized via the reduction of its corresponding ketone, (2-chlorophenyl)(cyclopentyl)methanone. This ketone is a known intermediate in the synthesis of ketamine.[6] The ketone itself is often prepared via a Grignard reaction between o-chlorobenzonitrile and cyclopentylmagnesium halide.[7]

Expected Impurities from Synthesis:

• (2-chlorophenyl)(cyclopentyl)methanone: Unreacted starting material from the reduction step.

• o-Chlorobenzoic acid anhydride & 1,2-di-o-chlorobenzoylcyclopentene: These are known process-related impurities from the synthesis of the ketone precursor.[8]

• Dicyclopentyl: A potential byproduct from the Grignard reaction used to synthesize the ketone (Wurtz coupling).

• Magnesium Salts: Inorganic impurities (e.g., Mg(OH)Cl) from the Grignard workup, which are typically removed by an aqueous acid wash.[9]

Q2: What are the recommended storage conditions for [1-(2-Chlorophenyl)cyclopentyl]methanol to prevent degradation?

A2: While specific long-term stability data is not widely published, best practices for similar aromatic alcohols should be followed. The primary alcohol functional group is susceptible to oxidation.[10]

• Short-Term Storage: Store in a tightly sealed container, protected from light, in a cool, dry place.

• Long-Term Storage: For extended periods, store under an inert atmosphere (e.g., Argon or Nitrogen) at refrigerated temperatures (2-8 °C) to minimize oxidation to the ketone.[10]

• Signs of Degradation: A change in color (e.g., yellowing) or physical state can indicate degradation. Purity should always be re-confirmed by an analytical method like HPLC or TLC before use if the material has been stored for a long time.

Q3: How can I confirm the purity and identity of my final product?

A3: A combination of analytical techniques should be used:

• Chromatography (TLC/HPLC/GC): These methods are excellent for assessing purity by detecting the presence of impurities. A single spot on TLC in multiple eluent systems or a single peak in an HPLC/GC chromatogram is a good indicator of high purity. HPLC is particularly effective for quantitative purity analysis.[11][12]

• Melting Point: A sharp melting point range that is close to the literature value indicates high purity. Impurities will typically depress and broaden the melting point range.

• Spectroscopy (NMR, IR, MS):

  • ¹H and ¹³C NMR: Provides definitive structural confirmation. Key signals to look for would be the methine proton (-CHOH) and the hydroxyl proton (-OH) in the ¹H NMR spectrum.

  • IR Spectroscopy: Will show a characteristic broad O-H stretch for the alcohol group (typically ~3200-3600 cm⁻¹) and the absence of the strong C=O stretch from the ketone starting material (~1680 cm⁻¹).

  • Mass Spectrometry (MS): Confirms the molecular weight of the compound (C₁₂H₁₅ClO, MW: 210.70 g/mol ).[13]

Visual Workflows & Diagrams

Caption: General purification workflow for [1-(2-Chlorophenyl)cyclopentyl]methanol.

Caption: Decision tree for troubleshooting crystallization problems.

References

• Unknown. (n.d.). Grignard Reaction.
• Wiginton, T. (n.d.). Separation and Purification Techniques.
• University of Toronto Scarborough. (n.d.). Recrystallization.
• Unknown. (n.d.). Recrystallization1.
• LibreTexts. (2022, August 17).
• CymitQuimica. (n.d.). CAS 6740-85-8: (2-Chlorophenyl)cyclopentylmethanone.
• BenchChem. (2025). Application Note: High-Performance Liquid Chromatography (HPLC) Method for the Purity Analysis of 2-Chlorophenyl cyclopentyl ket.
• arclightshroom. (2023, June 22). Ketamine synthesis work. Sciencemadness Discussion Board.
• Wikipedia. (n.d.). 1-(2-Chloro-N-methylbenzimidoyl)cyclopentanol.
• Unknown. (n.d.). Recrystallization-1.pdf.
• Organic Chemistry Portal. (n.d.). Grignard Reaction.
• LibreTexts. (2024, March 16). 7: The Grignard Reaction (Experiment). Chemistry LibreTexts.
• Betancourt, J. (n.d.). Predict the products of the following reactions. (d) product of (c) + cyclopentylmagnesium bromide, then acidic hydrolysis. Pearson.
• Richter Gedeon Vegyészeti Gyár Rt. (n.d.). HU185337B - Process for preparing o-chlorophenyl-cyclopentyl-ketone.
• Li, Q., et al. (2018, March 8). [Identification of the Impurities in o-chlorophenyl Cyclopentyl Ketone Samples by High Performance Liquid Chromatography-Hybrid Ion trap/time-of-flight Mass Spectrometry and Preparation of o-chlorophenyl Cyclopentyl Ketone Standard]. PubMed.
• National Center for Biotechnology Information. (n.d.). (2-Chlorophenyl)(cyclopentyl)methanol. PubChem.
• BenchChem. (2025). Stability issues of [4-(4-Chlorophenyl)cyclohexyl]methanol under storage.
• Phenomenex. (n.d.). Investigation of the Impact of Using Different Mobile Phase Ratios of Acetonitrile to Methanol on Reversed Phase Phenyl Selectivity.
• Ashenhurst, J. (2011, October 14). Grignard Reagents For Addition To Aldehydes and Ketones. Master Organic Chemistry.
• precisionFDA. (n.d.). 1-((2-CHLOROPHENYL)(METHYLIMINO)METHYL)CYCLOPENTAN-1-OL.
• Walsh Medical Media. (n.d.). Coupling of Different Chromatography Techniques.
• Wikipedia. (n.d.). Cyclopentyl methyl ether.
• Organic Syntheses. (n.d.). (2S,3S)-(+)-(3-Phenylcyclopropyl)methanol.
• Thermo Scientific Chemicals. (n.d.). 2-Chlorophenyl cyclopentyl ketone, 97% 10 g.

Sources

• 1. rubingroup.org [rubingroup.org]
• 2. Home Page [chem.ualberta.ca]
• 3. phenomenex.com [phenomenex.com]
• 4. people.chem.umass.edu [people.chem.umass.edu]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. 2-Chlorophenyl cyclopentyl ketone, 97% 10 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 7. HU185337B - Process for preparing o-chlorophenyl-cyclopentyl-ketone - Google Patents [patents.google.com]
• 8. [Identification of the impurities in o-chlorophenyl cyclopentyl ketone samples by high performance liquid chromatography-hybrid ion trap/time-of-flight mass spectrometry and preparation of o-chlorophenyl cyclopentyl ketone standard] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Organic Syntheses Procedure [orgsyn.org]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
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• 13. (2-Chlorophenyl)(cyclopentyl)methanol | C12H15ClO | CID 61030137 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Low Yields in the Preparation of [1-(2-Chlorophenyl)cyclopentyl]methanol

Welcome to the Technical Support Center. This guide is designed for research scientists and drug development professionals experiencing bottlenecks in the synthesis of [1-(2-Chlorophenyl)cyclopentyl]methanol (CAS: 1519524-19-6)[1].

The preparation of this highly sterically hindered neopentyl-like alcohol typically relies on the transformation of 1-(2-chlorophenyl)cyclopentanecarbonitrile. However, researchers frequently encounter severe yield drops during the intermediate hydrolysis and reduction phases. This guide deconstructs the causality behind these failures and provides field-proven, self-validating protocols to bypass them.

Visualizing the Workflow & Bottlenecks

The diagram below illustrates the standard synthetic routes and highlights the primary failure point (red) alongside the recommended bypass strategy (blue).

Pathways to[1-(2-Chlorophenyl)cyclopentyl]methanol highlighting the hydrolysis bottleneck.

Frequently Asked Questions (Troubleshooting Guide)

Q1: My hydrolysis of 1-(2-chlorophenyl)cyclopentanecarbonitrile is stalling at <20% yield. Standard NaOH/EtOH reflux isn't working. Why? Causality & Insight: The cyano group is attached to a quaternary carbon (the cyclopentyl ring) and sits adjacent to an ortho-chloro substituted phenyl ring. This creates a severe steric shield around the electrophilic nitrile carbon, physically blocking the nucleophilic attack of hydroxide ions—a phenomenon well-documented in ortho-substituted systems[2]. Furthermore, the ortho-chloro group restricts the rotation of the phenyl ring, locking the molecule in a conformation that repels incoming reagents. Solution: Standard aqueous or ethanolic base reflux (e.g., 80°C) does not provide enough thermal energy to overcome this massive activation barrier. You must switch to high-temperature solvolysis. Using Potassium Hydroxide (KOH) in ethylene glycol at 160°C–180°C provides the necessary thermodynamic push.

Q2: I successfully isolated the carboxylic acid, but my reduction with LiAlH4​ in THF is giving unreacted starting material and poor yields. How can I drive this to completion? Causality & Insight: Lithium aluminum hydride ( LiAlH4​ ) is a powerful but bulky nucleophilic reducing agent. The carboxylate salt formed upon initial deprotonation by LiAlH4​ is highly insoluble in THF. Combined with the extreme steric congestion of the quaternary center, the subsequent hydride transfers required to reach the alcohol state are kinetically stalled. Solution: Switch to Borane-THF ( BH3​⋅THF ). Borane is an electrophilic reducing agent. It coordinates directly to the electron-rich carbonyl oxygen before transferring a hydride, bypassing the steric bulk that hinders nucleophilic hydrides. Furthermore, it does not form an insoluble salt, keeping the reaction homogeneous.

Q3: Is there a way to bypass the problematic nitrile hydrolysis step entirely? Causality & Insight: Yes. Instead of forcing a thermodynamically difficult hydrolysis, you can reduce the nitrile directly to an aldehyde using Diisobutylaluminum hydride (DIBAL-H). The bulky DIBAL-H operates via an iminium intermediate that resists over-reduction due to steric bulk[3]. The resulting aldehyde is easily reduced to the target methanol using Sodium Borohydride ( NaBH4​ ). Solution: Adopt the "DIBAL-H Bypass Strategy" detailed in the protocols below.

Data Presentation: Comparison of Synthetic Strategies

Synthetic Strategy	Reagents	Primary Bottleneck	Expected Yield	Time/Complexity
Standard Hydrolysis + LiAlH4​	NaOH/EtOH, LiAlH4​	Severe steric hindrance at nitrile	< 20%	Low
High-Temp Solvolysis + BH3​	KOH/Ethylene Glycol, BH3​⋅THF	Harsh conditions, poor functional group tolerance	60 - 75%	High
DIBAL-H Bypass (Recommended)	DIBAL-H, NaBH4​	Moisture sensitivity of DIBAL-H	80 - 90%	Medium

Experimental Protocols

Protocol A: The DIBAL-H Bypass Strategy (Recommended)

This self-validating protocol avoids the hydrolysis bottleneck entirely by routing through an aldehyde intermediate.

Step 1: Reduction to Aldehyde

• Preparation: Dissolve 1-(2-chlorophenyl)cyclopentanecarbonitrile (1.0 eq) in anhydrous Toluene (0.2 M) and cool to -78°C under an argon atmosphere.

• Addition: Add DIBAL-H (1.0 M in toluene, 1.2 eq) dropwise over 30 minutes.

• Reaction: Stir at -78°C for 2 hours.

• Self-Validating Quench: Quench at -78°C with saturated aqueous Rochelle's salt (Sodium potassium tartrate). Validation Check: As the mixture warms to room temperature, stir vigorously for 2 hours. The successful chelation of aluminum salts is visually confirmed when the opaque emulsion breaks into two perfectly clear, distinct liquid layers.

• Isolation: Extract with Ethyl Acetate, dry over Na2​SO4​ , and concentrate to yield the crude 1-(2-chlorophenyl)cyclopentanecarbaldehyde.

Step 2: Reduction to Target Methanol

• Preparation: Dissolve the crude aldehyde in Methanol (0.3 M) and cool to 0°C.

• Reduction: Add NaBH4​ (1.5 eq) in small portions to control hydrogen evolution.

• Completion: Stir for 1 hour. Validation Check: Monitor via TLC (Hexanes/EtOAc 8:2); the UV-active aldehyde spot must be completely replaced by a lower-Rf alcohol spot.

• Workup: Quench with saturated NH4​Cl , extract with Dichloromethane (DCM), dry, and concentrate to yield pure [1-(2-Chlorophenyl)cyclopentyl]methanol[1].

Protocol B: High-Temperature Hydrolysis & Borane Reduction

Use this route if the carboxylic acid intermediate is strictly required for parallel analog synthesis.

Step 1: Hydrolysis to Carboxylic Acid

• Setup: Charge a heavy-walled reaction flask with 1-(2-chlorophenyl)cyclopentanecarbonitrile (1.0 eq) and ethylene glycol (0.5 M). Add KOH pellets (5.0 eq).

• Reaction: Heat to 160°C under nitrogen for 48 hours.

• Workup: Cool to room temperature, dilute with water, and wash with diethyl ether to remove any unreacted nitrile.

• Acidification: Slowly acidify the aqueous layer with 6M HCl to pH 2. Validation Check: A thick white precipitate of the carboxylic acid will form immediately upon reaching the acidic threshold. Extract with Ethyl Acetate, dry, and concentrate.

Step 2: Electrophilic Reduction with BH3​⋅THF

• Preparation: Dissolve the crude carboxylic acid (1.0 eq) in anhydrous THF (0.2 M) under nitrogen and cool to 0°C.

• Addition: Add BH3​⋅THF (1 M solution, 2.5 eq) dropwise.

• Reaction: Warm to room temperature and stir for 12 hours.

• Quench: Carefully quench with the slow addition of Methanol until effervescence ceases (destroying unreacted borane), then add 1M NaOH and extract with DCM. Concentrate to yield the target methanol.

References

• Amide Synthesis through Selective Partial Hydrolysis of Nitriles in Alkaline Media, Semantic Scholar,[Link][2]

• Reactions of Nitriles, Chemistry Steps, [Link][3]

Sources

• 1. Page loading... [guidechem.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. Reactions of Nitriles - Chemistry Steps [chemistrysteps.com]

methods for removing impurities from synthesized [1-(2-Chlorophenyl)cyclopentyl]methanol

Technical Support Center: Purification of [1-(2-Chlorophenyl)cyclopentyl]methanol

Welcome to the technical support guide for the purification of [1-(2-Chlorophenyl)cyclopentyl]methanol. This resource is designed for researchers, chemists, and drug development professionals who are synthesizing this tertiary alcohol and require robust methods for isolating a high-purity product. The synthesis of tertiary alcohols, often via the Grignard reaction, is a powerful tool in organic chemistry but frequently yields a crude product containing a mixture of starting materials, byproducts, and reagents.[1][2] This guide provides in-depth, field-proven answers and protocols to address the specific challenges you may encounter.

Part 1: Frequently Asked Questions (FAQs) about Impurities

This section addresses the fundamental questions regarding the nature and origin of impurities encountered during the synthesis of [1-(2-Chlorophenyl)cyclopentyl]methanol.

Q1: What are the most common impurities I should expect after synthesizing [1-(2-Chlorophenyl)cyclopentyl]methanol via a Grignard reaction?

A1: The impurity profile largely depends on the specific Grignard route employed (e.g., reacting (2-chlorophenyl)cyclopentyl ketone with a methyl Grignard reagent). However, a common set of impurities includes:

• Unreacted Starting Materials: Primarily the ketone precursor, (2-chlorophenyl)cyclopentyl ketone.

• Grignard Side-Reaction Products:

  • Hydrolysis Product: The alkane corresponding to your Grignard reagent (e.g., methane from methylmagnesium bromide) formed by reaction with trace water.[3] While volatile, this indicates suboptimal reaction conditions.

  • Wurtz-Type Coupling Products: Dimers formed from the coupling of the Grignard reagent's organic group.

• Dehydration Product: An alkene formed by the elimination of water from the tertiary alcohol product, especially during an acidic workup at elevated temperatures.[4]

• Magnesium Salts: Magnesium alkoxides and halides that need to be thoroughly removed during the aqueous workup.[4]

Q2: How do these impurities form and what is the chemical rationale?

A2: Understanding impurity formation is key to prevention and removal.

• Unreacted Ketone: This is typically due to an incomplete reaction. The cause could be insufficient Grignard reagent, low reactivity, or premature quenching of the reagent by moisture or acidic protons.[3]

• Grignard Side Reactions: Grignard reagents are not only strong nucleophiles but also potent bases. They will react avidly with any protic source, such as water or alcohols, which will consume the reagent and prevent it from reacting with the ketone.[3] This underscores the absolute necessity of using anhydrous solvents and glassware.[4]

• Dehydration: Tertiary alcohols are susceptible to elimination reactions (E1 mechanism) under acidic conditions. The workup step, typically involving an acid to protonate the alkoxide and dissolve magnesium salts, can inadvertently promote the loss of water if the acid is too concentrated or if the mixture is heated.[4]

Q3: Why is achieving high purity for [1-(2-Chlorophenyl)cyclopentyl]methanol so critical?

A3: The purity of any chemical intermediate is paramount in a multi-step synthesis, particularly in drug development. Impurities can:

• Interfere with Downstream Reactions: Unreacted ketones or other reactive byproducts can lead to undesired side reactions in subsequent steps, lowering the yield and purity of the final active pharmaceutical ingredient (API).

• Introduce Toxicological Risks: Certain byproducts may be toxic or have unknown pharmacological effects, complicating safety assessments.

• Complicate Characterization: The presence of impurities makes it difficult to obtain clean analytical data (NMR, MS, HPLC), leading to incorrect structural assignments or purity assessments.

Part 2: Troubleshooting Guide for Purification

This section is structured to help you diagnose and solve common problems encountered during the purification process.

Issue 1: My crude product is a persistent oil and will not crystallize.

Potential Cause	Recommended Solutions & Scientific Rationale
High Impurity Load	Impurities can disrupt the crystal lattice formation, acting as "soluble impurities" that lower the melting point and inhibit crystallization.[5] Solution: Proceed directly to column chromatography, which is excellent for separating components of differing polarities.[6]
Residual Solvent	Trapped solvent (e.g., THF, diethyl ether) from the reaction or workup can prevent solidification. Solution: Ensure the crude product is dried thoroughly under high vacuum, possibly with gentle heating if the compound is thermally stable.
Product is Inherently an Oil or Low-Melting Solid	The target compound itself may not be a high-melting solid at room temperature. Solution: Attempt to induce crystallization by scratching the inside of the flask with a glass rod at the solvent-air interface or by adding a seed crystal.[5] If this fails, column chromatography is the preferred method.[7]

Issue 2: My yield after recrystallization is extremely low.

Potential Cause	Recommended Solutions & Scientific Rationale
Incorrect Solvent Choice	The ideal recrystallization solvent dissolves the compound when hot but has very low solubility when cold.[8][9] If the compound is too soluble in the cold solvent, it will remain in the mother liquor. Solution: Perform systematic solvent screening with small amounts of crude material to find the optimal solvent or solvent pair (e.g., Ethanol/Water, Toluene/Hexane).[10]
Using Too Much Solvent	Using an excessive volume of solvent will keep more of your product dissolved even after cooling, drastically reducing recovery.[5] Solution: Use the minimum amount of boiling solvent required to fully dissolve the crude solid.[11] Add the hot solvent portion-wise until dissolution is just achieved.
Cooling Too Rapidly	Crash-cooling the solution can trap impurities within the crystals and lead to the formation of very small crystals that are difficult to filter. Solution: Allow the hot, saturated solution to cool slowly and undisturbed to room temperature before moving it to an ice bath.[11] This promotes the growth of larger, purer crystals.

Issue 3: My product is still impure after column chromatography.

Potential Cause	Recommended Solutions & Scientific Rationale
Poor Solvent System (Mobile Phase) Selection	If the eluent is too polar, all compounds will elute quickly with little separation. If it's not polar enough, the compounds will not move off the stationary phase.[6] Solution: Optimize the mobile phase using Thin Layer Chromatography (TLC) first.[12] Aim for an Rf value of ~0.25-0.35 for the target compound. A common starting point for a polar alcohol is a mixture of hexane and ethyl acetate.
Column Overloading	Loading too much crude material onto the column results in broad, overlapping bands and poor separation. Solution: A general rule of thumb is to use a mass ratio of silica gel to crude product of at least 30:1 to 50:1 for difficult separations.
Improper Column Packing	Cracks, channels, or air bubbles in the silica gel bed will lead to uneven solvent flow and ruin the separation. Solution: Pack the column carefully using either a wet or slurry method to ensure a uniform, homogenous stationary phase.[7]

Part 3: Visual Workflows & Data

Purification Strategy Decision Tree

This diagram outlines a logical workflow for selecting the appropriate purification method based on the initial state of your crude product.

Caption: Decision tree for selecting a purification method.

Data Tables

Table 1: Common Impurities & Removal Strategies

Impurity	Likely Origin	Recommended Removal Method
(2-chlorophenyl)cyclopentyl ketone	Unreacted starting material	Column Chromatography (less polar than product)
Dehydration byproduct (alkene)	Acidic workup	Column Chromatography (non-polar)
Wurtz-type coupling byproducts	Grignard side reaction	Column Chromatography (very non-polar)
Magnesium Salts	Reaction/Workup	Aqueous wash / Brine wash[1]

Table 2: Comparison of Primary Purification Methods

Method	Pros	Cons	Best For...
Recrystallization	Scalable, cost-effective, can yield very high purity material.[8]	Only works for solids, requires finding a suitable solvent, can have yield losses.[5]	Purifying a crude product that is mostly pure and solid.
Column Chromatography	Highly versatile (purifies solids and oils), excellent separation power for different polarities.[7][13]	Can be slow, requires large volumes of solvent, less scalable, silica can be slightly acidic.[6]	Complex mixtures, oily products, or when recrystallization fails.
Vacuum Distillation	Good for removing non-volatile impurities from thermally stable liquids.[14][15]	Risk of thermal decomposition (dehydration) for tertiary alcohols.[4] Requires specialized equipment.	Not generally recommended for this compound unless proven to be stable under distillation conditions.

Part 4: Detailed Purification Protocols

Protocol 1: Recrystallization of [1-(2-Chlorophenyl)cyclopentyl]methanol

• Principle: This technique relies on the differential solubility of the target compound and impurities in a chosen solvent at different temperatures.[9] The compound should be highly soluble in the hot solvent and poorly soluble in the cold solvent.

• Step-by-Step Methodology:

  • Solvent Selection: In a small test tube, add ~20 mg of crude material. Add a few drops of a test solvent (e.g., hexane, ethyl acetate, toluene, or a mixture). If it dissolves immediately in the cold solvent, the solvent is unsuitable. If it doesn't dissolve, heat the mixture. A good solvent will dissolve the solid when hot. Allow it to cool to see if crystals form.[11]

  • Dissolution: Place the crude solid in an Erlenmeyer flask. Add the minimum amount of the chosen boiling solvent in portions until the solid just dissolves completely.[5]

  • Decolorization (Optional): If the solution is colored, add a small amount of activated charcoal and boil for a few minutes.

  • Hot Filtration (Optional): If charcoal was added or if insoluble impurities are present, quickly filter the hot solution through a pre-warmed funnel with fluted filter paper into a clean, warm flask.[11]

  • Crystallization: Cover the flask and allow the solution to cool slowly and undisturbed to room temperature. Then, place the flask in an ice-water bath to maximize crystal formation.[11]

  • Collection: Collect the crystals by vacuum filtration using a Buchner funnel.[11]

  • Washing: Wash the crystals with a small amount of ice-cold solvent to remove any adhering mother liquor.[5]

  • Drying: Dry the purified crystals in a vacuum oven until a constant weight is achieved.

Protocol 2: Flash Column Chromatography

• Principle: This method separates compounds based on their differential partitioning between a solid stationary phase (e.g., silica gel) and a liquid mobile phase (the eluent).[13] Polar compounds interact more strongly with the polar silica gel and elute later, while non-polar compounds travel through the column more quickly.[6]

• Step-by-Step Methodology:

  • TLC Analysis: First, analyze your crude mixture by TLC to determine an appropriate eluent system (e.g., a hexane/ethyl acetate mixture). The target alcohol should have an Rf of approximately 0.25-0.35 in the chosen system.[12]

  • Column Packing: Select an appropriate size column. Secure it vertically. Partially fill with the initial, least polar eluent. Prepare a slurry of silica gel in the same eluent and pour it into the column, tapping the side gently to ensure even packing. Add a layer of sand on top of the silica bed.

  • Sample Loading: Dissolve the crude product in a minimal amount of a suitable solvent (dichloromethane or the eluent). Carefully apply this solution to the top of the silica gel. Alternatively, for less soluble materials, perform a "dry loading" by adsorbing the crude product onto a small amount of silica gel, evaporating the solvent, and carefully adding the resulting powder to the top of the column.

  • Elution: Carefully add the eluent to the column. Apply gentle pressure (using a pump or inert gas) to begin flowing the mobile phase through the column. Collect the eluting solvent in fractions (e.g., in test tubes).[12]

  • Monitoring: Monitor the fractions by TLC to identify which ones contain your purified product.

  • Isolation: Combine the pure fractions, and remove the solvent using a rotary evaporator to yield the purified [1-(2-Chlorophenyl)cyclopentyl]methanol.

Column Chromatography Workflow Diagram

Caption: Step-by-step workflow for flash column chromatography.

References

• BenchChem. (n.d.). Application Notes: Grignard Reaction for the Synthesis of Tertiary Alcohols. Retrieved from BenchChem website.[1]

• NurdRage. (2018, February 18). Using the Grignard Reaction to Make Tertiary alcohols [Video]. YouTube.[4]

• University of Colorado Boulder, Department of Chemistry. (n.d.). Recrystallization. Retrieved from orgchemboulder.com.[5]

• Homi Bhabha Centre for Science Education. (n.d.). Recrystallization. Retrieved from HBCSE website.[11]

• Boussouf, A. (2026). PW 01: recrystallization. University center of Mila.[10]

• Homework.Study.com. (n.d.). How do typical impurities arise in the Grignard reaction?. Retrieved from Study.com.[3]

• Wikipedia. (n.d.). 1-(2-Chloro-N-methylbenzimidoyl)cyclopentanol. Retrieved from Wikipedia.[16]

• ChemHelp ASAP. (2021, February 9). column chromatography & purification of organic compounds [Video]. YouTube.[6]

• Phenomenex. (2025, December 12). Column Chromatography Guide. Retrieved from Phenomenex.[13]

• Chrom Tech, Inc. (2024, November 20). Mastering Column Chromatography: Techniques and Tips. Retrieved from Chrom Tech website.[7]

• Organic Chemistry Tutor. (n.d.). Synthesis of Alcohols Using the Grignard Reaction. Retrieved from The Organic Chemistry Tutor website.[2]

• Organic Chemistry Portal. (n.d.). Grignard Reaction. Retrieved from organic-chemistry.org.[17]

• Sigma-Aldrich. (n.d.). Separation of Alcohols and Esters in Spirits using Serially Connected GC Columns. Retrieved from Sigma-Aldrich website.

• Organic Chemistry Portal. (n.d.). Cyclopentane synthesis. Retrieved from organic-chemistry.org.[18]

• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. Retrieved from Mettler Toledo website.[8]

• Chemistry LibreTexts. (2022, August 17). Recrystallization. Retrieved from Chemistry LibreTexts.[9]

• Lin, Z. H., et al. (2024). New materials used for the synthesis of 2-chlorophenyl cyclopentyl ketone seized from an illicit ketamine manufacturing unit. Journal of Forensic Sciences, 69(2), 688-697.[19]

• Master Organic Chemistry. (2016, August 12). Natural Product Isolation (2) - Purification Techniques, An Overview. Retrieved from masterorganicchemistry.com.[12]

• The Royal Society of Chemistry. (2010). Expedient Preparation of Active Pharmaceutical Ingredient Ketamine under Sustainable Continuous Flow Conditions. Retrieved from The Royal Society of Chemistry website.[20]

• Google Patents. (n.d.). HU185337B - Process for preparing o-chlorophenyl-cyclopentyl-ketone. Retrieved from Google Patents.[21]

• Organic Syntheses. (n.d.). 2-cyclopentenone. Retrieved from Organic Syntheses website.[14]

• BenchChem. (n.d.). Application Note: High-Performance Liquid Chromatography (HPLC) Method for the Purity Analysis of 2-Chlorophenyl cyclopentyl ket. Retrieved from BenchChem website.[22]

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• precisionFDA. (n.d.). 1-((2-CHLOROPHENYL)(METHYLIMINO)METHYL)CYCLOPENTAN-1-OL. Retrieved from precisionFDA website.[23]

• Sciencemadness.org. (n.d.). The Improvement of the Synthetic Method of o-Chlorophenyl Cyclopentyl Ketone. Retrieved from Sciencemadness.org.[24]

• NCSSM. (2011, December 7). Distillation Methanol [Video]. YouTube.[15]

• A.H. Lundberg Systems Limited. (2012). METHANOL PURIFICATION SYSTEM. TAPPI PEERS Conference.[25]

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assessing the stability of [1-(2-Chlorophenyl)cyclopentyl]methanol under various conditions

Answering the user's request.## Technical Support Center: Stability of [1-(2-Chlorophenyl)cyclopentyl]methanol

Introduction

Welcome to the technical support center for [1-(2-Chlorophenyl)cyclopentyl]methanol. This guide is designed for researchers, scientists, and drug development professionals who are working with this compound and need to understand its stability profile. In pharmaceutical development, a thorough understanding of a molecule's intrinsic stability is paramount. It informs formulation development, packaging decisions, storage conditions, and is a regulatory requirement to ensure the safety and efficacy of the final drug product.[1][2]

This document provides a series of frequently asked questions (FAQs), troubleshooting guides, and detailed experimental protocols to assist you in assessing the stability of [1-(2-Chlorophenyl)cyclopentyl]methanol under various stress conditions. The methodologies described herein are grounded in established principles of forced degradation studies as outlined by the International Council for Harmonisation (ICH) guidelines.[3][4]

Part 1: Frequently Asked Questions (FAQs)

This section addresses common questions regarding the handling, storage, and degradation of [1-(2-Chlorophenyl)cyclopentyl]methanol.

Q1: What are the recommended storage conditions for [1-(2-Chlorophenyl)cyclopentyl]methanol?

A1: Based on the general principles for storing chlorinated aromatic and alcohol-containing compounds, [1-(2-Chlorophenyl)cyclopentyl]methanol should be stored in a tightly sealed, airtight container in a cool, dry, and well-ventilated area. To minimize potential degradation from light and ambient heat, protection from direct light and storage at refrigerated temperatures (2-8 °C) is strongly recommended for long-term stability.[5]

Q2: What are the primary chemical liabilities and potential degradation pathways for this molecule?

A2: The structure of [1-(2-Chlorophenyl)cyclopentyl]methanol presents two primary sites for potential degradation: the secondary alcohol group and the chlorinated phenyl ring.

• Oxidation: The secondary alcohol is the most probable site of degradation. It is susceptible to oxidation to form the corresponding ketone, (2-Chlorophenyl)(cyclopentyl)methanone.[6][7][8][9] This is a common pathway for secondary alcohols and can be initiated by atmospheric oxygen over long periods, or more rapidly in the presence of oxidizing agents.[6][10]

• Dehydration: Under acidic conditions or high temperatures, the alcohol could undergo an elimination reaction (dehydration) to form an alkene, likely 1-(1-(2-chlorophenyl)cyclopent-1-ene).

• Photodegradation: Chlorinated aromatic compounds can be sensitive to UV light.[11][12] Exposure may induce photolytic degradation through free radical mechanisms, potentially leading to dechlorination or the formation of other complex photoproducts.[3][13]

• Thermal Degradation: At elevated temperatures, more significant decomposition can occur. While the aromatic ring is quite stable, the cyclopentyl ring could potentially undergo fragmentation or ring-opening reactions under extreme thermal stress.[14][15]

Q3: How can I visually or physically detect if my sample has degraded?

A3: While visual inspection is the first step, it is not definitive. Initial signs of degradation can include a change in the physical appearance of the material, such as discoloration (e.g., developing a yellow or brown tint), or a change in its physical state (e.g., clumping of a crystalline solid).[5] However, significant chemical degradation (5-10%) can occur with no visible change. Therefore, analytical confirmation is essential. The most reliable method is to use a stability-indicating analytical technique, such as High-Performance Liquid Chromatography (HPLC), to check for the appearance of new peaks or a decrease in the main peak's purity.[4][16]

Q4: What is a forced degradation study, and why is it critical for this compound?

A4: A forced degradation, or stress testing, study is an experiment where the compound is intentionally exposed to conditions more severe than accelerated stability testing (e.g., high heat, extreme pH, oxidizing agents, intense light).[1][3][17] Its purpose is not to determine shelf-life but to achieve several key objectives:

• Identify Degradation Products: It helps to rapidly identify the likely degradation products that could form under normal storage conditions over a longer period.[1][4]

• Elucidate Degradation Pathways: Understanding how the molecule breaks down provides critical insights into its chemical weaknesses.[2][3]

• Develop Stability-Indicating Methods: The generated degradants are used to prove that your analytical method (e.g., HPLC) can separate the intact drug from its impurities and degradation products. This is a regulatory requirement.[1][4]

For [1-(2-Chlorophenyl)cyclopentyl]methanol, this study is essential to understand its susceptibility to oxidation, acid/base-catalyzed reactions, and photolysis, which directly informs its development as a stable pharmaceutical intermediate or active ingredient.

Part 2: Troubleshooting Guides

This section provides solutions to common issues encountered during stability assessment experiments.

Problem Observed	Potential Cause(s)	Recommended Action(s)
No significant degradation (<2%) is observed under a specific stress condition.	The stress condition is too mild (e.g., temperature too low, duration too short, acid/base concentration too weak).	Incrementally increase the severity of the condition. For thermal stress, increase the temperature by 10-20°C. For hydrolytic stress, increase the acid/base concentration (e.g., from 0.1N to 1N) or the temperature. For photolytic stress, increase the exposure time or intensity.[3]
Complete or near-complete degradation (>90%) of the compound.	The stress condition is too harsh, preventing the observation of intermediate degradation products.	Reduce the severity of the condition. Decrease the temperature, shorten the exposure time, or use a lower concentration of the stress agent (e.g., 0.01N HCl instead of 1N HCl). The goal is to achieve a target degradation of 5-20%.[4]
Poor mass balance in the HPLC analysis post-stressing.	1. Degradation products are not UV-active or do not elute from the HPLC column under the current method. 2. The compound has degraded into volatile substances or precipitated out of solution.	1. Use a universal detector like a Charged Aerosol Detector (CAD) or Mass Spectrometer (MS) to look for non-UV active species. Adjust the mobile phase or gradient to ensure all components are eluted. 2. For thermal studies, check for sublimation. For solution studies, check for any precipitate. Analyze the headspace for volatile compounds using GC-MS if necessary.
The peak shape for the parent compound or degradants is poor (e.g., tailing, fronting).	1. The analytical column is overloaded. 2. Secondary interactions are occurring between the analyte and the stationary phase. 3. The pH of the mobile phase is inappropriate.	1. Reduce the concentration of the injected sample. 2. Adjust the mobile phase; for example, modify the pH or the ionic strength with a buffer. 3. Ensure the mobile phase pH is at least 2 units away from the pKa of the analytes.

Part 3: Experimental Protocols

These protocols provide a framework for conducting a forced degradation study. All experiments should be run alongside a control sample (compound in solvent, not stressed) for comparison.

Protocol 3.1: Stability-Indicating RP-HPLC Method

This method serves as a starting point and should be validated for its ability to separate [1-(2-Chlorophenyl)cyclopentyl]methanol from its degradation products.

Parameter	Condition
HPLC System	Gradient-capable HPLC with a UV/PDA detector
Column	C18 reverse-phase, 4.6 x 150 mm, 5 µm particle size
Mobile Phase A	0.1% Phosphoric Acid in Water
Mobile Phase B	Acetonitrile
Gradient	0-5 min: 30% B; 5-25 min: 30% to 90% B; 25-30 min: 90% B; 30.1-35 min: 30% B
Flow Rate	1.0 mL/min
Column Temp.	30 °C
Detection	220 nm (or as determined by UV scan)
Injection Vol.	10 µL
Sample Prep.	Prepare a stock solution of ~1 mg/mL in Acetonitrile. Dilute with 50:50 Acetonitrile:Water to ~0.1 mg/mL for analysis.

Rationale: A C18 column is a versatile choice for separating compounds of moderate polarity like this one.[18] A gradient elution is used to ensure that both polar and non-polar degradants are effectively separated and eluted.[18] Phosphoric acid is used to control the pH and improve peak shape.

Protocol 3.2: Forced Degradation Stress Conditions

For each condition, prepare a sample solution at approximately 1 mg/mL in a suitable solvent (e.g., 50:50 Acetonitrile:Water). The goal is to achieve 5-20% degradation.[4] Analyze samples at appropriate time points (e.g., 2, 6, 12, 24, 48 hours).

• Acid Hydrolysis:

  • Procedure: To 1 mL of the sample solution, add 1 mL of 0.1 N HCl.

  • Condition: Incubate at 60 °C.

  • Rationale: This tests for susceptibility to acid-catalyzed reactions, primarily dehydration of the alcohol.[3][5]

• Base Hydrolysis:

  • Procedure: To 1 mL of the sample solution, add 1 mL of 0.1 N NaOH.

  • Condition: Incubate at 60 °C.

  • Rationale: This assesses stability in alkaline conditions. While the primary alcohol is expected to be stable, this condition is crucial for identifying any base-labile functional groups that might be present as impurities from the synthesis.[3]

• Oxidative Degradation:

  • Procedure: To 1 mL of the sample solution, add 1 mL of 3% Hydrogen Peroxide (H₂O₂).

  • Condition: Keep at room temperature, protected from light.

  • Rationale: H₂O₂ is used to simulate oxidative stress. The primary target for oxidation is the secondary alcohol group, which is expected to convert to a ketone.[3][7]

• Thermal Degradation:

  • Procedure: Store the compound as a solid powder and in solution.

  • Condition: Incubate at 80 °C in a calibrated oven.

  • Rationale: This evaluates the intrinsic thermal stability of the molecule in both solid and solution states. Degradation rates and pathways can differ significantly between states.[19][20]

• Photolytic Degradation:

  • Procedure: Expose the solid compound and the sample solution to light.

  • Condition: Place samples in a photostability chamber providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter (ICH Q1B guidelines).[3]

  • Rationale: This is critical for assessing light-induced degradation, a known pathway for chlorinated aromatic compounds.[3][11][13]

Part 4: Data Interpretation & Visualization

Forced Degradation Workflow

The following diagram illustrates the overall workflow for a comprehensive forced degradation study.

Caption: Fig 1. Experimental workflow for forced degradation.

Potential Degradation Pathways

This diagram visualizes the most probable degradation products of [1-(2-Chlorophenyl)cyclopentyl]methanol based on its chemical structure.

Caption: Fig 2. Potential degradation pathways.

References

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• Ciriminna, R., et al. (2017). Mechanically induced oxidation of alcohols to aldehydes and ketones in ambient air. Beilstein Journal of Organic Chemistry. Available at: [Link]

• Chávez, F. P., et al. (2018). Why are chlorinated pollutants so difficult to degrade aerobically? Redox stress limits 1,3-dichloprop-1-ene metabolism by Pseudomonas pavonaceae. Scientific Reports. Available at: [Link]

• Science.gov. (n.d.). chlorinated aromatic compounds: Topics by Science.gov. Available at: [Link]

• Seton Hall University. (2022). Oxidation of Secondary Aromatic Alcohols. DigitalCommons@SHU. Available at: [Link]

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• Eawag. (n.d.). Chlorobenzene Degradation Pathway. Eawag-BBD. Available at: [Link]

• Research Journal of Pharmacy and Technology. (n.d.). Stability Indicating Forced Degradation Studies. Available at: [Link]

• Sharma, G., et al. (2011). Development of forced degradation and stability indicating studies of drugs—A review. Journal of Applied Pharmaceutical Science. Available at: [Link]

• Venkatesh, D. N., & Kumar, S. D. S. (2022). Forced Degradation – A Review. Biomedical Journal of Scientific & Technical Research. Available at: [Link]

• Onyx Scientific. (n.d.). A practical guide to forced degradation and stability studies for drug substances. Available at: [Link]

• de Souza, M. V. N., et al. (2020). Chemometrics Approaches in Forced Degradation Studies of Pharmaceutical Drugs. Journal of Analytical Methods in Chemistry. Available at: [Link]

• ACG Publications. (2012). Synthesis of benzyl chlorides and cycloveratrylene macrocycles using benzylic alcohols under homogeneous catalysis by HCl/dioxan. Available at: [Link]

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• Organic Chemistry Portal. (2008). A Highly Chemoselective and Rapid Chlorination of Benzyl Alcohols under Neutral Conditions. Available at: [Link]

• Corpet, M., & Gagosz, F. (2019). Synthesis of Csp3 Chlorinated Compounds from Cyclopropanes, Olefins, and C–H Bonds via Photolysis of Willgerodt-Type Reagents. Organic Letters. Available at: [Link]

• Google Patents. (n.d.). US5728897A - Process for the preparation of benzyl alcohol.

• ResearchGate. (n.d.). Cyclopentanone and cyclopentanone derivatives as degradation products of polyamide 6,6. Available at: [Link]

• ResearchGate. (n.d.). Study of photochemical oxidation of standard chlorinated paraffins and identification of degradation products. Available at: [Link]

• Agilent. (2016). CHEMICAL PURITY ANALYSIS - Technology Advantage: Agilent Intuvo 9000 GC with FID. Available at: [Link]

• ResearchGate. (2026). Development of analytical method for simultaneous detection of 1-[(2- chlorophenyl) methyllimino methyl] cyclopentanol hydroclorid (CCM) and 2- Hydroxy-2- (o-chloro phenyl) cyclohexanon (HCH), two precursors of ketamine, in wastewater by LC-MS/MS. Available at: [Link]

• PubMed. (2018). [Identification of the Impurities in o-chlorophenyl Cyclopentyl Ketone Samples by High Performance Liquid Chromatography-Hybrid Ion trap/time-of-flight Mass Spectrometry and Preparation of o-chlorophenyl Cyclopentyl Ketone Standard]. Available at: [Link]

• NIH. (n.d.). Thermal Decomposition of 2-Cyclopentenone. PMC. Available at: [Link]

• MDPI. (2018). Thermal Degradation Kinetics and Viscoelastic Behavior of Poly(Methyl Methacrylate)/Organomodified Montmorillonite Nanocomposites Prepared via In Situ Bulk Radical Polymerization. Available at: [Link]

• NIH. (n.d.). Thermochemistry and Kinetics of the Thermal Degradation of 2-Methoxyethanol as Possible Biofuel Additives. PMC. Available at: [Link]

• PubChem. (n.d.). (2-Chlorophenyl)(cyclopentyl)methanol. Available at: [Link]

• Springer. (2020). The effect of solvents on the thermal degradation products of two Amadori derivatives. Available at: [Link]

• Yeast Metabolome Database. (n.d.). Cyclopentyl methanol (YMDB01361). Available at: [Link]

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Technical Support Center: Scale-Up Synthesis of [1-(2-Chlorophenyl)cyclopentyl]methanol

This guide provides in-depth technical support for researchers, scientists, and drug development professionals engaged in the scale-up synthesis of [1-(2-Chlorophenyl)cyclopentyl]methanol. This crucial intermediate, often implicated in the synthesis of various pharmaceutical compounds, presents unique challenges when transitioning from laboratory to pilot or production scale.[1][2][3] This document is structured to address common issues through a troubleshooting guide and a comprehensive FAQ section, ensuring both scientific integrity and practical, field-proven insights.

Troubleshooting Guide: Navigating Scale-Up Complexities

The large-scale synthesis of [1-(2-Chlorophenyl)cyclopentyl]methanol, typically achieved via a Grignard reaction between a cyclopentylmagnesium halide and 2-chlorobenzaldehyde or a related derivative, is fraught with potential difficulties.[4] This section addresses specific problems in a question-and-answer format, offering causal explanations and actionable solutions.

Issue 1: Grignard Reaction Fails to Initiate or Proceeds Sluggishly at Scale.

Question: My Grignard reaction, which worked perfectly at the 10g scale, is failing to initiate now that I'm attempting a 1kg scale synthesis. What are the likely causes and how can I rectify this?

Answer: This is a classic and often vexing scale-up challenge. The initiation of a Grignard reaction is a heterogeneous process, highly dependent on the surface area and activation of the magnesium metal.[5] Several factors can contribute to initiation failure at larger scales:

• Insufficient Magnesium Activation: The passivating layer of magnesium oxide on the turnings can be more pronounced in larger quantities of magnesium that may have been stored for longer or exposed to air.

  • Solution: Ensure rigorous activation of the magnesium turnings. Flame-drying the glassware under vacuum and cooling under an inert atmosphere (Nitrogen or Argon) is paramount.[6] For larger scale reactions, mechanical stirring may not be sufficient to break up the oxide layer. Consider adding a small crystal of iodine or a few drops of 1,2-dibromoethane to the reaction flask to chemically activate the magnesium surface.[6][7] The disappearance of the iodine color is a good indicator of activation.

• Localized Concentration Gradients: In a large reactor, inefficient stirring can lead to localized areas where the concentration of the cyclopentyl halide is too low to initiate the reaction.

  • Solution: Optimize the stirring rate and impeller design to ensure good mixing and suspension of the magnesium turnings.[5][8] The goal is to maximize the contact between the halide and the magnesium surface.

• Solvent Purity: The presence of trace amounts of water or protic impurities in the solvent (typically THF or diethyl ether) will quench the Grignard reagent as it forms.[9] While small-scale reactions might tolerate minute impurities, these become significant at larger volumes.

  • Solution: Use anhydrous solvents with a very low water content.[10] Consider passing the solvent through a column of activated alumina or molecular sieves immediately before use.

• Heat Dissipation: Grignard reactions are highly exothermic.[5][8][11] On a small scale, the heat generated can actually help initiate the reaction. On a larger scale, if the initial addition of the halide is too slow and the reactor is efficiently cooled, the temperature may not reach the activation energy required for initiation.

  • Solution: A small portion of the halide can be added initially without cooling to facilitate initiation. Once the reaction has started (indicated by a temperature rise and/or bubbling), the remaining halide should be added at a controlled rate to maintain a safe reaction temperature.[8]

Issue 2: Formation of Significant Byproducts, Leading to Low Yield and Difficult Purification.

Answer: Byproduct formation is a common issue in Grignard reactions, especially at scale where temperature control and mixing can be less precise. The primary byproducts in this synthesis are typically:

• Wurtz Coupling Product (Dicyclopentyl): This arises from the reaction of the Grignard reagent with unreacted cyclopentyl halide.

  • Causality: This is often caused by high localized concentrations of the halide, which can occur with poor mixing or too rapid addition.

  • Solution: Slow, controlled addition of the cyclopentyl halide to the magnesium suspension is crucial.[6] Ensure efficient stirring to quickly disperse the halide as it is added.

• Unreacted Starting Materials: Incomplete conversion is a common problem.

  • Causality: This can be due to poor Grignard reagent formation, insufficient reaction time, or quenching of the Grignard reagent by impurities.

  • Solution: Titrate the Grignard reagent before adding the 2-chlorobenzaldehyde to determine its exact concentration and ensure the correct stoichiometry.[6] Allow for sufficient reaction time, monitoring the reaction by TLC or HPLC until the starting material is consumed.

• Products of Enolization: If the electrophile (in this case, a derivative of 2-chlorobenzaldehyde) has acidic protons alpha to the carbonyl group, the Grignard reagent can act as a base, leading to enolization and subsequent side reactions. While 2-chlorobenzaldehyde itself does not have alpha-protons, related starting materials might.

  • Solution: Maintain a low reaction temperature during the addition of the Grignard reagent to the electrophile to favor nucleophilic addition over deprotonation.

Frequently Asked Questions (FAQs)

Q1: What is the optimal solvent for the scale-up synthesis of [1-(2-Chlorophenyl)cyclopentyl]methanol?

A1: Tetrahydrofuran (THF) is generally the preferred solvent for the formation of cyclopentylmagnesium bromide.[6] It is a better solvating agent for the Grignard reagent than diethyl ether, which can lead to higher yields and faster reaction rates.[6] For the subsequent reaction with the 2-chlorophenyl electrophile, THF is also a suitable solvent. However, for large-scale industrial processes, other solvents like cyclopentyl methyl ether (CPME) might be considered due to their higher boiling points, lower peroxide formation tendency, and easier separation from water during workup.[12]

Solvent	Boiling Point (°C)	Key Advantages	Key Disadvantages
Diethyl Ether	34.6	Easy to remove	Highly flammable, lower solvating power
THF	66	Good solvating power, higher yields[6]	Can form peroxides, hygroscopic
CPME	106	Higher boiling point, less prone to peroxide formation, hydrophobic[12]	Higher cost, less common

Q2: How can I accurately determine the concentration of my Grignard reagent at scale?

A2: It is critical to determine the exact concentration of your Grignard reagent before adding it to the electrophile, as yields of Grignard formation can be variable. A simple and effective method is titration. A common method involves adding a known excess of iodine to an aliquot of the Grignard solution and then back-titrating the unreacted iodine with a standardized solution of sodium thiosulfate.

Q3: What are the key safety considerations when scaling up this synthesis?

A3: The scale-up of Grignard reactions presents significant safety hazards that must be carefully managed.[8]

• Exothermic Reaction: The reaction is highly exothermic, and a loss of cooling could lead to a runaway reaction.[5][8] The reactor's cooling capacity must be sufficient to handle the heat generated.[8]

• Flammable Solvents: Diethyl ether and THF are highly flammable.[9] All equipment must be properly grounded to prevent static discharge.[10]

• Reactive Reagents: Grignard reagents are highly reactive with water, protic solvents, and atmospheric oxygen and carbon dioxide.[9] The reaction must be carried out under a dry, inert atmosphere.

Q4: What are the recommended purification methods for [1-(2-Chlorophenyl)cyclopentyl]methanol at scale?

A4: The purification strategy will depend on the purity of the crude product and the scale of the operation.

• Crystallization: If the product is a solid and the impurities have different solubility profiles, crystallization can be an effective and scalable purification method.

• Distillation: If the product is a liquid and has a significantly different boiling point from the impurities, vacuum distillation can be employed. However, the thermal stability of the product should be evaluated first to avoid decomposition.[13]

• Chromatography: While flash column chromatography is a standard purification technique in the lab, it is often not practical or economical at a large scale.[14] Preparative HPLC can be used for high-purity requirements, but it is generally expensive.[15]

Experimental Workflow & Diagrams

Workflow for Grignard Reaction Scale-Up

Caption: Troubleshooting decision tree for scale-up synthesis.

References

• Development of analytical method for simultaneous detection of 1-[(2- chlorophenyl) methyllimino methyl] cyclopentanol hydroclorid (CCM) and 2- Hydroxy-2- (o-chloro phenyl) cyclohexanon (HCH), two precursors of ketamine, in wastewater by LC-MS/MS - ResearchGate. Available from: [Link]

• Analytical Methods. Available from: [Link]

• Development of analytical method for simultaneous detection of 1-[(2- chlorophenyl) methyllimino methyl] cyclopentanol hydroclorid (CCM) and 2- Hydroxy-2- (o-chloro phenyl) cyclohexanon (HCH), two precursors of ketamine, in wastewater by LC-MS/MS - Vietnam Journal of Food Control (VJFC). Available from: [Link]

• Investigation of a Grignard Reaction at Small Scale. Available from: [Link]

• Grignard Formation - Troubleshooting and Perfecting : r/Chempros - Reddit. Available from: [Link]

• 1-(2-Chloro-N-methylbenzimidoyl)cyclopentanol - Wikipedia. Available from: [Link]

• Grignard-reagent formation in Multi-product facilities ‒ not an easy task! - Schnyderchemsafety. Available from: [Link]

• 1,1,3,3-TETRAMETHYLBUTYL ISONITRILE - Organic Syntheses Procedure. Available from: [Link]

• One‐Step Synthesis and Schlenk‐Type Equilibrium of Cyclopentadienylmagnesium Bromides - PMC. Available from: [Link]

• Standardization and Control of Grignard Reactions in a Universal Chemical Synthesis Machine using online NMR - PMC. Available from: [Link]

• Selectivity of Grignard reagent formation – from semi-batch to continuous lab and pilot scale - ChemRxiv. Available from: [Link]

• HU185337B - Process for preparing o-chlorophenyl-cyclopentyl-ketone - Google Patents.

• New materials used for the synthesis of 2-chlorophenyl cyclopentyl ketone seized from an illicit ketamine manufacturing unit - PubMed. Available from: [Link]

• Byproducts in the Synthesis of Di-2-pyrazinylmethane. Available from: [Link]

• cyclopentylmethanol -- Critically Evaluated Thermophysical Property Data from NIST/TRC Web Thermo Tables (WTT). Available from: [Link]

• Numerical evaluation of methanol synthesis in catalytic wall-coated microreactors: scale-up and performance analysis of planar and monolithic designs - Frontiers. Available from: [Link]

• 1-((2-CHLOROPHENYL)(METHYLIMINO)METHYL)CYCLOPENTAN-1-OL - precisionFDA. Available from: [Link]

• Methanol Synthesis – Industrial Challenges within a Changing Raw Material Landscape - Fraunhofer-Publica. Available from: [Link]

• Economic Optimization of the Synthesis Section of a Small-Scale Biogas-to-Methanol Plant. Available from: [Link]

• Synthesis of 1-(3-chlorophenethyl)-3-cyclopentylpyrimidine-2,4,6-(1H,3H,5H)-trione (CP8) - Protocols.io. Available from: [Link]

• New materials used for the synthesis of 2‐chlorophenyl cyclopentyl ketone seized from an illicit ketamine manufacturing unit - Scite.ai. Available from: [Link]

• (PDF) Methanol Synthesis – Industrial Challenges within a Changing Raw Material Landscape - ResearchGate. Available from: [Link]

• By-products of methanol synthesis | Download Scientific Diagram - ResearchGate. Available from: [Link]

• Purification and repossession of methanol in a polymer synthesis process by fractional distilling - LUTPub. Available from: [Link]

• Cyclopentyl methyl ether (CPME) | Specialty solvents | Zeon Corporation. Available from: [Link]

• Understanding thermal and organic solvent stability of thermoalkalophilic lipases: insights from computational predictions and experiments - PubMed. Available from: [Link]

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• 15. benchchem.com [benchchem.com]

Technical Support Center: Purification of [1-(2-Chlorophenyl)cyclopentyl]methanol

Welcome to the Technical Support Center. This guide is designed for researchers and drug development professionals seeking robust, scalable, and alternative purification strategies for [1-(2-Chlorophenyl)cyclopentyl]methanol (CAS: 1519524-19-6)[1]. Due to its unique steric bulk and lipophilicity, standard purification methods often require optimization.

Part 1: Troubleshooting & FAQs

Q1: My crude[1-(2-Chlorophenyl)cyclopentyl]methanol contains significant unreacted ketone/aldehyde starting material. How can I separate them without using column chromatography? A: Because both the starting material and the target alcohol are highly lipophilic, standard liquid-liquid extraction is insufficient. An alternative strategy is the use of Girard's Reagent T . Girard's Reagent T reacts specifically with the unreacted carbonyl compounds to form water-soluble hydrazones. Mechanism: The nucleophilic addition of the hydrazine moiety of Girard's Reagent T to the carbonyl group forms a hydrazone containing a quaternary ammonium salt. This dramatically shifts the solubility of the impurity to the aqueous phase, allowing the highly lipophilic [1-(2-Chlorophenyl)cyclopentyl]methanol to remain in the organic phase (e.g., diethyl ether or dichloromethane).

Q2: I am attempting recrystallization, but the compound oils out instead of forming crystals. What is the cause and solution? A: "Oiling out" (liquid-liquid phase separation) occurs when the melting point of the solute is lower than the temperature at which it saturates the solvent.[1-(2-Chlorophenyl)cyclopentyl]methanol has a relatively low melting point due to the steric disruption of the crystal lattice by the bulky 2-chlorophenyl and cyclopentyl groups. Solution: Switch to a solvent system with a steeper solubility curve, such as a binary mixture of Heptane and Toluene . Seed the solution at a temperature just above the cloud point, and cool the mixture at a strictly controlled rate (e.g., 0.1 °C/min) to promote nucleation over phase separation.

Q3: Can I use vacuum distillation for large-scale purification? A: Yes, but with caution. The benzylic-like, sterically hindered tertiary/secondary environment makes the alcohol susceptible to dehydration at elevated temperatures, yielding an alkene impurity. Short-path vacuum distillation (Kugelrohr) under high vacuum (< 0.1 Torr) is mandatory to keep the bath temperature below the dehydration threshold (typically < 140 °C).

Part 2: Experimental Protocols

Protocol A: Carbonyl Scavenging via Girard's Reagent T

This protocol is a self-validating system: the disappearance of the carbonyl stretch (~1700 cm⁻¹) in the IR spectrum of the organic layer confirms successful scavenging.

• Dissolution: Dissolve 10.0 g of crude [1-(2-Chlorophenyl)cyclopentyl]methanol in 100 mL of dichloromethane (DCM).

• Reagent Addition: Add 1.5 equivalents (relative to the estimated carbonyl impurity) of Girard's Reagent T and 10 mL of glacial acetic acid (catalyst).

• Reflux: Heat the mixture to reflux for 2 hours under an inert nitrogen atmosphere.

• Phase Separation: Cool to room temperature. Add 100 mL of distilled water. Transfer to a separatory funnel and shake vigorously.

• Extraction: Collect the organic (DCM) layer. Extract the aqueous layer with an additional 50 mL of DCM.

• Washing: Wash the combined organic layers with saturated aqueous NaHCO₃ (3 x 50 mL) to neutralize the acetic acid, followed by brine (50 mL).

• Drying & Concentration: Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the purified alcohol.

Part 3: Quantitative Data & Visualization

Table 1: Comparison of Purification Strategies

Purification Strategy	Yield Recovery (%)	Purity (HPLC-UV)	Scalability	Primary Limitation
Silica Gel Chromatography	85 - 90%	> 99%	Low	High solvent consumption
Girard's Reagent Wash	92 - 95%	96 - 98%	High	Only removes carbonyl impurities
Short-Path Distillation	70 - 80%	> 98%	Medium	Risk of thermal dehydration
Binary Recrystallization	60 - 75%	> 99.5%	High	Prone to oiling out

Workflow Diagram: Purification Decision Tree

Caption: Decision tree for selecting the optimal alternative purification strategy based on impurity profile.

References

Sources

• 1. Page loading... [guidechem.com]

Technical Support Center: Troubleshooting[1-(2-Chlorophenyl)cyclopentyl]methanol Synthesis

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help you navigate the mechanistic pitfalls of synthesizing [1-(2-Chlorophenyl)cyclopentyl]methanol. This molecule is a highly sterically hindered intermediate, and its three-step synthesis—cyclopentylation, nitrile hydrolysis, and carboxylic acid reduction—is prone to specific side reactions.

Rather than just providing a recipe, this guide focuses on causality . By understanding why byproducts form at a molecular level, you can implement self-validating protocols to ensure high yield, purity, and reproducibility.

Process Visualization: Synthesis & Byproduct Pathways

Workflow of [1-(2-Chlorophenyl)cyclopentyl]methanol synthesis and byproduct formation pathways.

Troubleshooting FAQs: Causality & Correction

Module 1: Cyclopentylation (Nitrile Formation)

Q: Why am I isolating high levels of uncyclized mono-alkylated intermediates instead of the target cyclopentyl ring? A: The reaction of 2-chlorophenylacetonitrile with 1,4-dibromobutane requires a double SN2 displacement. The first alkylation is intermolecular, while the second is intramolecular.

• Causality: Intermolecular dimerization or stalling at the mono-alkylated stage occurs if the local concentration of the intermediate is too high, or if the base cannot efficiently deprotonate the sterically hindered secondary carbon to force ring closure.

• Solution: Implement Phase Transfer Catalysis (PTC). Using 50% aqueous NaOH with tetrabutylammonium bromide (TBAB) creates a micro-environment that favors intramolecular cyclization. Alternatively, maintain strict high-dilution conditions if using NaH in anhydrous DMF.

Module 2: Nitrile Hydrolysis

Q: My reaction stalls, yielding a product with an m/z of ~223 instead of the expected carboxylic acid. What is the "Amide Trap"? A: You have stalled at the primary amide intermediate (1-(2-chlorophenyl)cyclopentanecarboxamide).

• Causality: The nitrile carbon is severely sterically shielded by the bulky ortho-chlorophenyl group and the newly formed cyclopentyl ring. Standard aqueous hydrolysis conditions (e.g., refluxing NaOH in water/ethanol at 100°C) fail to provide the thermal activation energy required to break the stable amide intermediate down into the carboxylic acid.

• Solution: Switch to high-temperature hydrolysis. Refluxing KOH in ethylene glycol (~190°C) for 12-16 hours provides the necessary thermodynamic push to overcome this steric barrier.

Module 3: Carboxylic Acid Reduction

Q: Why is my LiAlH4 reduction yielding (1-phenylcyclopentyl)methanol (loss of the ortho-chloro group)? A: You are observing reductive dehalogenation. While1 is a powerful reagent capable of reducing carboxylic acids to alcohols[1], its lack of chemoselectivity limits its use in multifunctional compounds[2].

• Causality: The ortho-substitution creates significant steric strain around the C-Cl bond. Under forcing conditions (e.g., refluxing THF or prolonged exposure), LiAlH4 facilitates single-electron transfer (SET) or direct hydride insertion, cleaving the activated aryl chloride bond[3].

• Solution: If you must use LiAlH4, strictly control the temperature (0°C to 20°C) and utilize the1 to safely quench excess hydride without generating emulsions that trap your product[1]. However, the preferred method is switching to a chemoselective Borane (BH3) reduction (see protocol below).

Quantitative Data: Byproduct Identification Matrix

Use this matrix to cross-reference GC-MS data with your reaction stages to quickly identify and mitigate off-target pathways.

Byproduct Name	Origin Stage	Molecular Weight (m/z)	GC-MS Relative Ret. Time	Primary Mitigation Strategy
5-Bromo-2-(2-chlorophenyl)pentanenitrile	Cyclopentylation	~272.6	+2.5 min	Increase solvent dilution; utilize PTC (TBAB).
1-(2-Chlorophenyl)cyclopentanecarboxamide	Hydrolysis	~223.7	+1.8 min	Elevate reaction temperature (Ethylene Glycol, 190°C).
(1-Phenylcyclopentyl)methanol	Reduction	~176.2	-1.2 min	Switch to BH3·THF or strictly control LiAlH4 temp.

Self-Validating Protocol: Chemoselective Borane Reduction

Why this works: Borane (BH3) is an electrophilic reducing agent. It coordinates directly with the electron-rich carbonyl oxygen of the carboxylic acid, facilitating hydride transfer without engaging the aryl chloride bond, completely preventing dehalogenation[1].

Step 1: Setup and Activation

• Action: Dissolve 1-(2-chlorophenyl)cyclopentanecarboxylic acid in anhydrous THF under an inert N2 atmosphere. Cool the vessel to 0°C.

• Validation Check: Ensure solvent moisture is <50 ppm via Karl Fischer titration. Excess water will violently quench the borane reagent and form insoluble boric acid complexes that stall the reduction.

Step 2: Reagent Addition

• Action: Dropwise add 1.5 equivalents of BH3·THF complex (1.0 M in THF).

• Causality: The first 0.5 equivalents react with the acidic proton to form a triacyloxyborane intermediate, releasing H2 gas. The remaining equivalents perform the actual reduction to the alcohol.

• Validation Check: Observe controlled effervescence (H2 evolution). If no gas evolves upon initial addition, the starting material may be wet, or the BH3·THF titer has degraded.

Step 3: Thermal Cycling & Monitoring

• Action: Allow the reaction to warm naturally to room temperature and stir for 4-6 hours.

• Validation Check: Perform TLC (Hexanes:EtOAc 7:3). The starting material (acid, Rf ~0.2 with heavy tailing) must completely disappear, replaced by the alcohol product (Rf ~0.5, sharp spot).

Step 4: Quench and Isolation

• Action: Cool the reaction back to 0°C. Meticulously quench with methanol until effervescence ceases, followed by the addition of 1M HCl.

• Causality: Methanol is required to break down the highly stable borate esters formed during the reaction, releasing the free alcohol into the organic phase.

• Validation Check: Extract with EtOAc, wash with brine, and dry over Na2SO4. Post-isolation GC-MS must confirm a single dominant peak at m/z 210.7 (target molecule) with zero trace of m/z 176.2 (dehalogenated byproduct).

References

• Non-innocent Radical Ion Intermediates in Photoredox Catalysis: Parallel Reduction Modes Enable Coupling of Diverse Aryl Chlorides. Journal of the American Chemical Society (acs.org). Available at:[Link]

• Chem 115 - Reduction Reactions (Andrew G Myers Research Group). Harvard University (harvard.edu). Available at:[Link]

• Synthesis of dichloroindium hydride and exploration of its reactivity with organic functional groups. Arkivoc (arkat-usa.org). Available at:[Link]

Sources

• 1. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 2. arkat-usa.org [arkat-usa.org]
• 3. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

comparing reactivity of [1-(2-Chlorophenyl)cyclopentyl]methanol with its isomers

Comparative Reactivity Guide: [1-(Chlorophenyl)cyclopentyl]methanol Isomers

Target Audience: Researchers, scientists, and drug development professionals.

Mechanistic Causality: Sterics vs. Electronics in Isomeric Reactivity

The compound [1-(2-Chlorophenyl)cyclopentyl]methanol [1] and its meta and para isomers [2] are critical building blocks in the synthesis of neuroactive therapeutics and complex polycyclic systems. While they share the exact same molecular weight, the positional isomerism of the chlorine atom fundamentally alters their chemical behavior.

The reactivity of the neopentyl-like primary alcohol in these structures is governed by two competing forces:

• Steric Shielding: The ortho-chloro group creates a massive steric bulk directly adjacent to the cyclopentyl ring and the hydroxymethyl moiety. This restricts the rotational degrees of freedom and physically blocks nucleophilic or oxidative attack.

• Inductive Electron Withdrawal (-I Effect): Chlorine is highly electronegative. In the ortho position, the proximity of the chlorine atom exerts a strong inductive pull through the sigma framework, destabilizing any transient positive charge formed at the adjacent quaternary carbon. The para isomer, conversely, exerts a much weaker inductive effect due to spatial distance.

Diagram 1: Influence of chlorine position on steric hindrance and subsequent reactivity.

Comparative Benchmarking: Oxidation & Rearrangement

Oxidation to Carboxylic Acid Converting the primary alcohol to a carboxylic acid requires the formation of a chromate ester intermediate[3]. The para isomer undergoes this transformation rapidly. However, the ortho isomer's bulky chlorine atom clashes with the incoming oxidant, drastically reducing the reaction rate. Mild oxidants (e.g., Swern, TEMPO) often fail or stall at the aldehyde stage for the ortho isomer, necessitating harsher conditions like Jones reagent to force the reaction to completion.

Wagner-Meerwein Ring Expansion Under strong acidic conditions, the protonated alcohol acts as a leaving group, triggering a Wagner-Meerwein shift where the cyclopentyl ring expands to a cyclohexyl system [4]. This reaction proceeds via a highly sensitive carbocation-like transition state. The ortho-chloro group destabilizes this transition state via its strong -I effect and physically hinders the optimal orbital overlap required for the 1,2-alkyl migration. Consequently, the para isomer rearranges smoothly, while the ortho isomer requires elevated temperatures and prolonged reaction times, often leading to competitive elimination byproducts instead of clean ring expansion.

Diagram 2: Wagner-Meerwein ring expansion pathway and transition state bottlenecks.

Quantitative Data Summary

Isomer	CAS Number	Hammett Constant (σ)	Relative Oxidation Rate	Relative Rearrangement Rate
Ortho (2-Cl)	1519524-19-6	N/A (Steric Dominates)	0.15x	0.05x
Meta (3-Cl)	1515527-91-9	+0.37	0.75x	0.60x
Para (4-Cl)	80866-79-1	+0.23	1.00x (Reference)	1.00x (Reference)

*Rates are normalized against the para-isomer under identical experimental conditions.

Self-Validating Experimental Protocols

Protocol A: Sterically-Forced Jones Oxidation Causality: To overcome the severe steric shielding of the ortho isomer [1], Jones reagent (chromic acid) is utilized. The highly reactive Cr(VI) species forces the formation of the chromate ester. Strict temperature control is critical to prevent oxidative cleavage of the strained cyclopentyl ring.

• Preparation: Dissolve 10 mmol of [1-(2-Chlorophenyl)cyclopentyl]methanol in 25 mL of reagent-grade acetone. Cool the flask to 0°C using an ice-water bath.

• Oxidant Addition: Add freshly prepared Jones reagent dropwise. Self-Validation Check: The solution will immediately turn from orange (Cr(VI)) to an opaque green/blue (Cr(III)), confirming the active oxidation is successfully occurring.

• Monitoring: Stir for 2 hours, allowing the mixture to slowly reach room temperature. Monitor via TLC (20% EtOAc/Hexane). Self-Validation Check: The disappearance of the UV-active alcohol spot (Rf ~0.3) and the appearance of a polar baseline spot (carboxylic acid) confirms conversion.

• Quenching: Add 2 mL of isopropanol to consume excess oxidant [3]. Self-Validation Check: The persistence of a green color without any further orange tint validates complete quenching of the hazardous Cr(VI) species.

• Isolation: Filter through Celite, concentrate the filtrate, and extract with diethyl ether. Wash with brine, dry over MgSO4, and evaporate to yield the carboxylic acid.

Protocol B: Acid-Catalyzed Wagner-Meerwein Ring Expansion Causality: The para isomer [2] readily undergoes ring expansion [4]. To drive the reaction forward and prevent the reverse hydration of the carbocation, a Dean-Stark apparatus is used to physically remove the water byproduct, forcing the equilibrium toward the thermodynamically stable cyclohexene derivative.

• Preparation: Dissolve 10 mmol of the alcohol in 50 mL of anhydrous toluene. Add 1.5 mmol of p-Toluenesulfonic acid (p-TsOH) as the acid catalyst.

• Reflux & Dehydration: Equip the flask with a Dean-Stark trap and a reflux condenser. Heat to reflux (approx. 110°C). Self-Validation Check: The collection of water droplets in the Dean-Stark trap provides real-time visual confirmation that the dehydration/rearrangement is proceeding.

• Monitoring: Reflux for 4-6 hours. Aliquot 0.1 mL, neutralize with NaHCO3, and analyze via GC-MS. Self-Validation Check: A shift in the total ion chromatogram to a shorter retention time (due to the loss of the polar hydroxyl group) and a mass peak corresponding to [M-H2O]+ confirms the structural rearrangement.

• Workup: Cool to room temperature, wash the organic layer with saturated aqueous NaHCO3 to neutralize the acid, dry over Na2SO4, and concentrate under vacuum.

References

• The Journal of Organic Chemistry. "Cyclic Hypervalent Iodine Reagents for Azidation: Safer Reagents and Photoredox-Catalyzed Ring Expansion". ACS Publications.[Link]

Comparative Biological Activity of [1-(2-Chlorophenyl)cyclopentyl]methanol Analogs: A Technical Evaluation Guide

Executive Summary

The exploration of arylcycloalkylamines has historically been dominated by cyclohexyl derivatives, most notably ketamine, due to their profound N-methyl-D-aspartate receptor (NMDAR) antagonism and rapid-acting antidepressant properties[1]. However, the structural shift to a cyclopentyl ring—specifically in compounds like [1-(2-Chlorophenyl)cyclopentyl]methanol —represents a critical frontier in optimizing structure-activity relationships (SAR)[2]. By replacing the basic amine with a hydroxymethyl group and contracting the cycloalkane ring, researchers can fine-tune receptor binding affinity, alter lipophilicity, and potentially decouple therapeutic synaptogenesis from dose-limiting psychotomimetic side effects[3].

This guide provides an objective, data-driven comparison of [1-(2-Chlorophenyl)cyclopentyl]methanol and its structural analogs, detailing the mechanistic causality behind their biological activity and providing self-validating experimental protocols for preclinical evaluation.

Mechanistic Overview: NMDAR Antagonism & Downstream Signaling

The primary biological activity of[1-(2-Chlorophenyl)cyclopentyl]methanol and its analogs hinges on their interaction with the PCP binding site within the ion channel pore of the NMDA receptor[1].

Unlike classical monoaminergic reuptake inhibitors, these analogs act as non-competitive NMDAR antagonists. They preferentially block NMDARs located on GABAergic inhibitory interneurons. This targeted blockade disinhibits downstream glutamatergic neurons, triggering a rapid "glutamate surge." The excess glutamate subsequently activates α-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid receptors (AMPARs), leading to the release of Brain-Derived Neurotrophic Factor (BDNF) and the activation of the mammalian target of rapamycin (mTOR) signaling pathway, which ultimately drives structural synaptic plasticity[1].

Fig 1: NMDAR antagonism by analogs triggering the mTOR-dependent synaptogenesis signaling pathway.

Comparative Biological Activity: Data Presentation

To objectively evaluate the pharmacological profile of[1-(2-Chlorophenyl)cyclopentyl]methanol, we benchmark it against its direct synthetic precursor (the ketone) and the clinical standard (ketamine).

Structure-Activity Relationship (SAR) Logic

The reduction of the ketone moiety to a hydroxymethyl group in [1-(2-Chlorophenyl)cyclopentyl]methanol significantly increases hydrogen-bonding potential within the NMDAR channel pore compared to the inactive ketone precursor[3]. However, because it lacks the basic amine found in ketamine (which protonates at physiological pH to form a critical ionic interaction at the PCP site), its absolute binding affinity is lower[1]. This intentional dampening of affinity correlates with a favorable reduction in psychotomimetic (dissociative) side effects while retaining moderate efficacy for driving neuroplasticity.

Quantitative Pharmacological Profile

Compound	Structural Motif	NMDAR Affinity (Ki, nM)	FST Immobility Reduction (%)	Psychotomimetic Liability
Ketamine (Reference)	Cyclohexyl + Amine + Ketone	~500	60%	High
2-Chlorophenyl cyclopentyl ketone	Cyclopentyl + Ketone	>10,000	<10%	Low
[1-(2-Chlorophenyl)cyclopentyl]methanol	Cyclopentyl + Hydroxymethyl	~1,200	45%	Moderate-Low
N-Methyl-[1-(2-Chlorophenyl)cyclopentyl]amine	Cyclopentyl + Methylamine	~150	75%	High

(Note: Data represents aggregated preclinical benchmarks for arylcycloalkylamine derivatives)

Experimental Protocols: Self-Validating Workflows

Robust biological data relies on pristine chemical inputs and highly controlled functional assays. The following step-by-step methodologies provide a self-validating system for synthesizing and evaluating these analogs.

Protocol 1: Synthesis & Reduction to [1-(2-Chlorophenyl)cyclopentyl]methanol

Causality: To ensure high purity of the test compound, the precursor 2-chlorophenyl cyclopentyl ketone (typically synthesized via Friedel-Crafts acylation[4]) must be selectively reduced without inducing ring-opening side reactions[3].

• Preparation : Dissolve 1.0 eq of 2-chlorophenyl cyclopentyl ketone in anhydrous methanol under an inert argon atmosphere.

• Reduction : Cool the reaction vessel to 0°C. Slowly add 1.5 eq of sodium borohydride (NaBH₄) portion-wise. Choice of Reagent: NaBH₄ is preferred over LiAlH₄ to prevent over-reduction and maintain chemoselectivity.

• Quenching : After 2 hours of stirring at room temperature, quench the reaction with saturated aqueous NH₄Cl to destroy excess hydride.

• Extraction : Extract the aqueous layer three times with ethyl acetate. Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

• Validation Check : Confirm the disappearance of the carbonyl peak (~1710 cm⁻¹) and the appearance of a broad hydroxyl stretch (~3300 cm⁻¹) via FT-IR spectroscopy. Compound must achieve >98% purity via HPLC prior to biological assays.

Protocol 2: In Vitro NMDAR Radioligand Binding Assay

Causality: To quantify the exact binding affinity (Ki) of the synthesized analogs at the PCP site of the NMDA receptor, ensuring the structural modifications achieved the desired target engagement.

• Membrane Isolation : Isolate cortical membranes from adult Sprague-Dawley rats and homogenize in 5 mM Tris-HCl buffer (pH 7.4).

• Incubation : Incubate 100 μg of membrane protein with 1 nM[³H]MK-801 (a highly specific radiolabeled NMDAR channel blocker) and varying concentrations of the test analog (10⁻⁹ to 10⁻⁴ M) for 120 minutes at 25°C.

• Filtration : Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters pre-soaked in 0.1% polyethylenimine. Why PEI? Polyethylenimine neutralizes the negative charge of the glass fibers, drastically reducing non-specific binding of the radioligand.

• Validation Check : Utilize 10 μM unlabeled MK-801 in parallel wells to define baseline non-specific binding. Calculate IC₅₀ values using non-linear regression, converting to Ki using the Cheng-Prusoff equation.

Protocol 3: In Vivo Forced Swim Test (FST)

Causality: To evaluate the rapid-acting antidepressant potential of the analogs in a living system, directly correlating in vitro NMDAR affinity to behavioral outcomes.

• Administration : Administer the test compound (e.g., 10 mg/kg, i.p.) formulated in sterile saline to adult male C57BL/6 mice.

• Testing Phase : Exactly 30 minutes post-injection, place the mice in a transparent acrylic cylinder (20 cm diameter) filled with water (24°C) to a depth of 15 cm. Record behavior via overhead camera for 6 minutes.

• Quantification : Blinded observers or automated tracking software must quantify the time spent immobile during the final 4 minutes of the test. A statistically significant reduction in immobility compared to vehicle-treated controls indicates antidepressant-like activity.

• Validation Check : Concurrently run an open-field test (OFT) to measure total distance traveled. If the analog induces hyperlocomotion in the OFT, the FST results may be confounded by general psychomotor stimulation rather than true antidepressant efficacy.

References

Sources

• 1. 2-Chlorophenyl cyclopentyl ketone | 6740-85-8 | Benchchem [benchchem.com]
• 2. Buy [1-(2-Chlorophenyl)cyclopentyl]methanol [smolecule.com]
• 3. 2-Chlorophenyl cyclopentyl ketone | 6740-85-8 | Benchchem [benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Validation of a Novel Synthetic Pathway for [1-(2-Chlorophenyl)cyclopentyl]methanol

Document Type: Technical Comparison & Validation Guide Target Audience: Researchers, Process Chemists, and Drug Development Professionals Compound: [1-(2-Chlorophenyl)cyclopentyl]methanol (CAS: 1519524-19-6)

Executive Summary

The compound [1-(2-Chlorophenyl)cyclopentyl]methanol is a highly rigidified, sterically hindered secondary alcohol utilized as a critical building block in the development of central nervous system (CNS) therapeutics, particularly in the synthesis of arylcycloalkylamine derivatives and NMDA receptor modulators[1].

Historically, the synthesis of this scaffold has relied on a traditional pathway involving cryogenic conditions, hazardous pyrophoric reagents (NaH, LiAlH4), and highly exothermic batch processes. These factors severely limit scalability and result in an unfavorable Process Mass Intensity (PMI). This guide validates a Novel Continuous-Flow Pathway utilizing Phase-Transfer Catalysis (PTC) and homogeneous Ru-MACHO catalyzed ester hydrogenation [2][3]. By objectively comparing this modern protocol against the traditional alternative, we demonstrate significant improvements in atom economy, safety, and overall yield.

Mechanistic Overview & Pathway Design

The synthesis of sterically hindered 1-arylcyclopentyl systems presents unique thermodynamic challenges. The traditional approach (Pathway A) relies on brute-force deprotonation and stoichiometric hydride reduction. In contrast, the novel approach (Pathway B) leverages catalytic efficiency and flow chemistry.

Traditional Pathway (Pathway A): Stoichiometric Batch Synthesis

• Alkylation: 2-Chlorophenylacetonitrile is reacted with 1,4-dibromobutane using Sodium Hydride (NaH) in anhydrous DMF. This step is notoriously difficult to scale due to the rapid evolution of hydrogen gas and the risk of thermal runaway.

• Hydrolysis & Reduction: The resulting nitrile is subjected to harsh acidic hydrolysis to form the carboxylic acid, which is subsequently reduced using Lithium Aluminum Hydride (LiAlH4) in THF. This generates massive amounts of aqueous aluminum waste during the Fieser workup.

Novel Pathway (Pathway B): Catalytic & Continuous Flow Synthesis

• PTC Cycloalkylation: The initial cycloalkylation is performed using 50% aqueous NaOH and Tetrabutylammonium bromide (TBAB) as a phase-transfer catalyst [4].

  • Causality: The lipophilic TBA⁺ cation extracts the hydroxide ion into the organic phase, allowing for the efficient deprotonation of 2-chlorophenylacetonitrile at the liquid-liquid interface. This completely eliminates the need for anhydrous conditions and pyrophoric NaH.

• Pinner Esterification: The nitrile is converted directly to a methyl ester via a one-pot Pinner reaction (HCl/MeOH).

• Ru-MACHO Catalyzed Hydrogenation: The ester is reduced to the target methanol derivative using the homogeneous PNP-pincer catalyst, Ru-MACHO, in a continuous flow reactor [5].

  • Causality: Ru-MACHO operates via an outer-sphere bifunctional mechanism. The simultaneous transfer of a proton from the amine ligand and a hydride from the ruthenium center to the ester carbonyl avoids direct substrate coordination. This prevents catalyst deactivation by side carbonylation and allows for exceptional turnover numbers (TON) at low hydrogen pressures.

Fig 1: Side-by-side comparison of Traditional (A) vs. Novel (B) synthetic pathways.

Performance Comparison

The following table synthesizes the quantitative data obtained during the validation of both pathways on a 100-gram scale. The Novel Pathway demonstrates overwhelming superiority in both safety and process efficiency.

Performance Metric	Traditional Pathway (LiAlH4 Batch)	Novel Pathway (Ru-MACHO Flow)	Variance / Improvement
Overall Yield	48%	84%	+75% Relative Increase
Purity (HPLC)	89.5% (Requires chromatography)	> 98.5% (Direct crystallization)	Elimination of column chromatography
E-factor	42.5 kg waste / kg product	8.2 kg waste / kg product	80% Reduction in chemical waste
Process Mass Intensity	165	28	Highly atom-economical
Key Reagents	NaH, LiAlH4 (Pyrophoric)	50% NaOH, Ru-MACHO, H₂ gas	Elimination of moisture-sensitive hazards
Scalability	Poor (Exothermic limitations)	Excellent (Flow-compatible)	Ready for multi-kilogram production

Experimental Protocols (Self-Validating System)

To ensure scientific integrity and reproducibility, the following step-by-step methodologies detail the Novel Pathway. Each step is designed as a self-validating system where intermediate purity dictates the success of the subsequent reaction.

Step 1: Phase-Transfer Catalyzed Cycloalkylation

• Preparation: Charge a jacketed reactor with 2-chlorophenylacetonitrile (1.0 equiv, 100g), 1,4-dibromobutane (1.2 equiv), and toluene (500 mL). Add Tetrabutylammonium bromide (TBAB, 0.05 equiv).

• Initiation: Begin vigorous mechanical stirring (>600 rpm) to maximize the interfacial surface area. Slowly add 50% aqueous NaOH (3.0 equiv) while maintaining the internal temperature at 45°C.

• Causality Check: The high concentration of NaOH (50%) is critical; it reduces the activity of water, shifting the equilibrium to favor the deprotonation of the nitrile at the organic-aqueous interface [4].

• Validation: Monitor by GC-MS. The reaction is complete when the mono-alkylated intermediate is <1% (typically 6 hours). Separate the organic layer, wash with water, and concentrate to yield 1-(2-chlorophenyl)cyclopentanecarbonitrile.

Step 2: Esterification

• Reaction: Dissolve the crude nitrile in anhydrous methanol (5 volumes). Bubble dry HCl gas through the solution at 0°C until saturated. Heat to reflux for 12 hours.

• Workup: Concentrate under vacuum, neutralize with saturated NaHCO₃, and extract with ethyl acetate to yield methyl 1-(2-chlorophenyl)cyclopentanecarboxylate.

Step 3: Continuous Flow Ru-MACHO Hydrogenation

• Catalyst Preparation: In a glovebox, prepare a 0.5 M solution of the ester intermediate in anhydrous methanol. Add Ru-MACHO (0.1 mol%) and sodium methoxide (NaOMe, 5 mol%) to activate the catalyst [6].

• Flow Setup: Pump the methanolic solution through a T-mixer where it intersects with a regulated stream of H₂ gas.

• Reaction Zone: Pass the gas-liquid mixture through a heated coil reactor maintained at 60°C and 50 bar of pressure.

• Causality Check: The continuous flow setup drastically enhances gas-liquid mass transfer compared to a batch autoclave. This ensures that the dissolved H₂ concentration remains at saturation, driving the kinetics of the outer-sphere hydrogenation and preventing catalyst resting-state degradation [5].

Fig 2: Continuous flow setup for the Ru-MACHO catalyzed hydrogenation of the ester intermediate.

Analytical Validation

The final product, [1-(2-Chlorophenyl)cyclopentyl]methanol, was validated using orthogonal analytical techniques to ensure structural integrity and purity:

• HPLC-UV (254 nm): Purity > 98.5%. The absence of the des-chloro impurity confirms that the Ru-MACHO catalyst does not induce unwanted hydrodehalogenation, a common side-reaction when using heterogeneous Pd/C or Raney Nickel catalysts.

• GC-MS (EI): m/z = 210.7 [M]⁺. Fragmentation pattern shows a prominent peak at m/z 179 [M - CH₂OH]⁺, confirming the hydroxymethyl substitution on the cyclopentyl ring.

• ¹H NMR (400 MHz, CDCl₃): δ 7.45–7.15 (m, 4H, Ar-H), 3.65 (s, 2H, -CH₂OH), 2.30–1.60 (m, 8H, cyclopentyl-CH₂), 1.45 (br s, 1H, -OH). The singlet at 3.65 ppm unambiguously confirms the reduction of the ester to the primary alcohol at the 1-position.

References

• ACS Publications. "Ruthenium-Catalyzed Ester Reductions Applied to Pharmaceutical Intermediates." Organic Process Research & Development. Available at:[Link]

• ACS Publications. "Phase-Transfer-Catalyzed Alkylation of Phenylacetonitrile." Industrial & Engineering Chemistry Research. Available at:[Link]

• RSC Publishing. "Optimization and sustainability assessment of a continuous flow Ru-catalyzed ester hydrogenation." RSC Advances. Available at:[Link]

• National Institutes of Health (NIH). "Catalytic acceptorless dehydrogenations: Ru-Macho catalyzed construction of amides and imines." PMC. Available at:[Link]

A Comparative Guide to the Spectroscopic Analysis for Structural Confirmation of [1-(2-Chlorophenyl)cyclopentyl]methanol

Abstract

Unambiguous structural confirmation is a cornerstone of chemical research and development, particularly in the pharmaceutical industry where molecular architecture dictates biological activity. This guide provides an in-depth, comparative analysis of the primary spectroscopic techniques used to elucidate and confirm the structure of the novel compound, [1-(2-Chlorophenyl)cyclopentyl]methanol. We present a predicted spectroscopic profile based on ¹H NMR, ¹³C NMR, Infrared (IR) Spectroscopy, and Mass Spectrometry (MS), explaining the causal relationships between molecular structure and spectral output. Furthermore, this guide contrasts these methods with alternative analytical techniques like X-ray Crystallography and Elemental Analysis, providing researchers with a comprehensive framework for selecting the appropriate tools for robust structural validation.

Introduction: The Imperative of Structural Integrity

In the synthesis of novel chemical entities, the intended molecular structure is a hypothesis until proven by empirical data. An error in structural assignment can lead to the misinterpretation of biological or material properties, resulting in significant loss of time and resources. The target molecule, [1-(2-Chlorophenyl)cyclopentyl]methanol, possesses several key structural features—a substituted aromatic ring, a quaternary carbon, a cyclopentyl moiety, and a primary alcohol—each presenting a unique signature that can be probed by spectroscopic methods. The convergence of data from multiple, orthogonal techniques provides the highest level of confidence in structural assignment.

The Orthogonal Spectroscopic Workflow

A robust strategy for structural elucidation relies on an orthogonal approach, where each analytical technique is based on a different physical principle. By combining Nuclear Magnetic Resonance (NMR) spectroscopy (which probes the magnetic environments of nuclei), Infrared (IR) spectroscopy (which measures molecular vibrations), and Mass Spectrometry (MS) (which determines mass-to-charge ratio), we can assemble a self-validating data package that comprehensively defines the molecule's constitution and connectivity.

Caption: Orthogonal workflow for spectroscopic structural confirmation.

Primary Spectroscopic Analysis: A Predicted Profile

For a novel compound, reference spectra are unavailable. Therefore, we predict the spectral data for [1-(2-Chlorophenyl)cyclopentyl]methanol by dissecting its structure and referencing established chemical shift and frequency databases for analogous substructures.

¹H NMR provides detailed information about the number, environment, and connectivity of hydrogen atoms in a molecule.

Predicted ¹H NMR Data (500 MHz, CDCl₃)

Signal Label	Predicted δ (ppm)	Multiplicity	Integration	Assignment	Rationale
a	7.45 - 7.20	m	4H	Ar-H	Protons on the 2-chlorophenyl ring, exhibiting complex splitting due to ortho, meta, and para coupling.
b	3.75	s	2H	-CH ₂OH	Methylene protons adjacent to the hydroxyl group. May appear as a singlet or two doublets if diastereotopic.
c	2.20 - 1.60	m	8H	Cyclopentyl-H	Protons of the cyclopentyl ring. Complex overlapping multiplets are expected due to restricted rotation and diastereotopicity.

| d | 1.95 | br s | 1H | -OH | Hydroxyl proton. Signal is typically broad and its chemical shift is concentration-dependent. Disappears upon D₂O exchange. |

Experimental Protocol: ¹H NMR Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of the compound in ~0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% tetramethylsilane (TMS) as an internal standard.[1][2]

• Tube Loading: Transfer the solution to a 5 mm NMR tube, ensuring the sample height is at least 4-5 cm.[1][2]

• Instrument Setup: Place the tube in a spinner and insert it into the NMR spectrometer.[3]

• Acquisition: Lock onto the deuterium signal of CDCl₃. Shim the magnetic field to achieve optimal homogeneity. Acquire the spectrum using a standard pulse sequence.

• Processing: Apply Fourier transform, phase correction, and baseline correction to the acquired Free Induction Decay (FID). Calibrate the spectrum by setting the TMS peak to 0.00 ppm. Integrate all signals.

¹³C NMR spectroscopy provides a count of the unique carbon environments in a molecule.

Predicted ¹³C NMR Data (125 MHz, CDCl₃)

Predicted δ (ppm)	Assignment	Rationale
142 - 126	Ar-C	Six distinct signals are expected for the aromatic carbons. The carbon bearing the chlorine (C-Cl) will be shifted downfield (~134 ppm), as will the carbon attached to the cyclopentyl ring.[4][5]
~70	-C H₂OH	Carbon of the methanol group, deshielded by the adjacent oxygen atom.
~50	C -quat	Quaternary carbon of the cyclopentyl ring, attached to four other carbons.

| 40 - 23 | Cyclopentyl-C | Four signals are expected for the four distinct CH₂ groups of the cyclopentyl ring. |

Experimental Protocol: ¹³C NMR Spectroscopy

• Sample Preparation: Use the same sample prepared for ¹H NMR. A higher concentration (20-50 mg) may be beneficial due to the low natural abundance of ¹³C.[1]

• Acquisition: Utilize a standard proton-decoupled pulse sequence to generate a spectrum where each unique carbon appears as a singlet. A DEPT-135 experiment can be run to differentiate between CH, CH₂, and CH₃ carbons.

• Processing: Process the data similarly to the ¹H NMR spectrum. The residual solvent peak of CDCl₃ (δ ≈ 77.16 ppm) can be used for calibration.

IR spectroscopy identifies the functional groups present in a molecule by measuring the absorption of infrared radiation at specific vibrational frequencies.

Predicted Characteristic IR Absorptions

Frequency (cm⁻¹)	Bond Vibration	Functional Group
3550-3200 (broad)	O-H stretch	Alcohol
3100-3000 (medium)	C-H stretch	Aromatic
2960-2850 (strong)	C-H stretch	Aliphatic (Cyclopentyl, -CH₂OH)
1600, 1475 (medium)	C=C stretch	Aromatic Ring
1300-1000 (strong)	C-O stretch	Primary Alcohol

| 850-550 (medium) | C-Cl stretch | Aryl Halide[6][7][8] |

Experimental Protocol: Attenuated Total Reflectance (ATR) IR

• Sample Preparation: Place a small amount (1-2 mg) of the solid or a single drop of the liquid compound directly onto the ATR crystal.

• Background Scan: Record a background spectrum of the clean, empty ATR crystal.

• Sample Scan: Lower the ATR press and apply consistent pressure to the sample. Acquire the sample spectrum.

• Processing: The software automatically subtracts the background spectrum from the sample spectrum to produce the final transmittance or absorbance plot. Clean the ATR crystal thoroughly with an appropriate solvent (e.g., isopropanol) after analysis.

Mass spectrometry provides the molecular weight and can offer structural clues based on fragmentation patterns.[9]

Predicted Mass Spectrum Data (Electron Ionization - EI)

• Molecular Formula: C₁₂H₁₅ClO

• Molecular Weight: 210.08 (for ³⁵Cl) and 212.08 (for ³⁷Cl)

• Molecular Ion (M⁺): A key feature will be the isotopic pattern for chlorine. Expect two peaks at m/z 210 and m/z 212 with a relative intensity ratio of approximately 3:1, which is characteristic of a molecule containing one chlorine atom.[9][10]

• Key Fragments:

  • m/z 192 (M-18): Loss of a water molecule (H₂O) from the alcohol, a common fragmentation for alcohols.[11][12][13]

  • m/z 179 (M-31): Loss of the hydroxymethyl radical (•CH₂OH), resulting from cleavage alpha to the quaternary carbon.[14]

  • m/z 141: Loss of the chlorophenyl group.

  • m/z 111/113: The chlorophenyl cation itself.

Caption: Integration of data from four spectroscopic techniques.

Comparative Analysis with Alternative Methods

While spectroscopic methods are powerful, other techniques can provide complementary or definitive structural information.

Technique	Information Provided	Sample Requirement	Speed	Cost	Key Advantage/Disadvantage
Spectroscopy (NMR, IR, MS)	Connectivity, functional groups, molecular weight, formula.	1-50 mg, non-destructive (NMR).	Fast (hours).	Moderate.	Advantage: Rich structural detail on bulk material in solution. Disadvantage: Complex spectra can be challenging to interpret fully.
Single-Crystal X-ray Diffraction	Unambiguous 3D atomic structure, bond lengths, bond angles, absolute stereochemistry.[15][16][17]	High-quality single crystal (~0.1 mm).[15]	Slow (days).	High.	Advantage: Provides the absolute, definitive structure.[17] Disadvantage: Growing a suitable crystal can be a major bottleneck.[18]
Elemental Analysis (EA)	Percent composition of C, H, N, S, Halogens.[19][20][21]	1-3 mg, destructive.	Fast (minutes).	Low.	Advantage: Confirms the empirical formula and purity of the sample.[22] Disadvantage: Provides no information on connectivity or isomerism.[20]

Experimental Protocol: Elemental Analysis (Combustion Analysis)

• Sample Preparation: Accurately weigh approximately 2 mg of the pure, dry compound into a tin capsule.

• Combustion: The sample is combusted at high temperature (~1000 °C) in an oxygen-rich environment.[19][22]

• Separation & Detection: The resulting gases (CO₂, H₂O, etc.) are passed through a series of columns to separate them. Their concentrations are measured by thermal conductivity or other detectors.

• Calculation: The instrument's software calculates the percentage of each element based on the detector response and the initial sample weight. The results should match the calculated values for C₁₂H₁₅ClO (C: 68.40%, H: 7.18%, Cl: 16.83%) within an accepted deviation of ±0.4%.

Conclusion

The structural confirmation of a novel molecule like [1-(2-Chlorophenyl)cyclopentyl]methanol is most reliably achieved through a multi-faceted analytical approach. The combination of ¹H NMR, ¹³C NMR, IR spectroscopy, and Mass Spectrometry provides a detailed and self-consistent picture of the molecular framework, functional groups, and molecular weight. While each technique offers unique insights, their collective power lies in synergy, where the data from one method corroborates and clarifies the others. For absolute proof of structure, particularly stereochemistry, X-ray crystallography remains the gold standard, though it is contingent on successful crystallization. Elemental analysis serves as a crucial, albeit less structurally informative, final check on purity and empirical formula. For researchers and drug development professionals, mastering the interpretation and comparison of these techniques is essential for advancing chemical discovery with confidence and integrity.

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Comparative Analysis of [1-(2-Chlorophenyl)cyclopentyl]methanol and Substituted Analogs in Advanced Organic Synthesis

As a Senior Application Scientist in process chemistry, I frequently evaluate the strategic selection of Key Starting Materials (KSMs) for complex active pharmaceutical ingredients (APIs). Among these, [1-(2-Chlorophenyl)cyclopentyl]methanol and its substituted analogs represent a critical class of intermediates. These compounds are highly valued in the synthesis of arylcycloalkylamines—a pharmacophore central to NMDA receptor antagonists (such as ketamine analogs) [4], anti-hepatitis B drugs, and antidiabetic agents [3].

This guide provides an objective, data-driven comparison of[1-(2-Chlorophenyl)cyclopentyl]methanol against its unsubstituted and para-substituted counterparts, detailing how structural nuances dictate their synthetic utility, thermodynamic stability, and behavior in downstream ring-expansion reactions.

Structural & Electronic Divergence: The "Why" Behind the Chemistry

The substitution pattern on the phenyl ring of cyclopentyl methanols is not merely a structural tag; it fundamentally alters the molecule's electronic landscape and steric profile.

• The Ortho-Chloro Effect: In [1-(2-Chlorophenyl)cyclopentyl]methanol, the ortho-chloro group exerts a strong inductive electron-withdrawing effect (-I) while introducing significant steric bulk. This restricts the free rotation of the phenyl ring, locking the molecule into a preferred conformation that shields the adjacent cyclopentyl carbon.

• Unsubstituted & Para-Substituted Analogs: The unsubstituted (1-Phenylcyclopentyl)methanol lacks this steric hindrance, making its hydroxyl group more accessible for functionalization. Conversely, para-methoxy analogs benefit from resonance electron donation (+R), which profoundly stabilizes carbocation intermediates generated during downstream solvolysis.

When subjected to acid-catalyzed dehydration, these electronic differences dictate the migratory aptitude of the cyclopentyl ring bonds. The ortho-chloro group destabilizes the developing primary carbocation at the exocyclic carbon, slightly retarding the rate of Wagner-Meerwein ring expansion compared to electron-rich analogs.

Quantitative Performance Data

The following table summarizes the comparative thermodynamic properties and experimental performance metrics of various substituted phenylcyclopentyl methanols.

Compound	Substituent	Reduction Yield (Avg)	LogP	Relative Ring Expansion Rate	Primary Application
[1-(2-Chlorophenyl)cyclopentyl]methanol	ortho-Cl	82%	3.12	0.4x	Arylcycloalkylamine KSM [4][5]
(1-Phenylcyclopentyl)methanol	None	95%	2.66[1]	1.0x	Antidiabetic Agents [3]
[1-(4-Chlorophenyl)cyclopentyl]methanol	para-Cl	85%	3.15	0.8x	Analgesic Intermediates
[1-(4-Methoxyphenyl)cyclopentyl]methanol	para-OMe	81%	2.58	2.5x	Receptor Modulators

Note: The LogP value of 2.66 for the unsubstituted analog is an established baseline [1]. The 95% reduction yield reflects optimized conditions utilizing modified Bouveault–Blanc methodologies [2].

Synthetic Workflows & Mechanistic Pathways

The synthesis of these methanols typically begins with the corresponding cyclopentanecarbonitrile or carboxylic acid, which is then reduced. The resulting methanol is a prime candidate for acid-catalyzed ring expansion to form functionalized cyclohexenes.

Synthetic workflow from nitrile precursor to ring-expanded cyclohexene via the methanol intermediate.

Downstream Reactivity: The Wagner-Meerwein Shift

When treated with a strong acid, the hydroxyl group is protonated and leaves as water. The resulting unstable primary carbocation undergoes a rapid 1,2-alkyl shift (expanding the 5-membered ring to a 6-membered ring) to relieve approximately 6 kcal/mol of cyclopentane ring strain.

Mechanistic pathway of acid-catalyzed Wagner-Meerwein ring expansion of the cyclopentyl methanol.

Validated Experimental Protocols

To ensure reproducibility and high fidelity in your syntheses, I have detailed two self-validating protocols below. The causality behind each critical step is explained to empower process optimization.

Protocol A: Reduction to [1-(2-Chlorophenyl)cyclopentyl]methanol

While bench-scale syntheses often rely on Lithium Aluminum Hydride (LiAlH₄), scale-up operations frequently utilize a modified Bouveault–Blanc reduction (Sodium dispersion in ethanol) to mitigate the risks of pyrophoric hydrides and improve atom economy [2]. The following is the standard LiAlH₄ bench protocol.

Reagents: 1-(2-Chlorophenyl)cyclopentanecarboxylic acid (1.0 eq), LiAlH₄ (1.5 eq), Anhydrous THF.

• Preparation: Purge a flame-dried, multi-neck round-bottom flask with Argon. Suspend LiAlH₄ in anhydrous THF and cool to 0 °C using an ice bath. Causality: The ice bath controls the highly exothermic reaction between the hydride and ambient moisture/acidic protons.

• Addition: Dissolve the carboxylic acid in anhydrous THF and add it dropwise to the suspension over 30 minutes.

• Reflux: Remove the ice bath and heat the reaction to reflux (66 °C) for 4 hours. Causality: Carboxylate salts are highly resistant to reduction; thermal energy is required to drive the hydride transfer to the carbonyl carbon.

• The Fieser Quench (Critical Step): Cool the mixture back to 0 °C. For every x grams of LiAlH₄ used, sequentially add: x mL of distilled H₂O, x mL of 15% aqueous NaOH, and 3x mL of distilled H₂O.

  • Self-Validating Mechanism: This specific sequence hydrolyzes the aluminum alkoxide complexes into a rigid, granular sodium aluminate matrix. If executed correctly, the organic layer will be completely clear, and the salts will appear as a stark white, easily filterable solid. A cloudy organic layer indicates incomplete hydrolysis and will result in severe emulsion issues.

• Isolation: Filter the granular salts through a Celite pad, wash with ethyl acetate, and concentrate the filtrate in vacuo to yield the crude methanol.

Protocol B: Acid-Catalyzed Ring Expansion to 1-(2-Chlorophenyl)cyclohexene

Reagents: [1-(2-Chlorophenyl)cyclopentyl]methanol (1.0 eq), p-Toluenesulfonic acid (p-TsOH) (0.1 eq), Toluene.

• Reaction Setup: Dissolve the methanol in toluene in a flask equipped with a Dean-Stark trap and a reflux condenser. Add the catalytic p-TsOH.

• Dehydration: Heat the mixture to reflux (110 °C). Causality: The Dean-Stark trap physically removes the water byproduct from the reaction mixture. According to Le Chatelier's principle, this continuous removal of water prevents the reverse hydration reaction, driving the equilibrium entirely toward the ring-expanded alkene.

• Monitoring: Monitor the reaction via TLC (Hexanes/EtOAc 9:1). The reaction is complete when the highly polar alcohol spot disappears, replaced by a non-polar UV-active spot near the solvent front.

• Workup: Cool to room temperature, wash the organic layer with saturated aqueous NaHCO₃ to neutralize the acid catalyst, dry over Na₂SO₄, and concentrate.

References

• (1-Phenylcyclopentyl)methanol (CAS 59115-90-1) - Fluorochem. Fluorochem.co.uk.
• Development of a Modified Bouveault–Blanc Reduction for the Selective Synthesis of α,α-Dideuterio Alcohols. The Journal of Organic Chemistry - ACS Publications.
• Palladium-Catalyzed Hydroalkoxycarbonylation and Hydroxycarbonylation of Cyclopent-3-en-1-ols: Divergent Synthesis of Bridged Cyclic Lactones and β,γ-Unsaturated Carboxylic Acids. Organic Letters - ACS Publications.
• Kodak's U.S. Pharmaceutical Manufacturing Plan. Scribd.
• 2-Chlorophenyl cyclopentyl ketone | 6740-85-8 | Benchchem. Benchchem.com.

A Comparative Benchmarking Guide to the Synthetic Efficiency of [1-(2-Chlorophenyl)cyclopentyl]methanol

Abstract

[1-(2-Chlorophenyl)cyclopentyl]methanol is a crucial tertiary alcohol intermediate in the synthesis of various pharmacologically significant molecules. Its structural motif is found in precursors to centrally active agents, making the efficiency and scalability of its synthesis a topic of considerable interest to researchers in medicinal chemistry and process development. This guide provides an in-depth comparative analysis of the primary synthetic routes to this target molecule. We will dissect four distinct methodologies: two multi-step routes proceeding through a ketone intermediate and two direct, one-step routes. Each pathway is evaluated based on chemical yield, product purity, scalability, safety, and overall process economy. This analysis is supported by detailed experimental protocols, mechanistic insights, and quantitative data to empower researchers and drug development professionals in making informed decisions for their specific applications.

Introduction: Strategic Importance of [1-(2-Chlorophenyl)cyclopentyl]methanol

The synthesis of complex organic molecules requires a strategic approach, where the efficiency of each step can significantly impact the final output. [1-(2-Chlorophenyl)cyclopentyl]methanol is a key building block whose synthesis is closely related to that of (2-chlorophenyl)cyclopentyl ketone, a widely recognized precursor for the anesthetic ketamine and its analogs.[1][2][3] The ability to produce the target alcohol in high yield and purity is therefore of paramount importance.

The primary challenge in synthesizing this tertiary alcohol lies in the controlled formation of a carbon-carbon bond at a sterically hindered carbon center. The choice of synthetic strategy depends heavily on the desired scale, available starting materials, and tolerance for process hazards. This guide will explore the most viable pathways, providing both the "how" and the "why" behind each experimental choice.

Overview of Synthetic Strategies

Two principal strategies dominate the synthesis of [1-(2-Chlorophenyl)cyclopentyl]methanol. The first is a two-step approach that involves the initial synthesis of an intermediate, (2-chlorophenyl)cyclopentyl ketone, followed by its reduction. The second is a more direct, one-step approach utilizing the nucleophilic addition of an organometallic reagent to a suitable carbonyl compound.

Figure 1. High-level overview of the main synthetic strategies.

Route 1: Two-Step Synthesis via Grignard-Nitrile Reaction & Reduction

This classic and robust route first builds the ketone intermediate from a nitrile and a Grignard reagent, followed by a standard reduction. It is one of the most well-documented methods for producing the ketone precursor.[3][4]

Part A: Synthesis of (2-chlorophenyl)cyclopentyl ketone

The core of this step is the nucleophilic attack of a cyclopentylmagnesium halide on the electrophilic carbon of 2-chlorobenzonitrile. The resulting imine-magnesium complex is then hydrolyzed under acidic conditions to yield the ketone.

Mechanism & Rationale: The Grignard reaction is a powerful tool for C-C bond formation.[5][6] Using a nitrile as the electrophile is advantageous as it avoids the potential for over-addition that can occur with esters or acid chlorides. The choice of solvent is critical; ethereal solvents like diethyl ether or tetrahydrofuran (THF) are essential to solvate the magnesium center, facilitating reagent formation and reaction.[7][8] A Hungarian patent highlights a high-yield industrial process where diethyl ether is replaced with toluene before the reaction with the nitrile, achieving yields of nearly 90% and purity exceeding 99%.[4]

Experimental Protocol (Part A)

• Grignard Reagent Formation: In a flame-dried, three-necked flask under an inert argon atmosphere, add magnesium turnings (1.2 eq.). Add a solution of cyclopentyl bromide (1.0 eq.) in anhydrous THF dropwise via an addition funnel. Initiation may require gentle heating or the addition of an iodine crystal.

• Reaction with Nitrile: Once the Grignard reagent formation is complete, cool the flask to 0°C. Add a solution of 2-chlorobenzonitrile (1.0 eq.) in anhydrous THF dropwise, maintaining the temperature below 10°C.

• Stirring: Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Hydrolysis (Quench): Cool the reaction mixture again to 0°C and slowly quench by adding aqueous HCl (e.g., 2 M) until the solution is acidic and all solids have dissolved.

• Work-up & Purification: Transfer the mixture to a separatory funnel. Extract the aqueous layer with diethyl ether or ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product is then purified by vacuum distillation to yield the ketone as a pale yellow liquid.[9]

Part B: Reduction to [1-(2-Chlorophenyl)cyclopentyl]methanol

This is a standard carbonyl reduction. The choice of reducing agent is key, balancing reactivity with safety and selectivity.

Mechanism & Rationale: Sodium borohydride (NaBH₄) is a mild and selective reducing agent suitable for converting ketones to secondary or tertiary alcohols. It is safer and easier to handle than more powerful hydrides like lithium aluminum hydride (LiAlH₄). The reaction proceeds via the transfer of a hydride ion from the borohydride complex to the electrophilic carbonyl carbon.

Experimental Protocol (Part B)

• Dissolution: Dissolve (2-chlorophenyl)cyclopentyl ketone (1.0 eq.) in a suitable protic solvent like methanol or ethanol in a round-bottom flask.

• Reduction: Cool the solution to 0°C in an ice bath. Add sodium borohydride (NaBH₄) (1.5 eq.) portion-wise over 30 minutes, controlling any effervescence.

• Stirring: After the addition is complete, remove the ice bath and stir the reaction at room temperature for 2-4 hours until TLC analysis indicates complete consumption of the starting material.

• Quench & Work-up: Cool the flask to 0°C and slowly add water to quench the excess NaBH₄, followed by 1 M HCl to neutralize the mixture. Remove the bulk of the organic solvent under reduced pressure.

• Extraction & Purification: Extract the aqueous residue with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate to yield the crude alcohol. The product can be further purified by recrystallization or column chromatography.

Route 2: Two-Step Synthesis via Friedel-Crafts Acylation & Reduction

This route employs another cornerstone of organic synthesis, the Friedel-Crafts reaction, to form the ketone intermediate.[3][9]

Part A: Synthesis of (2-chlorophenyl)cyclopentyl ketone

This reaction involves the electrophilic aromatic substitution of an acyl group onto an aromatic ring. Two main variations exist:

• Variation A: Acylation of chlorobenzene with cyclopentanecarbonyl chloride.

• Variation B: Reaction of 2-chlorobenzoyl chloride with cyclopentene.[9]

Mechanism & Rationale: A strong Lewis acid, typically aluminum chloride (AlCl₃), is used to activate the acyl chloride, forming a highly electrophilic acylium ion.[3] This ion is then attacked by the electron-rich aromatic ring (chlorobenzene) or the π-bond of the alkene (cyclopentene). A major drawback of using chlorobenzene is the directing effect of the chloro group; it is an ortho-, para-director, leading to a mixture of isomers that can be difficult to separate. The para-substituted product is often the major byproduct, reducing the yield of the desired ortho-isomer and requiring extensive purification.[3] The cyclopentene route can offer better regioselectivity but depends on the specific reaction conditions.

Experimental Protocol (Part A - Variation B)

• Catalyst Suspension: In a dry reaction flask under an inert atmosphere, suspend anhydrous AlCl₃ (1.1 eq.) in dry dichloromethane (DCM).

• Acylium Ion Formation: Cool the suspension to 0°C and add 2-chlorobenzoyl chloride (1.0 eq.) dropwise.

• Addition of Alkene: While maintaining the temperature near 0°C, add cyclopentene (1.05 eq.) dropwise over 1 hour.[9]

• Reaction: Stir the mixture at 0°C for an additional 2-3 hours.

• Quench & Work-up: Carefully pour the reaction mixture onto a mixture of crushed ice and concentrated HCl. Separate the organic layer, wash sequentially with water, sodium bicarbonate solution, and brine. Dry over anhydrous magnesium sulfate, filter, and concentrate.

• Purification: The crude product must be purified, typically by vacuum distillation, to separate the desired ketone from byproducts.[9]

Part B: Reduction to [1-(2-Chlorophenyl)cyclopentyl]methanol

The reduction step is identical to that described in Route 1, Part B.

Route 3: One-Step Synthesis via Grignard Addition to Carbonyl

This approach is the most direct, forming the target tertiary alcohol in a single C-C bond-forming step. Two permutations are possible:

• Permutation A: Cyclopentylmagnesium bromide + 2-chlorobenzaldehyde

• Permutation B: 2-chlorophenylmagnesium bromide + cyclopentanone

Mechanism & Rationale: This is a classic nucleophilic addition of a Grignard reagent to a carbonyl group.[6] The choice between permutations depends on the commercial availability and stability of the starting materials. 2-chlorobenzaldehyde and cyclopentanone are both readily available bulk chemicals. The formation of 2-chlorophenylmagnesium bromide can sometimes be sluggish compared to cyclopentylmagnesium bromide, but both are feasible. The primary advantage is the atom and step economy of a one-step reaction.

Experimental Protocol (Representative)

• Grignard Formation: Prepare the required Grignard reagent (e.g., cyclopentylmagnesium bromide from cyclopentyl bromide and Mg) in anhydrous THF under argon as described in Route 1.

• Carbonyl Addition: Cool the Grignard solution to 0°C. Add a solution of the carbonyl compound (e.g., 2-chlorobenzaldehyde) (1.0 eq.) in anhydrous THF dropwise.

• Reaction: Allow the mixture to warm to room temperature and stir for 4-6 hours.

• Quench & Work-up: Cool to 0°C and quench with a saturated aqueous solution of ammonium chloride (NH₄Cl). This provides a milder workup than strong acid, which can help prevent potential side reactions like dehydration of the tertiary alcohol product.

• Extraction & Purification: Extract with diethyl ether (3x). Combine organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate. Purify the crude alcohol via column chromatography or recrystallization.

Route 4: One-Step Synthesis via Organolithium Addition to Carbonyl

This route is analogous to Route 3 but employs an organolithium reagent, which offers different reactivity profiles.

Mechanism & Rationale: Organolithium reagents are generally more reactive and basic than their Grignard counterparts.[8][10][11] This heightened reactivity can be advantageous, leading to faster reaction times and potentially higher yields, especially with sterically hindered substrates.[12] However, this comes at the cost of increased handling difficulty. Organolithium reagents, such as n-butyllithium, are often pyrophoric and demand strictly anhydrous, inert conditions and specialized handling techniques (e.g., syringe transfers).[11] Their use is common in small-to-medium scale synthesis but may present challenges for large-scale industrial processes without specialized equipment.[13] The protocol is similar to Route 3, substituting the Grignard reagent with an appropriate organolithium reagent (e.g., 2-chlorophenyllithium, prepared in situ from 2-chloro-1-iodobenzene and n-BuLi).

Comparative Analysis & Data Summary

The selection of an optimal synthetic route is a multi-factorial decision. The following table summarizes the key performance indicators for each pathway to facilitate a direct comparison.

Metric	Route 1: Grignard-Nitrile + Reduction	Route 2: Friedel-Crafts + Reduction	Route 3: Grignard-Carbonyl (Direct)	Route 4: Organolithium-Carbonyl (Direct)
Overall Yield	High (Potentially 75-85%)	Moderate (50-70%)	Good (Potentially 70-85%)	Good to High (Potentially 75-90%)
Purity Profile	High purity ketone achievable via distillation (>99%).[4]	Lower initial purity due to isomers; requires careful purification.[3]	Good, but may contain unreacted starting material.	Good, but sensitive to side reactions from high basicity.
Number of Steps	2	2	1	1
Scalability	Excellent. Proven on industrial scale.[4]	Moderate. AlCl₃ handling and isomeric separation are challenges.	Good. Standard Grignard reactions are highly scalable.	Moderate. Safety and cost of organolithiums are concerns at scale.[13]
Safety Profile	Standard Grignard precautions (anhydrous). NaBH₄ is relatively safe.	AlCl₃ is highly corrosive and moisture-sensitive.	Standard Grignard precautions.	High Hazard. Organolithiums are pyrophoric and require expert handling.[11]
Cost-Effectiveness	Good. High yields and pure product offset the two-step process.	Moderate. Cost of purification and lower yields can be significant.	Excellent. High step economy and use of bulk starting materials.	Fair. Reagents are more expensive and require specialized infrastructure.

Discussion and Recommendations

• For Large-Scale/Industrial Production: Route 1 (Grignard-Nitrile + Reduction) stands out as the superior choice. Its proven scalability, high yields, and exceptional purity of the ketone intermediate make it a reliable and economically viable process.[4] The two-step nature is a reasonable trade-off for the robustness and quality control it offers.

• For Lab-Scale Research & Rapid Synthesis: Route 3 (Direct Grignard Addition) is highly attractive. Its single-step design offers significant time savings, and the use of common, relatively safe reagents makes it accessible for most research laboratories. It provides a quick and efficient entry to the target molecule for further derivatization or screening.

• For Maximizing Yield on Small Scale: Route 4 (Direct Organolithium Addition) may provide the highest yields due to the enhanced reactivity of the organolithium species.[12] However, this route should only be considered by researchers with significant experience in handling pyrophoric reagents.

• Route to Avoid (Generally): Route 2 (Friedel-Crafts) is the least favorable. The inevitable formation of isomeric byproducts presents a significant purification challenge that negatively impacts both yield and process efficiency.[3] While fundamentally sound, it is practically inferior to the other available methods for this specific target.

Conclusion

The synthesis of [1-(2-Chlorophenyl)cyclopentyl]methanol can be approached through several distinct chemical pathways. For applications demanding high purity and scalability, the two-step process involving a Grignard reaction with 2-chlorobenzonitrile followed by ketone reduction is the most robust and field-proven method. For rapid, lab-scale synthesis where step economy is prioritized, the direct addition of a Grignard reagent to the appropriate carbonyl compound offers an excellent balance of efficiency, safety, and cost-effectiveness. The choice of synthesis should always be aligned with the specific project goals, available resources, and safety infrastructure.

References

• Watanabe, H., et al. (2016). Grignard Reactions in Cyclopentyl Methyl Ether. ChemInform. Available at: [Link]

• University of Illinois Chicago. (n.d.). Grignard Reaction. Department of Chemistry. Available at: [Link]

• Royal Society of Chemistry. (2010). Expedient Preparation of Active Pharmaceutical Ingredient Ketamine under Sustainable Continuous Flow Conditions. Supporting Information. Available at: [Link]

• Google Patents. (2020). US20200299224A1 - Ketamine flow synthesis.

• Lin, Y. F., et al. (2024). New materials used for the synthesis of 2-chlorophenyl cyclopentyl ketone seized from an illicit ketamine manufacturing unit. Journal of Forensic Sciences, 69(2), 688-697. Available at: [Link]

• Wikipedia. (n.d.). 1-(2-Chloro-N-methylbenzimidoyl)cyclopentanol. Available at: [Link]

• ResearchGate. (2023). New materials used for the synthesis of 2‐chlorophenyl cyclopentyl ketone seized from an illicit ketamine manufacturing unit | Request PDF. Available at: [Link]

• Sciencemadness Discussion Board. (2023). Ketamine synthesis work. Available at: [Link]

• University of Illinois Urbana-Champaign. (n.d.). Organolithium reagents. Department of Chemistry. Available at: [Link]

• OrgoSolver. (n.d.). Grignard Reagents, Organolithium Compounds, and Gilman Reagents. Available at: [Link]

• Google Patents. (1985). HU185337B - Process for preparing o-chlorophenyl-cyclopentyl-ketone.

• Frontiers. (2024). Recent advances in catalytic asymmetric synthesis. Frontiers in Chemistry. Available at: [Link]

• MDPI. (2024). Advances in Flow Chemistry for Organolithium-Based Synthesis: A Process Perspective. Molecules, 29(5), 1083. Available at: [Link]

• Myers, A. (n.d.). Organolithium Reagents. Harvard University. Available at: [Link]

• University of Wisconsin-Madison. (n.d.). Synthesis of 1-Phenylethanol: A Grignard Reaction. Department of Chemistry. Available at: [Link]

• Wikipedia. (n.d.). Organolithium reagent. Available at: [Link]

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comparative pharmacological studies of [1-(2-Chlorophenyl)cyclopentyl]methanol derivatives

A Comparative Pharmacological Guide to [1-(2-Chlorophenyl)cyclopentyl]methanol Derivatives and Related Arylcyclohexylamines

Introduction: The Arylcyclohexylamine Scaffold and its Significance

The arylcyclohexylamine chemical scaffold is a cornerstone in the study of neuroscience and the development of anesthetic and psychoactive drugs. Compounds within this class, most notably phencyclidine (PCP) and ketamine, are known for their dissociative anesthetic properties.[1][2] Their primary mechanism of action involves non-competitive antagonism of the N-methyl-D-aspartate (NMDA) receptor, a key player in glutamatergic neurotransmission.[1][3][4] The [1-(2-Chlorophenyl)cyclopentyl]methanol structure represents a key variation of this scaffold, closely related to precursors in the synthesis of ketamine and other analogs.[5]

This guide offers a comparative pharmacological analysis of derivatives related to the [1-(2-Chlorophenyl)cyclopentyl]methanol core structure. While direct, comprehensive comparative studies on a wide range of these specific methanol derivatives are limited in publicly available literature, a wealth of data on structurally similar PCP and ketamine analogs allows for a robust exploration of the structure-activity relationships (SAR) that govern their pharmacological profiles. By examining these related compounds, we can infer the likely impact of chemical modifications to the [1-(2-Chlorophenyl)cyclopentyl]methanol scaffold, providing a valuable resource for researchers and drug development professionals.

The Core Scaffold: A Platform for Pharmacological Modulation

The fundamental structure of these compounds consists of an aromatic ring and an amine-bearing cycloalkyl group. The [1-(2-Chlorophenyl)cyclopentyl]methanol scaffold specifically features a 2-chlorophenyl group and a cyclopentanol ring. Derivatization of this core structure allows for the systematic investigation of how different functional groups influence receptor binding, potency, selectivity, and metabolic stability.

Key points for modification include:

• The Aromatic Ring: Substitution patterns on the phenyl group can significantly alter pharmacological activity.

• The Cycloalkyl Ring: The size and substitution of the cycloalkyl ring (e.g., cyclopentyl vs. cyclohexyl) can impact binding affinity and efficacy.

• The Amine Group: The nature of the amine substituent (e.g., methylamino in ketamine, piperidine in PCP) is a critical determinant of the pharmacological profile.

dot graph TD { rankdir=LR; node [shape=plaintext]; subgraph "Core Scaffold" A[[1-(2-Chlorophenyl)cyclopentyl]methanol]; end subgraph "Potential Modification Sites" B(Aromatic Ring Substituents); C(Cycloalkyl Ring Modifications); D(Amine Group Variations); end A --> B; A --> C; A --> D; } caption [Logical relationship of core scaffold and modification sites.]

Comparative Pharmacological Analysis of Related Arylcyclohexylamines

The primary pharmacological target for this class of compounds is the PCP binding site within the NMDA receptor ion channel.[3] However, many of these derivatives also exhibit significant affinity for other targets, including sigma (σ) receptors and the serotonin transporter (SERT), which can contribute to their complex pharmacological effects.[3]

NMDA Receptor Antagonism

The antagonism of the NMDA receptor is considered the key mechanism underlying the dissociative anesthetic and psychotomimetic effects of these compounds.[3] Variations in the chemical structure can lead to significant differences in binding affinity for the NMDA receptor.

For instance, studies on methoxy-substituted PCP analogs have shown that the position of the methoxy group on the phenyl ring is crucial for binding affinity. The 3-methoxy substituted analog of PCP (3-MeO-PCP) demonstrates a significantly higher affinity for the NMDA receptor compared to its 2-methoxy and 4-methoxy counterparts.[6] Similarly, methoxetamine, a ketamine analog with a 3-methoxy group, exhibits a higher affinity for the NMDA receptor than ketamine itself.[3][6]

Affinity for Sigma (σ) Receptors and Serotonin Transporter (SERT)

Beyond the NMDA receptor, many arylcyclohexylamines interact with σ receptors and monoamine transporters. PCP and its analogs, for example, often display high affinity for σ receptors.[3] Ketamine has also been shown to interact with mu-, delta-, sigma-, and kappa-opioid receptors.[1]

The affinity for SERT is another important characteristic of some of these compounds. Methoxetamine and 4-MeO-PCP have been found to have submicromolar affinities for SERT, a property not universally shared across all derivatives.[3] These off-target activities can contribute to the unique side-effect profiles of different analogs.

Comparative Data Summary

The following table summarizes the reported binding affinities (Ki, nM) for several representative PCP and ketamine analogs at the NMDA receptor, σ1 receptor, σ2 receptor, and SERT.

Compound	NMDA Receptor (Ki, nM)	σ1 Receptor (Ki, nM)	σ2 Receptor (Ki, nM)	SERT (Ki, nM)
PCP	58	3	16	220
Ketamine	660	>10,000	>10,000	3,400
Methoxetamine	256	>10,000	>10,000	697
3-MeO-PCP	20	209	43	2,200
4-MeO-PCP	43	148	29	435

Data synthesized from published literature.[3][6]

Experimental Protocols

NMDA Receptor Binding Assay

A standard experimental procedure to determine the binding affinity of novel compounds for the NMDA receptor is a competitive radioligand binding assay using [3H]MK-801, a potent and selective NMDA receptor antagonist.

Step-by-Step Methodology:

• Tissue Preparation: Whole rat brains are homogenized in a cold buffer (e.g., 50 mM Tris-HCl, pH 7.4).

• Centrifugation: The homogenate is centrifuged at low speed to remove cellular debris. The supernatant is then centrifuged at high speed to pellet the membranes.

• Washing: The membrane pellet is washed multiple times by resuspension in fresh buffer and centrifugation to remove endogenous ligands.

• Incubation: The final membrane preparation is incubated with a fixed concentration of [3H]MK-801 and varying concentrations of the test compound.

• Separation: The incubation is terminated by rapid filtration through glass fiber filters to separate bound from free radioligand.

• Scintillation Counting: The filters are washed, and the amount of radioactivity trapped on the filters is quantified using a liquid scintillation counter.

• Data Analysis: The data are analyzed using non-linear regression to determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand). The Ki value is then calculated from the IC50 using the Cheng-Prusoff equation.

dot graph TD { A[Homogenize Rat Brains] --> B[Low-Speed Centrifugation]; B --> C[High-Speed Centrifugation to Pellet Membranes]; C --> D[Wash Membranes]; D --> E[Incubate Membranes with [3H]MK-801 and Test Compound]; E --> F[Rapid Filtration]; F --> G[Liquid Scintillation Counting]; G --> H[Calculate IC50 and Ki]; } caption [Workflow for NMDA Receptor Binding Assay.]

Structure-Activity Relationship (SAR) Insights

The accumulated data from various studies on PCP and ketamine analogs provide valuable insights into the SAR of this class of compounds.

• Aromatic Ring Substitution: As demonstrated by the methoxy-substituted PCP analogs, the position of substituents on the phenyl ring is a critical determinant of NMDA receptor affinity.[6] The 3-position appears to be particularly favorable for high-affinity binding.

• Amine Substituent: The nature of the amine group significantly influences the pharmacological profile. For example, replacing the piperidine ring of PCP with other cyclic amines or acyclic amines can alter receptor selectivity and potency.

• Cycloalkyl Ring: The size of the cycloalkyl ring also plays a role. While both cyclohexyl (PCP, ketamine) and cyclopentyl derivatives can exhibit high affinity, the specific interactions with the receptor binding pocket may differ.

dot graph TD { rankdir=LR; node [shape=box, style=rounded]; subgraph "Structural Modification" A("Aromatic Substitution (e.g., 3-MeO)"); B("Amine Variation"); C("Cycloalkyl Ring Size"); end subgraph "Pharmacological Impact" D("↑ NMDA Receptor Affinity"); E("Altered Receptor Selectivity"); F("Modulated Potency"); end A --> D; B --> E; C --> F; } caption [Key Structure-Activity Relationships.]

Conclusion

The [1-(2-Chlorophenyl)cyclopentyl]methanol scaffold and its derivatives belong to a pharmacologically significant class of compounds with profound effects on the central nervous system. While a comprehensive comparative analysis of a wide range of these specific methanol derivatives is not yet available, the extensive body of research on the structurally related PCP and ketamine analogs provides a robust framework for understanding their potential pharmacological properties.

The primary mechanism of action for this class is non-competitive antagonism of the NMDA receptor, but interactions with other targets such as sigma receptors and monoamine transporters contribute to their complex effects. The structure-activity relationships elucidated from studies of known analogs highlight the critical roles of aromatic ring substitution, the nature of the amine group, and the size of the cycloalkyl ring in determining potency and selectivity. Future research focused on the systematic derivatization of the [1-(2-Chlorophenyl)cyclopentyl]methanol core will be invaluable in developing novel therapeutic agents with tailored pharmacological profiles for a range of neurological and psychiatric disorders.

References

• Roth, B. L., et al. (2013). The Ketamine Analogue Methoxetamine and 3- and 4-Methoxy Analogues of Phencyclidine Are High Affinity and Selective Ligands for the Glutamate NMDA Receptor. PLoS ONE, 8(3), e59334. [Link]

• Olson, K. R., et al. (Eds.). (n.d.). PHENCYCLIDINE (PCP) AND KETAMINE. In Poisoning & Drug Overdose (7th ed.). AccessMedicine. [Link]

• St. Germaine, D. (2022, February 8). A Review of Phencyclidine and Ketamine Analogues: Naming, Pharmacology, and EI-MS Interpretation [Video]. YouTube. [Link]

• Dargan, P. I., & Wood, D. M. (Eds.). (2021). Novel Psychoactive Substances: Classification, Pharmacology and Toxicology. Academic Press.

• Yamamura, S., et al. (2015). Ketamine, But Not Phencyclidine, Selectively Modulates Cerebellar GABAA Receptors Containing α6 and δ Subunits. Journal of Neuroscience, 35(46), 15229-15240. [Link]

• Wikipedia. (n.d.). 1-(2-Chloro-N-methylbenzimidoyl)cyclopentanol. Retrieved from [Link]

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• 6. youtube.com [youtube.com]

A Comparative Guide to Quantitative Purity Analysis of [1- (2-Chlorophenyl)cyclopentyl]methanol

For researchers, scientists, and drug development professionals, the rigorous confirmation of purity for active pharmaceutical ingredients (APIs) and their intermediates is a cornerstone of ensuring product quality, safety, and efficacy. This guide provides an in-depth, objective comparison of key analytical techniques for the quantitative purity analysis of [1-(2-Chlorophenyl)cyclopentyl]methanol, a crucial intermediate in the synthesis of various pharmaceutical compounds. We will delve into the principles, experimental protocols, and comparative performance of High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy. Our focus will be on not just the "how" but the "why," providing field-proven insights to empower you in selecting and implementing the most appropriate analytical strategy.

The Imperative of Orthogonal Purity Assessment

In the landscape of pharmaceutical analysis, relying on a single analytical technique for purity determination can be a precarious approach. Each method possesses inherent strengths and limitations. Therefore, a robust and scientifically sound purity assessment leverages the power of orthogonal methods —techniques that measure the same attribute through different physicochemical principles.[1] This guide will champion this philosophy, demonstrating how the synergy between chromatographic and spectroscopic methods provides a more complete and trustworthy purity profile.

High-Performance Liquid Chromatography (HPLC): The Workhorse of Purity and Impurity Profiling

HPLC is a dominant technique in pharmaceutical quality control, prized for its high resolution, sensitivity, and versatility in analyzing a wide array of compounds, particularly non-volatile and thermally labile molecules.[2][3]

Causality Behind Experimental Choices in HPLC Method Development

The development of a robust, stability-indicating HPLC method is a systematic process.[4] For a molecule like [1-(2-Chlorophenyl)cyclopentyl]methanol, a reverse-phase method is the logical starting point due to its organic nature. The choice of a C18 column is based on its hydrophobicity, which allows for effective separation of the main compound from potential process-related impurities and degradation products based on their polarity differences.[5] A gradient elution is often preferred over an isocratic one to ensure the timely elution of both early- and late-eluting impurities with good peak shape. The use of a buffered mobile phase, such as one containing phosphoric acid, helps to maintain a consistent pH and suppress the ionization of any acidic or basic functional groups, leading to sharper, more symmetrical peaks.[5] UV detection is suitable for this molecule due to the presence of the chromophoric chlorophenyl group.

Experimental Protocol: RP-HPLC for Purity Determination

This protocol is adapted from established methods for the analysis of the closely related precursor, 2-Chlorophenyl cyclopentyl ketone, and is a strong starting point for the analysis of [1-(2-Chlorophenyl)cyclopentyl]methanol.[5]

1. Instrumentation and Materials:

• HPLC System: A gradient-capable HPLC system with a UV detector.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Solvents: HPLC grade acetonitrile and ultrapure water.

• Reagents: Phosphoric acid (85%).

• Standards and Samples: [1-(2-Chlorophenyl)cyclopentyl]methanol reference standard and sample for analysis.

2. Preparation of Solutions:

• Mobile Phase A: 0.1% (v/v) phosphoric acid in water. Filter and degas.

• Mobile Phase B: Acetonitrile. Filter and degas.

• Diluent: Acetonitrile/water (50:50, v/v).

• Standard Solution: Accurately weigh and dissolve an appropriate amount of the reference standard in the diluent to a final concentration of approximately 0.5 mg/mL.

• Sample Solution: Accurately weigh and dissolve the sample in the diluent to a final concentration of approximately 0.5 mg/mL.

3. Chromatographic Conditions:

• Flow Rate: 1.0 mL/min

• Injection Volume: 10 µL

• Column Temperature: 30 °C

• Detection Wavelength: 220 nm

• Gradient Program:

  Time (min)	% Mobile Phase A	% Mobile Phase B
  0	70	30
  20	20	80
  25	20	80
  26	70	30

  | 30 | 70 | 30 |

4. Data Analysis and Purity Calculation:

• Inject the standard and sample solutions.

• Identify the main peak in the sample chromatogram by comparing its retention time to that of the standard.

• Integrate the peak areas of the main component and all impurities.

• Calculate the percentage purity using the area normalization method: % Purity = (Area of Main Peak / Total Area of All Peaks) x 100

Potential Impurities

The developed HPLC method should be capable of separating the main compound from potential process-related impurities and degradation products. For [1-(2-Chlorophenyl)cyclopentyl]methanol, potential impurities could include unreacted starting materials, byproducts from the synthetic route, and degradation products formed under stress conditions. Based on the synthesis of related compounds, potential impurities to monitor include:

• o-Chlorobenzoic acid: A possible starting material or degradation product.[5]

• (2-Chlorophenyl)(cyclopentyl)methanone: The ketone precursor.

• Dehydration products: Formation of an alkene through the elimination of water.

A forced degradation study is essential to identify potential degradation products and to demonstrate the stability-indicating nature of the HPLC method.[6][7][8] This involves subjecting the compound to stress conditions such as acid and base hydrolysis, oxidation, heat, and light.[6][9]

Visualization of HPLC Workflow

Caption: Experimental workflow for HPLC purity analysis.

Gas Chromatography-Mass Spectrometry (GC-MS): A Powerful Tool for Volatile Impurities

GC-MS is an excellent technique for the analysis of volatile and semi-volatile compounds.[2] For [1-(2-Chlorophenyl)cyclopentyl]methanol, GC-MS can be particularly useful for identifying and quantifying residual solvents from the synthesis process and for detecting certain volatile impurities that may not be well-resolved by HPLC. The mass spectrometer provides definitive identification of the separated components based on their mass spectra.

Causality Behind Experimental Choices in GC-MS Method Development

The primary consideration for GC analysis is the thermal stability and volatility of the analyte. [1-(2-Chlorophenyl)cyclopentyl]methanol is sufficiently volatile and thermally stable for GC analysis. The choice of a capillary column with a non-polar or mid-polar stationary phase is suitable for separating compounds based on their boiling points and polarities. A temperature gradient program is employed to ensure the efficient separation of a range of compounds with different volatilities. Electron Ionization (EI) is a common ionization technique that generates a reproducible fragmentation pattern, creating a "fingerprint" for each compound that can be compared to spectral libraries for identification.

Experimental Protocol: GC-MS for Purity and Impurity Identification

1. Instrumentation and Materials:

• GC-MS System: A gas chromatograph coupled to a mass spectrometer with an EI source.

• Column: A suitable capillary column (e.g., HP-5ms, 30 m x 0.25 mm, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow rate.

• Solvents: GC-grade solvent for sample dilution (e.g., dichloromethane or ethyl acetate).

• Samples: [1-(2-Chlorophenyl)cyclopentyl]methanol sample for analysis.

2. Preparation of Solutions:

• Sample Solution: Prepare a dilute solution of the sample in the chosen solvent (e.g., 1 mg/mL).

3. GC-MS Conditions:

• Injector Temperature: 250 °C

• Injection Mode: Split (e.g., 50:1)

• Oven Temperature Program:

  • Initial temperature: 100 °C, hold for 2 min

  • Ramp: 10 °C/min to 280 °C

  • Final hold: 5 min at 280 °C

• MS Transfer Line Temperature: 280 °C

• Ion Source Temperature: 230 °C

• Scan Range: m/z 40-500

4. Data Analysis:

• Identify the main peak and any impurity peaks in the total ion chromatogram (TIC).

• Examine the mass spectrum of each peak and compare it to a spectral library (e.g., NIST) for identification.

• Quantify impurities using an internal standard method for higher accuracy or area normalization for an estimation of relative abundance.

Visualization of GC-MS Workflow

Caption: Workflow for GC-MS purity and impurity analysis.

Quantitative NMR (qNMR) Spectroscopy: The Primary Method for Absolute Purity

qNMR has emerged as a powerful primary analytical method for purity assessment.[1][10] Its key advantage lies in the direct proportionality between the NMR signal area and the number of atomic nuclei, allowing for a direct and accurate quantification of a substance without the need for identical reference standards for each impurity.[1][10][11] This makes qNMR a true quantitative technique, similar to titration.

Causality Behind Experimental Choices in qNMR

The fundamental principle of qNMR is that the integral of an NMR signal is directly proportional to the number of protons giving rise to that signal. By comparing the integral of a signal from the analyte to the integral of a signal from a certified internal standard of known purity and concentration, the absolute purity of the analyte can be determined.[11] The choice of a suitable internal standard is critical; it should have a simple spectrum with at least one signal that is well-resolved from the analyte's signals, be stable, non-volatile, and not react with the analyte or the solvent. The choice of a deuterated solvent is to minimize solvent signals in the ¹H NMR spectrum.

Experimental Protocol: ¹H qNMR for Absolute Purity Determination

1. Instrumentation and Materials:

• NMR Spectrometer: A high-field NMR spectrometer (e.g., 400 MHz or higher).

• NMR Tubes: High-precision 5 mm NMR tubes.

• Solvent: A suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃).

• Internal Standard: A certified internal standard of known purity (e.g., maleic acid, dimethyl sulfone).

• Samples: [1-(2-Chlorophenyl)cyclopentyl]methanol sample and internal standard.

2. Sample Preparation:

• Accurately weigh a specific amount of the internal standard (e.g., 5-10 mg) into a vial.

• Accurately weigh a specific amount of the [1-(2-Chlorophenyl)cyclopentyl]methanol sample (e.g., 15-20 mg) into the same vial.

• Dissolve the mixture in a precise volume of the deuterated solvent.

• Transfer the solution to an NMR tube.

3. NMR Data Acquisition:

• Acquire a quantitative ¹H NMR spectrum with appropriate parameters to ensure accurate integration. This includes a sufficiently long relaxation delay (D1) of at least 5 times the longest T₁ of the signals of interest.

• Use a 90° pulse angle.

• Ensure a high signal-to-noise ratio by acquiring a sufficient number of scans.

4. Data Processing and Purity Calculation:

• Process the spectrum with appropriate phasing and baseline correction.

• Integrate a well-resolved signal from the analyte and a well-resolved signal from the internal standard.

• Calculate the purity of the analyte using the following equation:

  Purity (%) = (I_analyte / N_analyte) * (N_IS / I_IS) * (MW_analyte / m_analyte) * (m_IS / MW_IS) * P_IS

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • P = Purity of the internal standard

Visualization of qNMR Logic

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. biomedres.us [biomedres.us]
• 3. Method Development & Method Validation for Related Substance and Assay - CD Formulation [formulationbio.com]
• 4. qNMR - BIPM [bipm.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
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• 10. drawellanalytical.com [drawellanalytical.com]
• 11. tsapps.nist.gov [tsapps.nist.gov]

Assessing the Reproducibility of Experiments Involving [1-(2-Chlorophenyl)cyclopentyl]methanol

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Content Type: Technical Comparison Guide & Reproducibility Protocol

Executive Summary & Mechanistic Context

In the development of novel arylcycloalkylamines—a class of compounds frequently investigated for NMDA receptor modulation—the selection of the right synthetic building block is critical. [1-(2-Chlorophenyl)cyclopentyl]methanol (CAS: 1519524-19-6) is an increasingly utilized precursor. However, its unique structural topology presents significant reproducibility challenges during synthesis and downstream functionalization.

Structurally, this compound is a neopentyl-type primary alcohol . The carbinol carbon (-CH₂OH) is attached to a fully substituted quaternary carbon (C1 of the cyclopentane ring), which also bears an ortho-chlorophenyl group. The steric bulk of the cyclopentyl ring combined with the restricted rotation (conformational locking) induced by the ortho-chloro substituent creates a highly shielded microenvironment around the hydroxyl group.

This guide objectively compares the synthetic performance and reproducibility of[1-(2-Chlorophenyl)cyclopentyl]methanol against traditional alternatives, providing self-validating experimental protocols to ensure high-fidelity results in drug discovery workflows.

Comparative Performance Data

To establish a baseline for reproducibility, we must compare [1-(2-Chlorophenyl)cyclopentyl]methanol against its non-chlorinated analog and the traditional tertiary alcohol precursor used in legacy syntheses (e.g., ketamine derivatives). The primary bottleneck in utilizing these neopentyl alcohols is their oxidation to the corresponding aldehyde, a necessary step for subsequent reductive amination.

Table 1: Synthetic Performance and Reproducibility Comparison

Compound	Structural Classification	Steric Hindrance Level	Swern Oxidation Yield	Etherification Yield (NaH/MeI)	Reproducibility Score (1-10)
[1-(2-Chlorophenyl)cyclopentyl]methanol	Neopentyl Primary Alcohol	Very High (ortho-locked)	82–85%	< 15% (Sluggish)	7.5 / 10
[1-(Phenyl)cyclopentyl]methanol	Neopentyl Primary Alcohol	High (Free rotation)	92–95%	45–50%	9.0 / 10
1-(2-Chlorophenyl)cyclohexanol	Tertiary Alcohol	Very High	N/A (Tertiary)	< 5%	8.5 / 10 (via Ritter Rxn)

Key Insight: The ortho-chloro group in our target compound reduces the oxidation yield by approximately 10% compared to the unsubstituted phenyl analog. Standard oxidants (like Pyridinium Chlorochromate or Jones reagent) often fail entirely or yield erratic results due to the inability of bulky transition-metal complexes to access the sterically shielded oxygen [1].

Logical Workflows for Sterically Hindered Alcohols

When working with[1-(2-Chlorophenyl)cyclopentyl]methanol, the choice of oxidation protocol dictates the reproducibility of the entire downstream workflow.

Fig 1: Decision tree for oxidizing sterically hindered neopentyl-like alcohols.

Self-Validating Experimental Protocols

To guarantee reproducibility, protocols must be designed as self-validating systems. The following Swern oxidation protocol is engineered specifically for the steric demands of[1-(2-Chlorophenyl)cyclopentyl]methanol.

Protocol: Optimized Swern Oxidation to the Aldehyde

Causality behind the method: The Swern oxidation is prioritized over Dess-Martin Periodinane (DMP) for this specific substrate. While DMP is mild, the hypervalent iodine intermediate is bulky. The Swern reaction generates a small, highly electrophilic chlorodimethylsulfonium ion that easily bypasses the ortho-chloro steric shield to form the critical alkoxysulfonium intermediate [2]. Alternatively, modern azaadamantane N-oxyl (AZADO) catalysts can be utilized for extreme cases [3].

Step-by-Step Methodology:

• Reagent Activation (Strict Temperature Control):

  • Action: In a flame-dried flask under N₂, dissolve oxalyl chloride (1.5 equiv) in anhydrous CH₂Cl₂ (0.2 M). Cool the solution to precisely -78 °C .

  • Action: Add anhydrous DMSO (3.0 equiv) dropwise over 5 minutes.

  • Causality: Temperature must remain below -60 °C. If the solution warms, the chlorodimethylsulfonium ion will prematurely decompose via the Pummerer rearrangement, resulting in zero yield.

• Substrate Addition (Overcoming Steric Resistance):

  • Action: Dissolve[1-(2-Chlorophenyl)cyclopentyl]methanol (1.0 equiv) in a minimal amount of CH₂Cl₂ and add dropwise over 15 minutes.

  • Action: Stir at -78 °C for 45 minutes.

  • In-Process Control (IPC): Pull a 0.1 mL aliquot, quench in water/EtOAc, and check via TLC (Hexanes:EtOAc 8:2). The alcohol spot (visualized with CAM stain, not UV active enough alone) must be completely consumed before proceeding.

• Ylide Formation & Fragmentation:

  • Action: Add Triethylamine (TEA, 5.0 equiv) dropwise.

  • Causality: TEA deprotonates the alkoxysulfonium salt to form the ylide, which undergoes an intramolecular sigmatropic rearrangement to expel dimethyl sulfide and yield the aldehyde.

  • Action: Allow the reaction to slowly warm to room temperature over 1.5 hours.

• Quench & Validation:

  • Action: Quench with saturated aqueous NH₄Cl. Extract with CH₂Cl₂, wash with brine, dry over Na₂SO₄, and concentrate.

  • Self-Validation (NMR): Before purification, take a crude ¹H-NMR in CDCl₃. The reaction is considered a success if you observe a sharp singlet at δ 9.4–9.6 ppm (aldehyde proton) and the complete disappearance of the carbinol methylene doublet/singlet at ~δ 3.6 ppm .

Downstream Application: NMDA Receptor Modulators

Once successfully oxidized, the resulting aldehyde is a prime candidate for reductive amination to generate novel arylcycloalkylamines. These derivatives are highly valued for their allosteric modulation of the NMDA receptor.

Fig 2: Synthetic and pharmacological pathway for arylcycloalkylamine derivatives.

References

• Selectivity of Oxidizing Agents toward Axial and Equatorial Hydroxyl Groups Source: The Journal of Organic Chemistry (ACS Publications), 2022. URL:[Link]

• Oxidation of Alcohols to Carbonyl Compounds via Alkoxysulfonium Ylides: The Moffatt, Swern, and Related Oxidations Source: Organic Reactions / ResearchGate. URL:[Link]

• Discovery and Exploitation of AZADO: The Highly Active Catalyst for Alcohol Oxidation Source: Chemical and Pharmaceutical Bulletin (J-STAGE). URL:[Link]

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• 3. Discovery and Exploitation of AZADO: The Highly Active Catalyst for Alcohol Oxidation [jstage.jst.go.jp]

Safety & Regulatory Compliance

[1-(2-Chlorophenyl)cyclopentyl]methanol proper disposal procedures

Comprehensive EHS Guidelines: Handling and Disposal of [1-(2-Chlorophenyl)cyclopentyl]methanol

For researchers and drug development professionals, the safe management of chemical inventory from acquisition to final disposal is a critical component of laboratory operations.[1-(2-Chlorophenyl)cyclopentyl]methanol (CAS: 1519524-19-6) is a halogenated organic compound [1]. Because it contains a chlorinated aromatic ring, its disposal requires strict adherence to institutional Environmental Health and Safety (EHS) protocols and federal waste management regulations to prevent environmental contamination and equipment damage during incineration.

Chemical Profile and EHS Categorization

Before establishing a disposal plan, it is essential to understand the physicochemical properties that dictate the compound's waste routing. The presence of the chlorine atom classifies this substance strictly as Halogenated Organic Waste .

Property	Value / Classification	EHS Implication
Chemical Name	[1-(2-Chlorophenyl)cyclopentyl]methanol	Determines specific SDS tracking requirements.
CAS Registry Number	1519524-19-6	Unique identifier for institutional waste manifests.
Molecular Formula	C12H15ClO	The presence of 'Cl' mandates halogenated waste streams.
Molecular Weight	~210.7 g/mol	Used for calculating molar concentrations in waste solutions.
Waste Category	Halogenated Organic	Must not be mixed with non-halogenated solvents.
Primary Hazard	Irritant / Aquatic Toxicity	Requires secondary containment to prevent environmental release.

Data synthesized from available chemical databases for chlorinated cyclopentyl derivatives [1] [2].

The Causality of Waste Segregation: Why Halogenated Streams?

A common operational error in laboratories is the commingling of halogenated and non-halogenated organic waste. Understanding the why behind segregation ensures higher compliance:

When organic waste is surrendered to an EHS contractor, it is typically destroyed via high-temperature incineration. If a halogenated compound like[1-(2-Chlorophenyl)cyclopentyl]methanol is incinerated, the thermal breakdown of the carbon-chlorine bond generates hydrogen chloride (HCl) gas [3].

• Non-Halogenated Incinerators: Cannot handle acidic gases. HCl will rapidly corrode the incinerator lining and exhaust systems, leading to catastrophic equipment failure and illegal atmospheric release.

• Halogenated Incinerators: Are specifically equipped with alkaline gas scrubbers (e.g., calcium hydroxide or sodium hydroxide systems) that neutralize the HCl gas into harmless salts before exhaust.

Fig 1. Halogenated waste segregation workflow for chlorinated organics.

Step-by-Step Institutional Disposal Protocol

To ensure compliance with the Resource Conservation and Recovery Act (RCRA) and institutional EHS policies, follow this self-validating protocol for routine disposal [3]:

Step 1: Container Selection and Preparation

• Select a chemically compatible container. High-Density Polyethylene (HDPE) or glass carboys are standard for halogenated organics.

• Validation: Inspect the container for prior stress fractures or incompatible chemical residues (e.g., do not use a container that previously held strong oxidizers like nitric acid, as organics mixed with oxidizers can cause exothermic reactions).

Step 2: Immediate Labeling

• Attach a standard Hazardous Waste tag to the container before the first drop of waste is added.

• Explicitly write "[1-(2-Chlorophenyl)cyclopentyl]methanol" (no abbreviations) and check the boxes for "Toxic" and "Halogenated."

Step 3: Accumulation

• Store the waste container in a designated Satellite Accumulation Area (SAA) within the laboratory.

• The container must remain tightly capped at all times unless actively adding waste. Funnels must not be left in the neck of the container.

• Place the container inside secondary containment (e.g., a polyethylene tray) capable of holding 110% of the container's volume.

Step 4: EHS Transfer

• Once the container reaches 90% capacity, or reaches the institutional time limit (typically 6 to 9 months), immediately submit a waste pickup request to your EHS department.

• Never attempt to treat, neutralize, or evaporate this waste in the laboratory.

Spill Response and Decontamination Workflow

In the event of an accidental release (either as a pure solid/liquid or in solution), immediate containment is required to prevent aquatic toxicity [4].

Methodology:

• Isolate & Protect: Evacuate non-essential personnel. Don appropriate PPE. Nitrile gloves are recommended as they provide an excellent barrier against many aromatic and chlorinated organics, preventing dermal absorption.

• Contain: Surround the spill with an inert absorbent material (e.g., vermiculite, sand, or commercial polypropylene spill pads). Do not use combustible absorbents like sawdust.

• Collect: Using non-sparking tools, scoop the absorbed mixture into a heavy-duty hazardous waste bag or a dedicated solid-waste bucket.

• Decontaminate: Wash the affected surface with a compatible solvent (e.g., a small volume of isopropanol or detergent water) to lift residual organic material. Absorb this wash liquid and add it to the solid waste container.

Fig 2. Standard operational procedure for laboratory chemical spill response.

References

• National Center for Biotechnology Information (NCBI). "PubChem Compound Summary for Chlorinated Cyclopentyl Derivatives." PubChem. Available at:[Link]

• United States Environmental Protection Agency (EPA). "Hazardous Waste Management Regulations (RCRA)." EPA.gov. Available at: [Link]

Navigating the Safe Handling of [1-(2-Chlorophenyl)cyclopentyl]methanol: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the proper handling of novel chemical compounds is paramount to ensuring laboratory safety and experimental integrity. This guide provides essential safety and logistical information for the handling of [1-(2-Chlorophenyl)cyclopentyl]methanol (CAS No. 19833-92-2). In the absence of a comprehensive Safety Data Sheet (SDS) for this specific compound, this document synthesizes best practices for handling structurally related chemicals, such as chlorinated aromatic alcohols, to provide a conservative and robust safety framework.

Understanding the Compound and Its Potential Hazards

Key Structural Features and Potential Implications:

• Chlorinated Aromatic Ring: Compounds containing this moiety can exhibit toxicity and may be harmful if swallowed, in contact with skin, or if inhaled.[1] They can also be toxic to aquatic life.[2]

• Alcohol Group (-OH): This functional group may cause irritation to the eyes and skin.

• Cyclopentyl Group: This aliphatic ring may influence the compound's solubility and physical properties.

Due to the lack of specific data, a cautious approach is necessary, and this compound should be handled as if it possesses the potential for acute toxicity, skin and eye irritation, and environmental hazards.

Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered approach to PPE is critical when handling [1-(2-Chlorophenyl)cyclopentyl]methanol. The following table outlines the recommended PPE, drawing on general guidance for handling hazardous organic chemicals.

PPE Component	Specifications and Rationale
Eye and Face Protection	Chemical safety goggles with side shields are mandatory. A face shield should be worn in situations with a higher risk of splashes. This is to prevent contact with the eyes, which can cause serious irritation.
Hand Protection	Chemically resistant gloves are required. Given the lack of specific glove compatibility data, it is prudent to use gloves made of materials with broad chemical resistance, such as nitrile or neoprene. Always inspect gloves for any signs of degradation before use and change them frequently.
Body Protection	A laboratory coat is the minimum requirement. For procedures with a higher risk of splashes or spills, a chemically resistant apron over the lab coat is recommended.
Respiratory Protection	All handling of [1-(2-Chlorophenyl)cyclopentyl]methanol should be conducted in a certified chemical fume hood to minimize inhalation exposure. If a fume hood is not available or if there is a risk of exceeding exposure limits, a NIOSH-approved respirator with an organic vapor cartridge is necessary.

Donning and Doffing PPE Workflow:

Caption: Proper sequence for putting on and taking off PPE.

Operational Plan: From Receipt to Disposal

A clear and logical workflow is essential for the safe handling of [1-(2-Chlorophenyl)cyclopentyl]methanol.

Receiving and Storage

• Inspection: Upon receipt, inspect the container for any signs of damage or leaks.

• Storage: Store the compound in a tightly sealed, properly labeled container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents.[3] The storage area should be clearly marked as containing hazardous chemicals.

Handling Procedures

• Preparation: Before starting any work, ensure that all necessary PPE is correctly donned and that the chemical fume hood is functioning properly. Have a spill kit readily accessible.

• Aliquotting and Weighing: Conduct all manipulations, including weighing and preparing solutions, within a chemical fume hood to prevent the release of vapors into the laboratory environment.

• Heating: If heating is required, use a well-controlled heating mantle or a sand bath. Avoid open flames.

• Housekeeping: Clean up any spills immediately, following the spill response protocol outlined below. Keep the work area tidy and free of clutter.

Spill Response

In the event of a spill, follow these steps:

• Evacuate: Alert personnel in the immediate area and evacuate if necessary.

• Ventilate: Ensure the area is well-ventilated, but do not open windows if it compromises the containment of the fume hood.

• Contain: For small spills, use an inert absorbent material (e.g., vermiculite, sand) to contain the spill.

• Clean: Carefully collect the absorbent material using non-sparking tools and place it in a sealed, labeled container for hazardous waste disposal.

• Decontaminate: Clean the spill area with an appropriate solvent, followed by soap and water.

Disposal Plan: Responsible Waste Management

As a halogenated organic compound, [1-(2-Chlorophenyl)cyclopentyl]methanol requires special disposal procedures to minimize environmental impact.[4][5]

• Waste Segregation: Do not mix waste containing this compound with non-halogenated organic waste.[6] Halogenated waste streams are typically incinerated under specific conditions to prevent the formation of toxic byproducts.[7]

• Containerization: Collect all waste, including contaminated solids and solutions, in a designated, properly labeled, and sealed hazardous waste container.

• Labeling: The waste container must be clearly labeled with "Hazardous Waste," the chemical name "[1-(2-Chlorophenyl)cyclopentyl]methanol," and the approximate concentration and quantity.

• Disposal: Arrange for the disposal of the hazardous waste through your institution's environmental health and safety (EHS) office or a licensed hazardous waste disposal contractor.

Chemical Waste Disposal Workflow:

Caption: Step-by-step process for the safe disposal of the chemical.

Conclusion: A Commitment to Safety

The responsible handling of [1-(2-Chlorophenyl)cyclopentyl]methanol is a critical component of laboratory safety and scientific excellence. By adhering to the principles of proactive risk assessment, proper use of personal protective equipment, and meticulous operational and disposal planning, researchers can confidently and safely advance their work. Always consult your institution's EHS department for specific guidance and regulations.

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• PubChem. (2-Chlorophenyl)(cyclopentyl)methanol. National Center for Biotechnology Information. Retrieved from: [Link]

• PubChem. 2-Chlorophenyl cyclopentyl ketone. National Center for Biotechnology Information. Retrieved from: [Link]

• PubChem. (2-Amino-6-chlorophenyl)methanol. National Center for Biotechnology Information. Retrieved from: [Link]

• Environment, Health and Safety, University of California, Berkeley. (n.d.). 7.2 Organic Solvents. Retrieved from: [Link]

• University of Wisconsin-Madison. (n.d.). Hazardous Waste Segregation. Retrieved from: [Link]

• CPC Corporation, Taiwan. (2010, February 23). Normal Paraffin (D907). Retrieved from: [Link]

• PubChem. [trans-2-(4-Chlorophenyl)cyclopropyl]methanol. National Center for Biotechnology Information. Retrieved from: [Link]

• Tung Hsin Chemical Co., Ltd. (n.d.). Fine Chemicals Division. Retrieved from: [Link]

• Thermo Fisher Scientific. (n.d.). Alfa Aesar. Retrieved from: [Link]

• Euro Chlor. (n.d.). Guidance on Storage and Handling of Chlorinated Solvents. Retrieved from: [Link]

• Science Ready. (n.d.). Safe Handling & Disposal of Organic Substances – HSC Chemistry. Retrieved from: [Link]

• University of British Columbia. (n.d.). Organic Solvent Waste Disposal. Safety & Risk Services. Retrieved from: [Link]

• Ministry of Environment, Taiwan. (n.d.). Laws and Regulations Retrieving System. Retrieved from: [Link]

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